3'-TBDMS-Bz-rA Phosphoramidite

Core Science & Biosynthesis

3'-TBDMS-Bz-rA Phosphoramidite chemical structure and properties

An In-depth Technical Guide to 3'-TBDMS-Bz-rA Phosphoramidite (B1245037)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-TBDMS-Bz-rA Phosphoramidite is a critical building block used in the chemical synthesis of ribonucleic acid (RNA) oligonucleotides. As a protected nucleoside phosphoramidite, it enables the precise, sequential addition of adenosine (B11128) monomers onto a growing RNA chain during solid-phase synthesis. Its specific protecting groups—the 5'-Dimethoxytrityl (DMT), the N⁶-Benzoyl (Bz) on the adenine (B156593) base, and the 2'-O-tert-butyldimethylsilyl (TBDMS) on the ribose—are essential for ensuring high-yield, high-fidelity synthesis.

This guide provides a comprehensive overview of the chemical structure, properties, and applications of this reagent. It includes detailed experimental protocols for its use in oligonucleotide synthesis and subsequent deprotection steps, tailored for professionals in research and drug development. The applications for the resulting synthetic RNA are vast, including the development of antisense oligonucleotides, siRNA, mRNA therapeutics, diagnostic probes, and tools for functional genomics and structural biology.[1][2]

Chemical Structure and Properties

The formal chemical name for this compound is 5'-Dimethoxytrityl-N⁶-benzoyl-2'-O-tert-butyldimethylsilyl-adenosine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.[3][4] The structure is designed for optimal performance in the standard 3' to 5' direction of oligonucleotide synthesis.[5][6]

Core Components Visualization

The diagram below illustrates the key functional components of the phosphoramidite molecule.

Caption: Schematic of 3'-TBDMS-Bz-rA Phosphoramidite components.

Physicochemical Properties

The key properties of 3'-TBDMS-Bz-rA Phosphoramidite are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₅₃H₆₆N₇O₈PSi	[1][4][7][8][9]
Molecular Weight	988.19 g/mol	[1][4][7][8]
CAS Number(s)	129451-75-8, 104992-55-4	[1][3][4][7][8][9]
Appearance	White to off-white solid powder	[4][7]
Purity	≥97% (HPLC, ³¹P-NMR)	[1][4][8]
Solubility	≥100 mg/mL in DMSO	[7]
Storage (Solid)	4°C or -20°C, stored under nitrogen	[7][8][9]
Storage (In Solvent)	-80°C for up to 6 months; -20°C for up to 1 month (under nitrogen)	[7]

Experimental Protocols

The use of 3'-TBDMS-Bz-rA Phosphoramidite follows the standard solid-phase β-cyanoethyl phosphoramidite chemistry. The process involves a cyclical four-step reaction to elongate the oligonucleotide chain, followed by a multi-stage deprotection and cleavage procedure.

Solid-Phase Synthesis Workflow

The synthesis cycle is performed on an automated DNA/RNA synthesizer. Each cycle, which adds one nucleoside, consists of detritylation, coupling, capping, and oxidation.

Caption: The four-step automated oligonucleotide synthesis cycle.

Methodology:

• Detritylation: The acid-labile 5'-DMT group is removed from the support-bound oligonucleotide using a solution of trichloroacetic acid (TCA) in dichloromethane (B109758) to expose the 5'-hydroxyl group for the next reaction.[6]

• Coupling: The 3'-TBDMS-Bz-rA Phosphoramidite is activated and coupled to the free 5'-hydroxyl group. For sterically hindered 2'-TBDMS amidites, activators like 5-(Benzylmercapto)-1H-tetrazole (BMT) or Activator 42 are recommended for high coupling efficiency.[4][10][11]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole) to prevent the formation of deletion-sequence impurities in subsequent cycles.[4][6]

• Oxidation: The unstable phosphite (B83602) triester linkage is oxidized to a stable phosphate triester using an iodine solution in a mixture of water, pyridine, and THF.[6] This completes the cycle, and the process is repeated until the desired sequence is assembled.

Post-Synthesis Cleavage and Deprotection Protocol

After synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed. This is a critical two-stage process.

Stage 1: Cleavage and Base/Phosphate Deprotection

This step removes the cyanoethyl groups from the phosphate backbone and the benzoyl (Bz) group from the adenine base while cleaving the oligo from the solid support.

• Reagent: A mixture of concentrated aqueous ammonia (B1221849) and 40% aqueous methylamine (B109427) (1:1, v/v), commonly known as AMA.

• Protocol:

  • Transfer the solid support containing the synthesized RNA to a sealable, pressure-tight vial.

  • Add AMA solution (e.g., 1.5 mL) to the support.

  • Seal the vial tightly and heat at 65°C for 10-15 minutes for "UltraFast" deprotection.[12] Alternatively, incubation can be done at room temperature for several hours.[12]

  • Cool the vial completely before opening.

  • Transfer the supernatant containing the oligonucleotide to a new sterile tube and evaporate to dryness.

Stage 2: 2'-O-TBDMS Silyl Group Deprotection

This step requires a fluoride-based reagent to specifically remove the TBDMS groups from the 2'-hydroxyl positions of the ribose sugars.

• Reagent: Triethylamine (B128534) trihydrofluoride (TEA·3HF) in a solvent like anhydrous DMSO and triethylamine (TEA).[10][12]

• Protocol:

  • Re-dissolve the dried, partially deprotected oligonucleotide pellet in anhydrous DMSO (e.g., 115 µL). If needed, gently heat to 65°C to ensure complete dissolution.[12]

  • Add TEA (e.g., 60 µL) to the solution and mix gently.[12]

  • Add TEA·3HF (e.g., 75 µL) and heat the mixture at 65°C for 2.5 hours.[12]

  • After incubation, cool the reaction mixture.

  • Quench the reaction by adding an appropriate quenching buffer (e.g., Glen-Pak RNA Quenching Buffer) before proceeding to purification.[12]

Purification

The final, fully deprotected RNA oligonucleotide must be purified to remove truncated sequences, failure sequences, and residual chemicals. Common methods include:

• High-Performance Liquid Chromatography (HPLC): Both anion-exchange and reversed-phase HPLC are effective for purifying RNA to a high degree.[10][11]

• Cartridge Purification: Specialized cartridges (e.g., Glen-Pak RNA cartridges) can be used for rapid, DMT-on purification.[12]

• Polyacrylamide Gel Electrophoresis (PAGE): Often used for the purification of longer RNA strands.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. Synthesis of Specifically Modified Oligonucleotides for Application in Structural and Functional Analysis of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oligosolutions.com [oligosolutions.com]
• 4. DMT-2′O-TBDMS-rA (bz) 亚磷酰胺 | Sigma-Aldrich [sigmaaldrich.com]
• 5. utupub.fi [utupub.fi]
• 6. data.biotage.co.jp [data.biotage.co.jp]
• 7. medchemexpress.com [medchemexpress.com]
• 8. chemscene.com [chemscene.com]
• 9. Bz-rA Phosphoramidite, 104992-55-4 | BroadPharm [broadpharm.com]
• 10. kulturkaufhaus.de [kulturkaufhaus.de]
• 11. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 12. glenresearch.com [glenresearch.com]

An In-depth Technical Guide to the Synthesis and Purification of 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and purification of 3'-TBDMS-Bz-rA Phosphoramidite (B1245037), a critical building block in the solid-phase synthesis of RNA oligonucleotides. The following sections detail the multi-step synthetic pathway, rigorous purification protocols, and analytical characterization necessary to produce high-purity material suitable for therapeutic and research applications.

Introduction

3'-TBDMS-Bz-rA Phosphoramidite, chemically known as 5'-O-(4,4'-Dimethoxytrityl)-N⁶-benzoyl-2'-O-tert-butyldimethylsilyl-adenosine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite, is a protected ribonucleoside phosphoramidite. The strategic placement of protecting groups—Dimethoxytrityl (DMT) on the 5'-hydroxyl, benzoyl (Bz) on the exocyclic amine of adenine, tert-butyldimethylsilyl (TBDMS) on the 2'-hydroxyl, and a cyanoethyl group on the phosphoramidite moiety—ensures the correct sequential addition of nucleotides during automated RNA synthesis. The high purity of this reagent is paramount to achieving high coupling efficiencies and the desired sequence fidelity in the final oligonucleotide product.

Synthesis Pathway

The synthesis of 3'-TBDMS-Bz-rA Phosphoramidite is a multi-step process that begins with the protection of the exocyclic amine of adenosine (B11128), followed by the sequential protection of the hydroxyl groups and the final phosphitylation.

Caption: Overall synthetic pathway for 3'-TBDMS-Bz-rA Phosphoramidite.

Experimental Protocols

The synthesis commences with the protection of the exocyclic amino group of adenosine with a benzoyl group to prevent side reactions during subsequent steps.

• Materials: Adenosine, Anhydrous Pyridine (B92270), Trimethylchlorosilane (TMSCl), Benzoyl Chloride, Ammonia solution.

• Procedure:

  • Adenosine is dissolved in anhydrous pyridine.

  • Trimethylchlorosilane is added to protect the hydroxyl groups in situ.

  • Benzoyl chloride is then added to the reaction mixture for the benzoylation of the N⁶-amino group.

  • The reaction is stirred at room temperature.

  • Upon completion, the reaction is quenched, and the trimethylsilyl (B98337) protecting groups are removed by the addition of ammonia.

  • The crude N⁶-Benzoyl-Adenosine is purified by crystallization.

The 5'-hydroxyl group is selectively protected with the acid-labile dimethoxytrityl (DMT) group.

• Materials: N⁶-Benzoyl-Adenosine, Anhydrous Pyridine, 4,4'-Dimethoxytrityl chloride (DMT-Cl).

• Procedure:

  • N⁶-Benzoyl-Adenosine is co-evaporated with anhydrous pyridine to remove residual water.

  • The dried nucleoside is dissolved in anhydrous pyridine.

  • DMT-Cl is added in portions, and the reaction is stirred at room temperature.

  • The reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, it is quenched with methanol.

  • The product, 5'-O-DMT-N⁶-Benzoyl-Adenosine, is purified by silica (B1680970) gel chromatography.

The 2'-hydroxyl group is protected with the TBDMS group, which is stable to the conditions of oligonucleotide synthesis but can be removed with fluoride (B91410) ions.

• Materials: 5'-O-DMT-N⁶-Benzoyl-Adenosine, Anhydrous Tetrahydrofuran (THF), Silver Nitrate (B79036) (AgNO₃), Pyridine, tert-Butyldimethylsilyl chloride (TBDMS-Cl).

• Procedure:

  • The 5'-O-DMT protected nucleoside is dissolved in anhydrous pyridine.

  • Silver nitrate is added, followed by TBDMS-Cl.

  • The reaction is stirred at room temperature in the dark.

  • The reaction is monitored by TLC for the formation of the 2'-O-TBDMS and 3'-O-TBDMS isomers.

  • The desired 2'-O-TBDMS isomer is isolated by silica gel chromatography.

The final step is the introduction of the phosphoramidite moiety at the 3'-hydroxyl position.

• Materials: 5'-O-DMT-N⁶-Benzoyl-2'-O-TBDMS-Adenosine, Anhydrous Dichloromethane (DCM), N,N-Diisopropylethylamine (DIPEA), 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite.

• Procedure:

  • The protected nucleoside is dissolved in anhydrous DCM under an inert atmosphere (Argon or Nitrogen).

  • N,N-Diisopropylethylamine is added, and the solution is cooled to 0°C.

  • 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite is added dropwise.

  • The reaction is stirred at room temperature.

  • The reaction is monitored by TLC and ³¹P NMR.

  • Upon completion, the reaction mixture is washed with a saturated sodium bicarbonate solution and brine.

  • The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated in vacuo.

  • The crude product is purified by silica gel chromatography.

Purification

High purity of the final phosphoramidite is crucial for successful oligonucleotide synthesis. The primary method for purification is silica gel column chromatography, followed by rigorous analysis using High-Performance Liquid Chromatography (HPLC).

Caption: Purification and quality control workflow for 3'-TBDMS-Bz-rA Phosphoramidite.

Purification Protocol: Reverse-Phase HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful technique for assessing the purity of the final product and for purification.

• Column: C18 silica column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Detection: UV at 260 nm.

• Procedure:

  • The purified phosphoramidite is dissolved in a small amount of acetonitrile.

  • The sample is injected onto the equilibrated C18 column.

  • The gradient is run, and the elution profile is monitored.

  • The main peak corresponding to the product is collected.

  • The collected fraction is lyophilized to obtain the pure phosphoramidite.

Quantitative Data

The following table summarizes the expected yields and purity at each stage of the synthesis.

Step	Product	Typical Yield (%)	Purity Target
1	N⁶-Benzoyl-Adenosine	85 - 95	>98% by HPLC
2	5'-O-DMT-N⁶-Benzoyl-Adenosine	80 - 90	>98% by HPLC
3	5'-O-DMT-N⁶-Benzoyl-2'-O-TBDMS-Adenosine	70 - 85	>95% (2'-isomer) by HPLC
4	3'-TBDMS-Bz-rA Phosphoramidite	80 - 95	>98% by HPLC, >99% by ³¹P NMR
Overall	3'-TBDMS-Bz-rA Phosphoramidite	40 - 65	>98% by HPLC, >99% by ³¹P NMR

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and stability of the final phosphoramidite.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the final product and intermediates. The retention time and peak area are used to quantify the purity.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is a critical technique for characterizing phosphoramidites. The phosphorus atom in the phosphoramidite moiety gives a characteristic signal in the range of 140-155 ppm.[1] The presence of a clean doublet (due to the two diastereomers) in this region confirms the successful phosphitylation and the absence of phosphate (B84403) impurities (which would appear around 0 ppm).

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the final product, verifying its chemical identity.

Storage and Handling

3'-TBDMS-Bz-rA Phosphoramidite is sensitive to moisture and oxidation. It should be stored under an inert atmosphere (argon or nitrogen) at -20°C. Handle the material in a dry environment, and ensure that all solvents and reagents used in its application are anhydrous.

Conclusion

The synthesis and purification of 3'-TBDMS-Bz-rA Phosphoramidite require a meticulous multi-step process with stringent quality control at each stage. The detailed protocols and analytical methods outlined in this guide provide a robust framework for producing high-purity material, which is essential for the reliable and efficient synthesis of high-quality RNA oligonucleotides for research and therapeutic development.

References

• 1. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]

The Cornerstone of Synthetic RNA: A Technical Guide to 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing fields of molecular biology, therapeutics, and diagnostics, the precise chemical synthesis of ribonucleic acid (RNA) oligonucleotides is of paramount importance. These synthetic oligonucleotides are the key to unlocking the potential of RNA interference (RNAi), antisense technology, and the development of mRNA-based vaccines and therapeutics. At the heart of this synthetic capability lies a class of meticulously engineered molecules known as phosphoramidites. This technical guide provides an in-depth exploration of a crucial building block in this process: 3'-TBDMS-Bz-rA Phosphoramidite (B1245037).

This document will detail the chemical structure, primary applications, and the intricate experimental protocols associated with the use of this compound in solid-phase RNA synthesis. Furthermore, it will present quantitative data to inform experimental design and provide visualizations of the synthesis workflow and the broader context of how oligonucleotides synthesized from this phosphoramidite can be used to modulate cellular signaling pathways.

Core Concepts: Understanding 3'-TBDMS-Bz-rA Phosphoramidite

3'-TBDMS-Bz-rA Phosphoramidite is the common nomenclature for a protected adenosine (B11128) ribonucleoside building block used in the automated chemical synthesis of RNA. Its systematic name is 5'-O-Dimethoxytrityl-N⁶-benzoyl-2'-O-tert-butyldimethylsilyl-adenosine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite . The specific arrangement of its protecting groups is critical for the stepwise and controlled assembly of an RNA oligonucleotide chain in the 3' to 5' direction.

The key features of this phosphoramidite are its protecting groups, each serving a distinct and vital purpose:

• Benzoyl (Bz) Group: This group protects the exocyclic amine (N⁶) of the adenine (B156593) base, preventing unwanted side reactions during the oligonucleotide synthesis cycle.[1]

• tert-Butyldimethylsilyl (TBDMS) Group: The TBDMS group provides robust protection for the 2'-hydroxyl group of the ribose sugar. This is a critical feature of RNA synthesis, as the 2'-hydroxyl is reactive and, if left unprotected, can lead to chain cleavage or branching.[2][3] The stability of the TBDMS group under the conditions of the synthesis cycle, followed by its selective removal, is a cornerstone of successful RNA synthesis.

• Dimethoxytrityl (DMT) Group: Attached to the 5'-hydroxyl group, the acid-labile DMT group protects the "growing end" of the RNA chain. Its removal at the beginning of each synthesis cycle allows for the addition of the next phosphoramidite.

• Diisopropylamino and 2-Cyanoethyl Groups: These moieties constitute the phosphoramidite group at the 3'-position. The diisopropylamino group is displaced by the 5'-hydroxyl of the growing oligonucleotide chain upon activation, forming a phosphite (B83602) triester linkage. The 2-cyanoethyl group protects the phosphate (B84403) backbone and is removed during the final deprotection steps.

Applications in Research and Drug Development

The primary application of 3'-TBDMS-Bz-rA Phosphoramidite is as a fundamental building block for the synthesis of a wide array of RNA oligonucleotides. These synthetic RNAs have diverse and powerful applications:

• RNA Interference (RNAi): Small interfering RNAs (siRNAs) and short hairpin RNAs (shRNAs) synthesized using this phosphoramidite can be introduced into cells to induce sequence-specific gene silencing. This is a powerful tool for functional genomics and is the basis for a new class of therapeutic drugs.

• Antisense Oligonucleotides (ASOs): ASOs are single-stranded nucleic acids that bind to a target mRNA, leading to its degradation or blocking its translation into protein.

• mRNA Therapeutics and Vaccines: The synthesis of messenger RNA (mRNA) for vaccines and therapeutic applications relies on the high-fidelity assembly of long RNA strands, for which this phosphoramidite is a key component.

• Aptamers and Ribozymes: Synthetic RNA can be designed to fold into specific three-dimensional structures that can bind to target molecules (aptamers) or catalyze biochemical reactions (ribozymes).

• Diagnostic Probes: Labeled RNA oligonucleotides are used as probes for the detection and quantification of specific nucleic acid sequences in diagnostic assays.

Data Presentation: Synthesis and Deprotection Parameters

The success of RNA oligonucleotide synthesis is highly dependent on the efficiency of each step in the synthesis and deprotection processes. The following tables summarize key quantitative data related to the use of TBDMS-protected phosphoramidites.

Table 1: Typical Coupling Efficiencies with Different Activators

Activator	Concentration (in Acetonitrile)	Coupling Time	Typical Coupling Efficiency
1H-Tetrazole	0.45 M	> 10 minutes	> 98%
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	~6 minutes	> 99%
5-Benzylmercapto-1H-tetrazole (BMT)	0.25 M	~3 minutes	> 99%[4][5]
4,5-Dicyanoimidazole (DCI)	0.12 M	Variable	High

Note: Coupling efficiencies can be influenced by the synthesizer, reagents quality, and the specific sequence being synthesized. Values presented are typical and should be optimized for specific applications.

Table 2: Standard Deprotection Conditions for RNA Synthesized with TBDMS Phosphoramidites

Step	Reagent	Temperature	Duration	Purpose
1. Cleavage and Base/Phosphate Deprotection	Ammonium hydroxide/Methylamine (AMA) (1:1)	65°C	10-15 minutes	Cleavage from solid support, removal of cyanoethyl and base protecting groups (e.g., Benzoyl).[6]
or
Ammonium hydroxide/Ethanol (B145695) (3:1)	Room Temperature	4-17 hours	Milder conditions for sensitive modifications.[6]
2. 2'-O-TBDMS Deprotection (Desilylation)	Triethylamine trihydrofluoride (TEA·3HF) in NMP/TEA or DMSO	65°C	2.5 hours	Removal of the TBDMS protecting group from the 2'-hydroxyl.
or
Tetrabutylammonium fluoride (B91410) (TBAF) in THF	Room Temperature	12-24 hours	Alternative desilylation agent.

Experimental Protocols

I. Solid-Phase Synthesis of RNA Oligonucleotides

The synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA Phosphoramidite is an automated process performed on a DNA/RNA synthesizer. The process consists of a series of repeated cycles, with each cycle adding one nucleotide to the growing chain.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite and other required RNA phosphoramidites (C, G, U)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.25 M ETT in acetonitrile)

• Capping solutions (Cap A: Acetic anhydride/Pyridine/THF; Cap B: N-Methylimidazole/THF)

• Oxidizing solution (Iodine in THF/Water/Pyridine)

• Deblocking solution (e.g., 3% Trichloroacetic acid in Dichloromethane)

Protocol:

• Preparation: Dissolve the phosphoramidites in anhydrous acetonitrile to the desired concentration (typically 0.1 M). Install all reagent bottles on the synthesizer.

• Synthesis Cycle:

  • Step A: Deblocking (Detritylation): The DMT group is removed from the 5'-hydroxyl of the nucleoside attached to the solid support by treating with the deblocking solution. The support is then washed with acetonitrile.

  • Step B: Coupling: The phosphoramidite solution and the activator solution are delivered to the synthesis column. The activated phosphoramidite couples with the free 5'-hydroxyl of the growing oligonucleotide chain.

  • Step C: Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent the formation of deletion mutants in subsequent cycles.

  • Step D: Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester linkage using the oxidizing solution.

• Chain Elongation: The synthesis cycle is repeated until the desired oligonucleotide sequence is assembled.

• Final Deblocking: After the final coupling cycle, the terminal DMT group is typically left on for purification purposes ("DMT-on").

II. Deprotection of the Synthesized RNA Oligonucleotide

Following synthesis, the oligonucleotide is cleaved from the solid support, and all protecting groups are removed in a two-stage process.

Materials:

• Ammonium hydroxide/Methylamine (AMA) solution (1:1, v/v)

• Triethylamine trihydrofluoride (TEA·3HF)

• N-Methylpyrrolidone (NMP) or Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA)

• RNase-free water and tubes

Protocol:

• Cleavage and Base/Phosphate Deprotection:

  • Transfer the solid support to a sealable vial.

  • Add the AMA solution and incubate at 65°C for 15 minutes.

  • Cool the vial and carefully transfer the supernatant containing the oligonucleotide to a new RNase-free tube.

  • Evaporate the solution to dryness.

• 2'-O-TBDMS Deprotection:

  • Resuspend the dried oligonucleotide in a solution of TEA·3HF in NMP or DMSO.

  • Incubate at 65°C for 2.5 hours.

• Quenching and Precipitation:

  • Quench the reaction by adding an appropriate buffer.

  • Precipitate the deprotected RNA oligonucleotide using a salt and alcohol (e.g., sodium acetate (B1210297) and ethanol or butanol).

  • Centrifuge to pellet the RNA, wash with ethanol, and air-dry.

• Purification: The crude RNA is then purified, typically by HPLC or PAGE, to isolate the full-length product.

Mandatory Visualizations

Chemical Structure of 3'-TBDMS-Bz-rA Phosphoramidite

Caption: Structure of the protected adenosine phosphoramidite.

Solid-Phase RNA Synthesis Workflow

Caption: The four-step cycle of solid-phase RNA synthesis.

siRNA-Mediated Gene Silencing Pathway

Caption: Simplified pathway of RNA interference by synthetic siRNA.

Conclusion

3'-TBDMS-Bz-rA Phosphoramidite is a testament to the sophistication of modern nucleic acid chemistry. Its carefully designed structure enables the high-fidelity, automated synthesis of RNA oligonucleotides, which are indispensable tools in both basic research and the development of next-generation therapeutics. A thorough understanding of the principles of its use, from the intricacies of the synthesis cycle to the nuances of deprotection, is essential for any scientist or researcher working at the forefront of RNA biology and medicine. The protocols and data presented in this guide provide a solid foundation for the successful application of this cornerstone molecule in the synthesis of custom RNA oligonucleotides.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Studies on the t-butyldimethylsilyl group as 2'-O-protection in oligoribonucleotide synthesis via the H-phosphonate approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glenresearch.com [glenresearch.com]
• 4. kulturkaufhaus.de [kulturkaufhaus.de]
• 5. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 6. glenresearch.com [glenresearch.com]

The Role of the TBDMS Protecting Group in RNA Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of ribonucleic acid (RNA) is a cornerstone of modern molecular biology and therapeutic development. From antisense oligonucleotides and siRNAs to mRNA vaccines and CRISPR guide RNAs, the demand for high-purity, synthetic RNA is ever-increasing. A critical challenge in RNA synthesis is the presence of the 2'-hydroxyl group on the ribose sugar, which must be protected during the phosphoramidite (B1245037) coupling steps to prevent unwanted side reactions and ensure the formation of the correct 3'-5' phosphodiester linkages. The tert-butyldimethylsilyl (TBDMS) group has been a workhorse for 2'-hydroxyl protection in solid-phase RNA synthesis for decades. This in-depth technical guide explores the core principles of TBDMS protection in RNA synthesis, providing detailed experimental protocols, comparative data, and a critical evaluation of its advantages and limitations.

The Chemistry of TBDMS Protection

The TBDMS group is a bulky silyl (B83357) ether that offers robust protection of the 2'-hydroxyl group under the conditions required for solid-phase oligonucleotide synthesis. Its stability to the acidic conditions of detritylation and the basic conditions of other steps in the synthesis cycle makes it a suitable choice for this critical role.

The introduction of the TBDMS group is typically achieved by reacting the ribonucleoside with tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of a base, such as silver nitrate (B79036) or imidazole, in a suitable organic solvent. The selective protection of the 2'-hydroxyl over the 3'-hydroxyl can be challenging due to their similar reactivity. However, optimized conditions can favor the formation of the desired 2'-O-TBDMS isomer.

Solid-Phase RNA Synthesis with TBDMS-Protected Monomers

The solid-phase synthesis of RNA using TBDMS-protected phosphoramidites follows a well-established cycle of four key steps for each nucleotide addition: detritylation, coupling, capping, and oxidation.

• Detritylation: The acid-labile 5'-dimethoxytrityl (DMT) group is removed from the support-bound nucleoside (or the growing oligonucleotide chain) to expose the 5'-hydroxyl group for the subsequent coupling reaction.[1]

• Coupling: The 2'-O-TBDMS protected ribonucleoside phosphoramidite is activated, typically by an activator like 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT), and then reacts with the free 5'-hydroxyl group of the support-bound chain.[2][3] This forms a phosphite (B83602) triester linkage. The steric bulk of the TBDMS group can hinder this reaction, often necessitating longer coupling times compared to DNA synthesis.[4][5]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants (n-1 sequences) in the final product.[1]

• Oxidation: The unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphotriester using an oxidizing agent, typically an iodine solution.[1]

This cycle is repeated until the desired RNA sequence is assembled.

Deprotection of TBDMS-Protected RNA

Following the completion of the synthesis, the newly synthesized RNA molecule must be cleaved from the solid support and all protecting groups must be removed. The deprotection of TBDMS-protected RNA is a multi-step process:

• Cleavage and Base/Phosphate (B84403) Deprotection: The oligonucleotide is first cleaved from the solid support, and the protecting groups on the phosphate backbone (typically β-cyanoethyl groups) and the nucleobases are removed. This is often achieved using a mixture of concentrated aqueous ammonia (B1221849) and ethanol (B145695) or a solution of methylamine (B109427).[6][7] Care must be taken during this step, as premature loss of the TBDMS group under basic conditions can lead to strand cleavage.[6]

• TBDMS Group Removal (Desilylation): The crucial step of removing the 2'-O-TBDMS groups is accomplished using a fluoride-containing reagent. The two most common reagents for this purpose are tetrabutylammonium (B224687) fluoride (B91410) (TBAF) and triethylamine (B128534) trihydrofluoride (TEA·3HF).[8][9][10]

  • TBAF: Traditionally, a 1M solution of TBAF in tetrahydrofuran (B95107) (THF) has been used.[10] However, the effectiveness of TBAF is highly sensitive to the presence of water, which can lead to incomplete deprotection, especially for longer RNA strands.[10][11]

  • TEA·3HF: This reagent has emerged as a more reliable alternative to TBAF.[5][7][12][13][14] It is less sensitive to moisture and often provides faster and more complete deprotection.[12][13][14]

Advantages and Disadvantages of TBDMS Protection

While widely used, the TBDMS protecting group has both advantages and disadvantages that researchers must consider.

Advantages:

• Stability: The TBDMS group is stable to the acidic and basic conditions encountered during the solid-phase synthesis cycle.[15]

• Established Chemistry: The chemistry for using TBDMS-protected monomers is well-established and widely documented.[6][16][17]

Disadvantages:

• Steric Hindrance: The bulkiness of the TBDMS group can lead to lower coupling efficiencies and requires longer coupling times compared to less sterically hindered protecting groups like TOM (triisopropylsilyloxymethyl).[4][5][9][15][16][18] This can be particularly problematic for the synthesis of long RNA oligonucleotides.[4]

• 2' to 3' Migration: Under certain conditions, the TBDMS group can migrate from the 2'-hydroxyl to the 3'-hydroxyl position. This can lead to the formation of non-biological 2'-5' phosphodiester linkages in the final RNA product.[9][15][18][19]

• Deprotection Challenges: Incomplete removal of the TBDMS groups, especially with TBAF, can result in a heterogeneous final product that is difficult to purify.[10]

Alternative Protecting Groups: A Brief Comparison with TOM

The limitations of the TBDMS group have led to the development of alternative 2'-hydroxyl protecting groups, with the triisopropylsilyloxymethyl (TOM) group being a prominent example. The TOM group offers several advantages over TBDMS:

• Reduced Steric Hindrance: The TOM group is less bulky than TBDMS, leading to higher coupling efficiencies and allowing for shorter coupling times.[9][15][18][20]

• Prevention of Migration: The acetal (B89532) linkage of the TOM group prevents the 2' to 3' migration that can occur with TBDMS.[9][15][19][20]

These advantages make TOM-protected phosphoramidites particularly well-suited for the synthesis of long and complex RNA molecules.[4][20]

Data Presentation

Table 1: Comparison of Coupling Efficiencies for TBDMS and TOM Protected Monomers

Protecting Group	Average Coupling Efficiency per Step	Comments
TBDMS	~97-98.5%[14]	Lower efficiency can significantly impact the yield of long oligonucleotides. Longer coupling times are often required.[4]
TOM	>99%[13]	Higher efficiency leads to significantly better yields of full-length product, especially for longer sequences.[4][20]

Table 2: Comparison of Deprotection Reagents for TBDMS Group Removal

Reagent	Typical Conditions	Advantages	Disadvantages
TBAF	1 M in THF, room temperature, 12-24 hours[4][8]	Established method.	Highly sensitive to moisture, leading to incomplete deprotection.[10][11] Can be slow.
TEA·3HF	Neat or in a solvent mixture (e.g., with NMP and TEA), 65°C, 1.5-2.5 hours[7]	More reliable and efficient than TBAF.[5][7][12][13][14] Less sensitive to moisture.[12][13][14] Faster deprotection times.[12][13][14]

Experimental Protocols

Protocol 1: Selective 2'-O-Silylation of Ribonucleosides with TBDMS-Cl

This protocol describes a general procedure for the selective protection of the 2'-hydroxyl group of a ribonucleoside.

• Dissolve the Ribonucleoside: Dissolve the N-protected ribonucleoside in anhydrous pyridine (B92270).

• Add Silver Nitrate: Add silver nitrate (AgNO₃) to the solution and stir at room temperature.

• Add TBDMS-Cl: Slowly add a solution of tert-butyldimethylsilyl chloride (TBDMS-Cl) in pyridine to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction with a small amount of water. Filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography to separate the 2'-O-TBDMS isomer from the 3'-O-TBDMS and 2',3'-di-O-TBDMS byproducts.

Protocol 2: Solid-Phase RNA Synthesis Cycle using TBDMS-Protected Phosphoramidites (1 µmol scale)

This protocol outlines the steps for a single cycle of nucleotide addition.

• Detritylation: Treat the solid support with a solution of 3% trichloroacetic acid (TCA) in dichloromethane (B109758) for 2-3 minutes to remove the 5'-DMT group. Wash the support thoroughly with anhydrous acetonitrile.

• Coupling:

  • Prepare a 0.1 M solution of the TBDMS-protected phosphoramidite in anhydrous acetonitrile.

  • Prepare a 0.25 M solution of 5-ethylthio-1H-tetrazole (ETT) in anhydrous acetonitrile.

  • Simultaneously deliver the phosphoramidite and activator solutions to the synthesis column and allow to react for 5-10 minutes.[7]

• Capping: Treat the support with a capping solution (e.g., a mixture of acetic anhydride/lutidine/THF and N-methylimidazole/THF) for 1-2 minutes. Wash the support with anhydrous acetonitrile.

• Oxidation: Treat the support with a 0.02 M solution of iodine in THF/water/pyridine for 1-2 minutes. Wash the support thoroughly with anhydrous acetonitrile.

Protocol 3: Deprotection of TBDMS-Protected RNA using TEA·3HF

This protocol describes the cleavage, base deprotection, and desilylation of the synthesized RNA.

• Cleavage and Base Deprotection:

  • Transfer the solid support to a vial.

  • Add a solution of concentrated aqueous ammonia and 8M ethanolic methylamine (1:1 v/v) to the vial.[6]

  • Heat the vial at 65°C for 15-30 minutes.

  • Cool the vial and transfer the supernatant containing the RNA to a new tube.

  • Evaporate the solution to dryness.

• TBDMS Deprotection:

  • To the dried RNA pellet, add a deprotection cocktail of N-methyl-2-pyrrolidone (NMP), triethylamine (TEA), and triethylamine trihydrofluoride (TEA·3HF). A typical ratio is 1.5:0.75:1 (v/v/v).[7]

  • Heat the mixture at 65°C for 1.5 - 2.5 hours.[7]

• Quenching and Precipitation:

  • Cool the reaction mixture and quench with a suitable buffer (e.g., 1.5 M ammonium (B1175870) bicarbonate).

  • Precipitate the RNA by adding n-butanol and cooling to -20°C.

  • Centrifuge the mixture and wash the RNA pellet with ethanol.

  • Dry the purified RNA pellet.

Mandatory Visualization

Caption: Workflow for solid-phase RNA synthesis using TBDMS protection.

Caption: Decision pathway for TBDMS deprotection reagent selection.

Conclusion

The tert-butyldimethylsilyl (TBDMS) group has played a pivotal role in the advancement of chemical RNA synthesis. Its stability and the wealth of knowledge surrounding its use have made it a reliable choice for the protection of the 2'-hydroxyl group. However, the challenges associated with its steric bulk and deprotection have spurred the development of more advanced protecting groups like TOM, which offer significant advantages, particularly for the synthesis of long and complex RNA molecules. For researchers, scientists, and drug development professionals, a thorough understanding of the chemistry, protocols, and limitations of TBDMS protection is essential for the successful synthesis of high-quality RNA for a wide range of applications. The choice between TBDMS and newer protecting groups will depend on the specific requirements of the synthesis, including the length of the RNA, the desired purity, and the scale of the production.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. patents.justia.com [patents.justia.com]
• 8. massbio.org [massbio.org]
• 9. glenresearch.com [glenresearch.com]
• 10. Page loading... [guidechem.com]
• 11. researchgate.net [researchgate.net]
• 12. What is Triethylamine trihydrofluoride?_Chemicalbook [chemicalbook.com]
• 13. An Unconventional Acid-Labile Nucleobase Protection Concept for Guanosine Phosphoramidites in RNA Solid-Phase Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 15. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biotage.com [biotage.com]
• 17. glenresearch.com [glenresearch.com]
• 18. glenresearch.com [glenresearch.com]
• 19. glenresearch.com [glenresearch.com]
• 20. mdpi.com [mdpi.com]

The Benzoyl Protecting Group on Adenosine: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Functions and Applications of the Benzoyl (Bz) Protecting Group on Adenosine (B11128).

The strategic use of protecting groups is a cornerstone of modern organic synthesis, particularly in the complex, multi-step preparation of oligonucleotides. Among these, the benzoyl (Bz) group plays a critical role in the protection of the exocyclic amino group of nucleobases. This technical guide provides a comprehensive overview of the function, application, and experimental protocols associated with the use of the benzoyl protecting group on adenosine, an essential component in the synthesis of DNA and RNA.

Core Function of the Benzoyl (Bz) Protecting Group

The primary function of the benzoyl group in the context of adenosine chemistry is to protect the N6-exocyclic amine from reacting during the crucial phosphoramidite (B1245037) coupling steps of solid-phase oligonucleotide synthesis.[1][2] This protection is essential to prevent unwanted side reactions and ensure the fidelity of the growing oligonucleotide chain. The benzoyl group is sufficiently stable to withstand the various reagents and conditions used throughout the synthesis cycles but can be reliably removed during the final deprotection step.

The benzoylated adenosine, specifically N6-benzoyladenosine, is a key building block in automated DNA and RNA synthesis. Its enhanced stability and compatibility with the phosphoramidite chemistry make it a widely used reagent in both academic research and industrial drug development.[3]

Synthesis of N6-Benzoyladenosine

The synthesis of N6-benzoyladenosine typically involves the reaction of adenosine with a benzoylating agent, such as benzoyl chloride or methyl benzoate, in the presence of a suitable solvent and catalyst.[1][4] The reaction selectively acylates the N6-amino group of the adenine (B156593) base.

Quantitative Data on N6-Benzoylation of Adenosine

Method	Reagents	Solvent	Catalyst	Reaction Conditions	Yield (%)	Reference
Methyl Benzoate Method	Adenosine, Methyl Benzoate	Toluene (B28343)	p-Trifluoroacetic acid	Reflux for 2h, then maintain temperature for 2h	92.0	[1]
Benzoyl Chloride Method	Adenosine, Benzoyl Chloride, Trimethylsilyl chloride	Pyridine	-	2.5 h, room temperature, then water and 28% NH3	39	[5]
Hexamethyldisilazane/Benzoyl Chloride	Adenosine, Hexamethyldisilazane, Benzoyl Chloride	Not specified	Not specified	Not specified	Not specified	[4]

Experimental Protocol: Synthesis of N6-Benzoyladenosine using Methyl Benzoate

This protocol is adapted from a patented method demonstrating high yield.[1]

Materials:

• Adenosine

• Methyl Benzoate

• Toluene

• p-Trifluoroacetic acid

• Weak alkaline solution (e.g., aqueous sodium bicarbonate)

• Deionized water

• Reaction flask with reflux condenser

• Stirring apparatus

• Filtration apparatus

Procedure:

• Reaction Setup: In a dry four-neck flask, combine 100.0g of adenosine and 240.0g of methyl benzoate. Add 800.0g of toluene and 4.0g of p-trifluoroacetic acid.

• Reflux: Stir the mixture and reflux for 2 hours. After this period, evaporate approximately 100ml of the solvent and continue to maintain the reaction temperature for an additional 2 hours.

• Cooling and Filtration: Cool the reaction mixture to 5°C and stir for 30 minutes. Filter the mixture to collect the precipitated esterified benzoyladenosine. Wash the filter cake once with 200ml of toluene.

• Hydrolysis: Heat a weak alkaline solution and add the filter cake. Stir for a period of time to facilitate hydrolysis.

• Final Filtration and Drying: Filter the resulting mixture, and wash the filter cake three times with deionized water. Dry the filter cake to obtain N6-benzoyladenosine.

Deprotection of the Benzoyl Group

The removal of the benzoyl group is a critical final step in oligonucleotide synthesis, restoring the natural structure of the adenosine base. This is typically achieved by hydrolysis under basic conditions, most commonly using aqueous ammonia.[6]

Quantitative Data on Deprotection of N6-Benzoyladenosine

Deprotection Agent	Temperature (°C)	Time (hours)	Notes	Reference
Concentrated Ammonium (B1175870) Hydroxide (B78521)	55	8 - 15	Standard condition for oligonucleotides with benzoyl protecting groups.	[6]
29% Ammonia	Room Temperature	< 4	For labile base-protecting groups, showing faster deprotection than standard benzoyl.
Aqueous Methylamine	Not specified	Fastest among tested methods	Cleaves all examined protecting groups rapidly.
Ethanolic Ammonia	Not specified	High selectivity	Can selectively cleave other protecting groups while retaining benzoyl.

Experimental Protocol: General Deprotection of Benzoyl Groups from Oligonucleotides

This protocol outlines the general steps for the final deprotection of a synthesized oligonucleotide.[6][7]

Materials:

• Synthesized oligonucleotide on solid support

• Concentrated ammonium hydroxide

• Heating block or oven

• Centrifuge

• Pipettes

Procedure:

• Cleavage and Deprotection: Transfer the solid support with the synthesized oligonucleotide to a vial. Add concentrated ammonium hydroxide.

• Heating: Seal the vial tightly and heat at 55°C for 8-15 hours. For oligonucleotides with more labile protecting groups in addition to benzoyl, shorter times or different temperatures may be required.

• Cooling and Collection: After the incubation period, cool the vial to room temperature. Centrifuge the vial and carefully transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Drying: Evaporate the ammonium hydroxide solution to obtain the crude deprotected oligonucleotide.

• Purification: The crude oligonucleotide can then be purified using methods such as HPLC or gel electrophoresis.

Experimental Workflows and Signaling Pathways

While N6-benzoyladenosine itself is not a direct participant in cellular signaling pathways, its role as a protected precursor is indispensable for the synthesis of oligonucleotides that are used to study and modulate such pathways. For instance, synthetic antisense oligonucleotides or siRNAs, which are used to investigate gene function and signaling cascades, are synthesized using benzoyl-protected adenosine phosphoramidites.

Solid-Phase Oligonucleotide Synthesis Workflow

The following diagram illustrates the key steps in the solid-phase synthesis of an oligonucleotide using phosphoramidite chemistry, where N6-benzoyladenosine phosphoramidite would be used for the incorporation of adenine bases.[5]

Fig. 1: Workflow of solid-phase oligonucleotide synthesis.

Logical Relationship of Benzoyl Group Function

The following diagram illustrates the logical relationship of the benzoyl protecting group's function in enabling the synthesis of functional oligonucleotides for research applications.

References

• 1. alfachemic.com [alfachemic.com]
• 2. Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. blog.invitek.com [blog.invitek.com]
• 5. researchgate.net [researchgate.net]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. N6-Benzoyladenosine | C17H17N5O5 | CID 11728391 - PubChem [pubchem.ncbi.nlm.nih.gov]

3'-TBDMS-Bz-rA Phosphoramidite: A Technical Guide for Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3'-TBDMS-Bz-rA Phosphoramidite (B1245037), a key building block in the chemical synthesis of RNA. This document outlines its chemical properties, detailed experimental protocols for its use in solid-phase oligonucleotide synthesis, and workflows for the deprotection of the resulting RNA strands.

Core Compound Data

The following table summarizes the key quantitative data for 3'-TBDMS-Bz-rA Phosphoramidite.

Property	Value	Source(s)
CAS Number	129451-75-8	[1][2][3][4][5]
Molecular Weight	988.19 g/mol	[1][4][6][7][8]
Molecular Formula	C₅₃H₆₆N₇O₈PSi	[1]
Purity	≥97%	[1][4]
Synonym	N6-Benzoyl-3'-O-tert-butyldimethylsilyl-5'-O-DMT-adenosine 2'-CE phosphoramidite	[8]

Note: Minor variations in molecular weight (e.g., 987.448 g/mol ) may be found in some sources due to differences in calculation methods or isotopic composition.[2][3]

Role in RNA Synthesis

3'-TBDMS-Bz-rA Phosphoramidite is a protected ribonucleoside phosphoramidite specifically designed for the automated solid-phase synthesis of RNA oligonucleotides, including antisense oligonucleotides, siRNA, and mRNA.[4][9] The key protective groups are:

• Benzoyl (Bz): Protects the exocyclic amine of the adenine (B156593) base.

• tert-Butyldimethylsilyl (TBDMS): A robust protecting group for the 2'-hydroxyl of the ribose, which can be removed under mild fluoride (B91410) conditions.[4]

• Dimethoxytrityl (DMT): Protects the 5'-hydroxyl group and is removed at the beginning of each coupling cycle.

• Cyanoethyl (CE): Protects the phosphite (B83602) triester, which is later oxidized to a phosphate (B84403) triester.

Experimental Protocols

The use of 3'-TBDMS-Bz-rA Phosphoramidite follows the standard phosphoramidite chemistry for solid-phase RNA synthesis. The process involves a cyclical addition of phosphoramidite monomers to a growing oligonucleotide chain attached to a solid support.

Solid-Phase RNA Synthesis Cycle

A single cycle of solid-phase RNA synthesis using TBDMS-protected phosphoramidites consists of four main steps: detritylation, coupling, capping, and oxidation.

• Detritylation: The acid-labile 5'-O-dimethoxytrityl (DMT) group is removed from the support-bound nucleoside, exposing the 5'-hydroxyl group for the subsequent coupling reaction.

• Coupling: The 3'-TBDMS-Bz-rA Phosphoramidite is activated and couples to the free 5'-hydroxyl group of the growing oligonucleotide chain. For sterically hindered 2'-O-TBDMS protected phosphoramidites, activators such as 5-benzylmercapto-1H-tetrazole are preferred over 1H-tetrazole to achieve fast and highly efficient coupling.[1][3][6]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants in subsequent cycles.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester.

This cycle is repeated until the desired RNA sequence is assembled.

Fig. 1: Automated Solid-Phase RNA Synthesis Cycle.

Deprotection and Cleavage of RNA

Following synthesis, the oligonucleotide is cleaved from the solid support, and the various protecting groups are removed in a stepwise manner.

Step 1: Cleavage from Solid Support and Removal of Base and Phosphate Protecting Groups

The fully protected, support-bound RNA is treated with a basic solution to cleave the succinyl linkage to the solid support and to remove the benzoyl (Bz) and cyanoethyl (CE) protecting groups.[1] Common reagents for this step include:

• A mixture of concentrated ammonium (B1175870) hydroxide (B78521) and ethanol.

• A mixture of aqueous methylamine (B109427) and ammonium hydroxide (AMA), which can significantly shorten the deprotection time.[2]

Step 2: Removal of the 2'-O-TBDMS Group

The TBDMS protecting group is removed using a fluoride-containing reagent.[1] Commonly used reagents include:

• Triethylamine tris(hydrofluoride) (TEA·3HF): This is a preferred reagent as it is effective and compatible with downstream purification methods.[2]

• Tetrabutylammonium fluoride (TBAF): While effective, its performance can be variable due to water content.[2]

Fig. 2: Workflow for RNA Deprotection and Purification.

Conclusion

3'-TBDMS-Bz-rA Phosphoramidite is a critical reagent for the reliable and efficient synthesis of high-quality RNA oligonucleotides. The use of the TBDMS protecting group for the 2'-hydroxyl, in conjunction with optimized activators and deprotection protocols, enables the routine production of RNA for a wide range of research, diagnostic, and therapeutic applications. Careful adherence to established experimental protocols is essential for achieving high yields and purity of the final RNA product.

References

• 1. kulturkaufhaus.de [kulturkaufhaus.de]
• 2. glenresearch.com [glenresearch.com]
• 3. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 5. Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]

Navigating the Core of RNA Synthesis: A Technical Guide to the Solubility and Stability of 3'-TBDMS-Bz-rA Phosphoramidite

For Immediate Release

In the intricate world of oligonucleotide synthesis, the quality and handling of phosphoramidite (B1245037) building blocks are paramount to the success of producing high-fidelity RNA strands for research, diagnostics, and therapeutic development. This technical guide provides an in-depth analysis of the solubility and stability of 3'-TBDMS-Bz-rA Phosphoramidite, a critical component in RNA synthesis. This document is tailored for researchers, scientists, and drug development professionals, offering a comprehensive resource on the core characteristics of this essential reagent.

3'-TBDMS-Bz-rA Phosphoramidite is a benzoyl-protected adenosine (B11128) phosphoramidite featuring a tert-butyldimethylsilyl (TBDMS) protecting group at the 2'-OH position. This configuration is meticulously designed to ensure high stability and fidelity during automated RNA synthesis.[1] The benzoyl (Bz) group provides robust protection for the exocyclic amine of adenosine, while the TBDMS group shields the 2'-hydroxyl function, preventing unwanted side reactions during the phosphoramidite coupling step.

Data Presentation: Quantitative Analysis

The solubility and stability of 3'-TBDMS-Bz-rA Phosphoramidite are critical parameters that directly impact its performance in oligonucleotide synthesis. The following tables summarize the available quantitative data for this phosphoramidite.

Table 1: Solubility of 3'-TBDMS-Bz-rA Phosphoramidite

Solvent	Concentration	Temperature	Notes
Acetonitrile (B52724) (anhydrous)	Standard 0.1 M	Ambient	Commonly used for automated synthesis.[2]
Dichloromethane (B109758)	---	Ambient	May be required for more lipophilic amidites.[2]
Dimethyl sulfoxide (B87167) (DMSO)	≥ 100 mg/mL	Ambient	Saturation unknown.[3]

Table 2: Stability of 3'-TBDMS-Bz-rA Phosphoramidite

Condition	Parameter	Value	Reference
Solid State	Recommended Storage	-20°C under inert atmosphere	[1]
In Solution (Stock)	Storage at -80°C	Up to 6 months	[3]
Storage at -20°C	Up to 1 month	[3]
Purity Specification	Purity by HPLC	≥ 98%	[4]
Purity by ³¹P NMR	≥ 98%	[4]
Water Content	≤ 0.2%	[4]

The stability of phosphoramidites in solution is a critical factor, as degradation can lead to impurities in the final oligonucleotide product. The primary degradation pathways for phosphoramidites include hydrolysis due to residual water in the solvent and oxidation.[5] For deoxyadenosine (B7792050) phosphoramidites, a purity reduction of 6% has been observed after five weeks of storage in acetonitrile under an inert atmosphere.[5] While specific data for 3'-TBDMS-Bz-rA is not available, this provides a general indication of stability.

Experimental Protocols

To ensure the quality and performance of 3'-TBDMS-Bz-rA Phosphoramidite, rigorous analytical testing is essential. The following are detailed methodologies for key experiments.

Protocol 1: Determination of Purity by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the purity of 3'-TBDMS-Bz-rA Phosphoramidite using reversed-phase HPLC.

1. Instrumentation and Columns:

• A standard HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[6]

2. Reagents:

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water (pH 7.0 ± 0.1).[6]

• Mobile Phase B: Acetonitrile.[6]

• Sample Diluent: Anhydrous acetonitrile.

3. Sample Preparation:

• Prepare a sample solution of 3'-TBDMS-Bz-rA Phosphoramidite in anhydrous acetonitrile at a concentration of approximately 1.0 mg/mL.[6]

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: Ambient.[6]

• UV Detection: 260 nm.

• Injection Volume: 5-10 µL.

• Gradient Elution: A typical gradient would be from a low percentage of Mobile Phase B to a high percentage over 20-30 minutes to ensure separation of the diastereomers and any impurities.

5. Data Analysis:

• The phosphoramidite will appear as two major peaks representing the two diastereomers.[6][7]

• Purity is calculated based on the total area of the two main peaks relative to the total area of all peaks in the chromatogram.

Protocol 2: Assessment of Identity and Purity by ³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is a powerful technique for confirming the identity and assessing the purity of phosphoramidites by directly probing the phosphorus center.

1. Instrumentation:

• A high-resolution NMR spectrometer.

2. Sample Preparation:

• Dissolve approximately 10-20 mg of the phosphoramidite in a suitable deuterated solvent (e.g., CD₃CN or CDCl₃) in an NMR tube.

3. NMR Acquisition Parameters:

• Nucleus: ³¹P

• Decoupling: Proton decoupled.[6]

• Reference: 85% H₃PO₄ as an external standard.

• Relaxation Delay: A sufficient delay to ensure quantitative analysis.

4. Data Analysis:

• The phosphoramidite should exhibit two major signals in the characteristic chemical shift range of approximately 140-155 ppm, corresponding to the two diastereomers.[8]

• P(V) impurities, such as the corresponding phosphonate, will appear at a different chemical shift, typically between -25 and 99 ppm.[6]

• The purity is determined by integrating the signals of the phosphoramidite diastereomers and comparing this to the integration of any impurity signals.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Figure 1. A simplified workflow of the oligonucleotide synthesis cycle, highlighting the coupling step where the phosphoramidite is introduced.

Figure 2. A logical diagram illustrating the key factors that influence the stability of 3'-TBDMS-Bz-rA Phosphoramidite and its primary degradation pathways.

Figure 3. An experimental workflow for the quality control analysis of 3'-TBDMS-Bz-rA Phosphoramidite using HPLC and ³¹P NMR.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. usp.org [usp.org]
• 5. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. usp.org [usp.org]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]

Protecting Groups in Nucleoside Phosphoramidites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical role of protecting groups in the chemical synthesis of oligonucleotides using phosphoramidite (B1245037) chemistry. The strategic use of these temporary modifications is fundamental to achieving high-yield, high-fidelity synthesis of DNA, RNA, and their analogues for a wide range of research, diagnostic, and therapeutic applications.

The Imperative of Protection in Oligonucleotide Synthesis

The chemical synthesis of oligonucleotides is a stepwise process involving the sequential addition of nucleoside phosphoramidite monomers to a growing chain attached to a solid support. Nucleosides possess multiple reactive functional groups, including the 5'- and 3'-hydroxyl groups of the sugar moiety and the exocyclic amino groups of the nucleobases (adenine, guanine, and cytosine). To ensure the specific and efficient formation of the desired 3' to 5' phosphodiester linkage, all other reactive sites must be reversibly blocked or "protected."

The selection of an appropriate protecting group strategy is paramount and is governed by several key principles:

• Ease of Introduction: The protecting group should be readily and selectively introduced onto the desired functional group in high yield.

• Stability: It must remain intact throughout all the steps of oligonucleotide synthesis, including phosphitylation, coupling, capping, and oxidation.

• Ease and Selectivity of Removal: The protecting group must be removed under conditions that do not damage the newly synthesized oligonucleotide chain or any other remaining protecting groups.

• Orthogonality: In a multi-step synthesis, different protecting groups should be removable under distinct conditions, allowing for selective deprotection of specific functional groups without affecting others.

A Tour of Protecting Groups in Nucleoside Phosphoramidites

The strategic deployment of various protecting groups on the nucleoside phosphoramidite monomer is crucial for successful oligonucleotide synthesis. Each part of the nucleoside has a specific protecting group tailored to its chemical properties and the reaction conditions of the synthesis cycle.

5'-Hydroxyl Protecting Group: The Gatekeeper of Chain Elongation

The 5'-hydroxyl group is the site of chain extension, and its protection is transient, being removed at the beginning of each synthesis cycle to allow for the coupling of the next phosphoramidite monomer.

• Dimethoxytrityl (DMT): The most widely used protecting group for the 5'-hydroxyl is the acid-labile 4,4'-dimethoxytrityl (DMT) group. It is introduced by reacting the nucleoside with DMT-chloride in the presence of a base. The DMT group is quantitatively cleaved by treatment with a weak acid, typically 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane (B109758). The release of the intensely colored DMT cation allows for real-time monitoring of the coupling efficiency.

Exocyclic Amine Protecting Groups: Preventing Unwanted Side Reactions

The exocyclic amino groups of adenine (B156593), guanine, and cytosine are nucleophilic and must be protected to prevent side reactions during phosphitylation and coupling. Thymine and uracil (B121893) lack an exocyclic amino group and therefore do not require this protection.

• Standard Protecting Groups:

  • Benzoyl (Bz): Used for adenine and cytosine.

  • Isobutyryl (iBu): Used for guanine. These groups are typically removed at the end of the synthesis by treatment with concentrated ammonium (B1175870) hydroxide (B78521) at elevated temperatures.

• Mild and Ultra-Mild Protecting Groups: For the synthesis of oligonucleotides containing sensitive modifications that cannot withstand harsh deprotection conditions, a range of more labile protecting groups have been developed.

  • Phenoxyacetyl (Pac): For adenine.

  • Acetyl (Ac): For cytosine.

  • iso-Propyl-phenoxyacetyl (i-Pr-Pac): For guanine.

  • Dimethylformamidine (dmf): For guanine. These "mild" protecting groups can be removed under gentler conditions, such as with ammonium hydroxide at room temperature or with potassium carbonate in methanol (B129727). "Ultra-mild" protecting groups, such as phenoxyacetyl (Pac) for dA, acetyl (Ac) for dC, and iso-propylphenoxyacetyl (iPr-Pac) for dG, allow for even milder deprotection conditions.

Phosphate (B84403)/Phosphite (B83602) Protecting Group: Ensuring a Stable Backbone

The phosphorus atom in the phosphoramidite moiety is trivalent and highly reactive. It is protected to prevent side reactions during synthesis.

• 2-Cyanoethyl (CE): This is the most common protecting group for the phosphate/phosphite moiety. It is stable to the acidic conditions used for DMT removal and the oxidative conditions of the synthesis cycle. The cyanoethyl group is removed at the end of the synthesis by β-elimination under basic conditions, typically during the same step as the removal of the exocyclic amine protecting groups.

2'-Hydroxyl Protecting Groups for RNA Synthesis

The presence of the 2'-hydroxyl group in ribonucleosides adds another layer of complexity to RNA synthesis. This group must be protected to prevent 2'-5' phosphodiester bond formation and chain cleavage.

• tert-Butyldimethylsilyl (TBDMS): A widely used protecting group for the 2'-hydroxyl, it is stable to the conditions of oligonucleotide synthesis and is removed at the end using a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF).

• Tri-iso-propylsilyloxymethyl (TOM): Another silyl-based protecting group that offers similar stability and deprotection conditions to TBDMS.

Quantitative Data on Protecting Group Performance

The choice of protecting groups can significantly impact the overall yield and purity of the synthesized oligonucleotide. The following tables summarize key quantitative data related to the performance of common protecting groups.

Protecting Group	Function	Typical Deprotection Conditions	Deprotection Time	Coupling Efficiency (%)	Potential Side Reactions
DMT	5'-Hydroxyl	3% TCA or DCA in DCM	< 2 minutes	>99%	Depurination with prolonged acid exposure
Benzoyl (Bz) on dA, dC	Exocyclic Amine	Conc. NH₄OH, 55 °C	5-8 hours	>98%	Incomplete deprotection
Isobutyryl (iBu) on dG	Exocyclic Amine	Conc. NH₄OH, 55 °C	12-16 hours	>98%	Rate-limiting step in standard deprotection
Phenoxyacetyl (Pac) on dA	Exocyclic Amine	Conc. NH₄OH, RT or 55 °C	< 4 hours (RT)	>98%	More labile than Bz
Acetyl (Ac) on dC	Exocyclic Amine	Conc. NH₄OH, RT or 55 °C	< 4 hours (RT)	>98%	Compatible with mild deprotection
2-Cyanoethyl (CE)	Phosphate	Conc. NH₄OH	Concomitant with base deprotection	N/A	Formation of acrylonitrile (B1666552) adducts with thymine
TBDMS	2'-Hydroxyl (RNA)	TBAF in THF	6-8 hours	>98%	Premature desilylation leading to chain cleavage

Table 1: Comparison of Common Protecting Groups in Oligonucleotide Synthesis.

Deprotection Method	Reagents	Temperature	Time	Compatible Protecting Groups
Standard	Concentrated NH₄OH	55 °C	8-16 hours	Bz, iBu
Mild	Concentrated NH₄OH	Room Temperature	4-8 hours	Pac, Ac, i-Pr-Pac
Ultra-Mild	0.05 M K₂CO₃ in Methanol	Room Temperature	4 hours	Pac, Ac, i-Pr-Pac (with phenoxyacetic anhydride (B1165640) capping)
Ultra-FAST	NH₄OH / 40% Methylamine (1:1)	65 °C	5-10 minutes	Ac-dC must be used instead of Bz-dC

Table 2: Deprotection Conditions for Exocyclic Amine Protecting Groups.

Experimental Protocols

The following are generalized protocols for the key steps in the preparation of protected nucleoside phosphoramidites and their use in solid-phase oligonucleotide synthesis.

Protocol for 5'-O-DMT Protection of a Deoxynucleoside

• Drying: Co-evaporate the deoxynucleoside with anhydrous pyridine (B92270) (2-3 times) to remove residual water.

• Reaction: Dissolve the dried nucleoside in anhydrous pyridine. Add 4,4'-dimethoxytrityl chloride (DMT-Cl, 1.1-1.2 equivalents) portion-wise with stirring under an inert atmosphere (e.g., argon).

• Monitoring: Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours at room temperature).

• Quenching: Add a small amount of methanol to quench any unreacted DMT-Cl.

• Work-up: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica (B1680970) gel column chromatography to obtain the 5'-O-DMT protected nucleoside.

Protocol for N-Benzoylation of 5'-O-DMT-deoxyadenosine

• Drying: Co-evaporate the 5'-O-DMT-deoxyadenosine with anhydrous pyridine.

• Reaction: Dissolve the dried starting material in anhydrous pyridine. Cool the solution to 0 °C and add benzoyl chloride (1.5-2.0 equivalents) dropwise with stirring under an inert atmosphere.

• Monitoring: Allow the reaction to warm to room temperature and monitor by TLC (typically 2-4 hours).

• Quenching: Add cold water or ice to the reaction mixture to hydrolyze excess benzoyl chloride.

• Work-up: Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer, concentrate, and purify by silica gel chromatography.

Protocol for Phosphitylation of a Protected Nucleoside

• Drying: Thoroughly dry the protected nucleoside (5'-O-DMT, N-protected) under high vacuum.

• Reaction: Dissolve the dried nucleoside in anhydrous dichloromethane or acetonitrile (B52724) under an inert atmosphere. Add N,N-diisopropylethylamine (DIPEA, 2-3 equivalents). To this solution, add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.2-1.5 equivalents) dropwise at room temperature.

• Monitoring: Stir the reaction at room temperature and monitor by TLC or ³¹P NMR spectroscopy until completion (typically 1-2 hours).

• Work-up: Quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. The crude phosphoramidite is typically purified by precipitation from a cold non-polar solvent (e.g., hexane) or by flash chromatography on silica gel pre-treated with triethylamine.

Protocol for Solid-Phase Oligonucleotide Synthesis Cycle

This is a generalized four-step cycle performed on an automated DNA/RNA synthesizer.

• Detritylation (Deblocking): The solid support-bound nucleoside is treated with 3% TCA or DCA in dichloromethane to remove the 5'-DMT group, exposing the 5'-hydroxyl. The support is then washed with anhydrous acetonitrile.

• Coupling: The protected nucleoside phosphoramidite and an activator (e.g., 5-ethylthio-1H-tetrazole) in anhydrous acetonitrile are delivered to the support. The phosphoramidite couples to the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Capping: To prevent unreacted 5'-hydroxyl groups from participating in subsequent cycles, they are acetylated using a capping mixture, typically acetic anhydride and N-methylimidazole.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester using a solution of iodine in a mixture of tetrahydrofuran, pyridine, and water. The support is then washed with acetonitrile, and the cycle is repeated for the next base addition.

Protocol for Cleavage and Deprotection of the Oligonucleotide

• Cleavage from Support: The solid support is treated with concentrated ammonium hydroxide at room temperature to cleave the ester linkage holding the oligonucleotide to the support.

• Base and Phosphate Deprotection: The resulting solution, containing the fully protected oligonucleotide, is heated in a sealed vial (e.g., 55 °C for 8-16 hours for standard protecting groups) to remove the exocyclic amine and cyanoethyl protecting groups.

• Final DMT Removal (if synthesized "DMT-on"): If the final 5'-DMT group was left on for purification purposes, it is removed by treatment with an acid, such as 80% acetic acid.

• Purification: The deprotected oligonucleotide is purified by methods such as polyacrylamide gel electrophoresis (PAGE), high-performance liquid chromatography (HPLC), or cartridge purification.

Visualizing the Process: Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the key workflows and logical relationships in the use of protecting groups in nucleoside phosphoramidites.

Caption: Overall workflow for oligonucleotide synthesis.

Caption: Detailed four-step solid-phase synthesis cycle.

Caption: Protecting group strategy for nucleoside phosphoramidites.

Conclusion

The careful selection and application of protecting groups are cornerstones of modern oligonucleotide synthesis. The development of a diverse array of protecting groups, from the standard robust groups to the more labile "mild" and "ultra-mild" variants, has enabled the routine synthesis of a vast range of modified and unmodified oligonucleotides. A thorough understanding of the chemistry and performance of these protecting groups is essential for researchers and professionals in the field to optimize synthesis protocols, maximize yields and purity, and ultimately advance the frontiers of nucleic acid-based technologies.

Protocols & Analytical Methods

Application Notes and Protocols for 3'-TBDMS-Bz-rA Phosphoramidite in Automated RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and therapeutic development, enabling applications from gene silencing with siRNA to mRNA-based vaccines. A critical component in this process is the use of protected nucleoside phosphoramidites. 3'-TBDMS-Bz-rA Phosphoramidite (B1245037) is a key building block for the incorporation of adenosine (B11128) into a growing RNA chain during automated solid-phase synthesis.[1][2]

This phosphoramidite features two essential protecting groups:

• A Benzoyl (Bz) group: This protects the exocyclic amine of the adenine (B156593) base, preventing unwanted side reactions during the synthesis cycle.[1]

• A tert-Butyldimethylsilyl (TBDMS) group: This protects the 2'-hydroxyl group of the ribose sugar.[1][3] The steric bulk of the TBDMS group is crucial for preventing phosphodiester chain cleavage and 2'- to 3'-phosphate migration during synthesis and deprotection.[4] Its stability under the conditions of the synthesis cycle and its clean removal under specific fluoride-based conditions make it a widely used and reliable choice.[1][5]

These application notes provide a comprehensive overview, quantitative data, and detailed protocols for the effective use of 3'-TBDMS-Bz-rA Phosphoramidite in automated RNA synthesis.

Data Presentation

Table 1: Product Specifications for 3'-TBDMS-Bz-rA Phosphoramidite

Property	Specification
Product Name	5'-O-DMT-N6-benzoyl-2'-O-TBDMS-adenosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite
Protection Strategy	Base (Bz), 2'-OH (TBDMS), 5'-OH (DMT), Phosphate (B84403) (β-cyanoethyl)
Primary Application	Automated solid-phase RNA oligonucleotide synthesis.[1]
Storage Conditions	Store at -20°C to -80°C under an inert atmosphere (e.g., Nitrogen or Argon).[2]
Stability	Stable for at least one month at -20°C and up to six months at -80°C when stored properly.[2]

Table 2: Recommended Coupling Conditions & Performance

Parameter	Recommendation	Expected Performance
Activator	5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT).[6] DCI is also effective.[7][8]	Consistently high coupling efficiencies.[8]
Activator Concentration	0.25 M in Acetonitrile.[9]	Optimal activation of the phosphoramidite.
Phosphoramidite Concentration	0.1 M to 0.15 M in Acetonitrile.[7][9]	Sufficient reagent for efficient coupling.
Coupling Time	3 minutes (with BTT) to 6 minutes (with ETT).[6]	Average stepwise coupling yields >99%.[3]

Table 3: Comparison of Post-Synthesis Deprotection Protocols

Protocol Stage	Standard Method	UltraFast Method (with AMA)[6]	Key Considerations
1. Cleavage & Base/Phosphate Deprotection	Ethanolic Ammonium Hydroxide (e.g., NH4OH/Ethanol 3:1 v/v) at 55°C for 12-16 hours.[7]	AMA (Ammonium Hydroxide/40% Methylamine 1:1 v/v) at 65°C for 10 minutes.[6]	The UltraFast method significantly reduces deprotection time.[10] AMA requires the use of Ac-C phosphoramidite to be fully effective.[6]
2. 2'-TBDMS Group Removal (Desilylation)	Tetrabutylammonium Fluoride (TBAF) 1M in THF.[3]	Triethylamine Trihydrofluoride (TEA·3HF) at 65°C for 2.5 hours.[6][10]	TEA·3HF is often preferred as its performance is less variable due to water content and it is compatible with DMT-on purification methods.[6]

Experimental Protocols

Protocol 1: Automated RNA Synthesis Cycle

This protocol outlines the standard steps performed by an automated DNA/RNA synthesizer for each monomer addition.

1. Detritylation:

• Reagent: 3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in Dichloromethane (DCM).
• Procedure: The acid solution is passed over the solid support to remove the 5'-Dimethoxytrityl (DMT) protecting group from the nascent oligonucleotide chain, exposing a free 5'-hydroxyl group for the next coupling step.
• Monitoring: The release of the orange-colored DMT cation can be monitored spectrophotometrically to assess the efficiency of the previous coupling step.

2. Coupling:

• Reagents:
• 0.1 M 3'-TBDMS-Bz-rA Phosphoramidite in anhydrous Acetonitrile.
• 0.25 M Activator (ETT or BTT) in anhydrous Acetonitrile.
• Procedure: The phosphoramidite solution and the activator solution are delivered simultaneously to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, forming a highly reactive intermediate that couples with the free 5'-hydroxyl group of the growing RNA chain.[]
• Time: Allow a coupling time of 3-6 minutes.[6]

3. Capping:

• Reagents:
• Cap A: Acetic Anhydride in Tetrahydrofuran (THF)/Pyridine or Lutidine.
• Cap B: 16% N-Methylimidazole (NMI) in THF.
• Procedure: Any 5'-hydroxyl groups that failed to react during the coupling step are acetylated. This prevents the formation of deletion mutants (n-1 sequences) in subsequent cycles.

4. Oxidation:

• Reagent: 0.02 - 0.1 M Iodine in THF/Water/Pyridine.
• Procedure: The unstable phosphite (B83602) triester linkage formed during coupling is oxidized to a more stable phosphate triester linkage. This step is critical for the integrity of the final oligonucleotide backbone.

Protocol 2: Post-Synthesis Cleavage and Deprotection

This protocol describes the steps to release the synthesized RNA from the solid support and remove all protecting groups.

A. Cleavage and Base/Phosphate Deprotection (UltraFast Method)

• Remove the synthesis column from the synthesizer and carefully dry the solid support with a stream of argon or under vacuum.[6][10]

• Transfer the support to a sealable polypropylene (B1209903) vial.[6]

• Add 1.5 mL of AMA solution (Ammonium Hydroxide/40% Aqueous Methylamine 1:1 v/v).[6]

• Seal the vial tightly and heat at 65°C for 10 minutes.[6][7]

• Cool the vial to room temperature and then briefly in a freezer before opening.

• Transfer the supernatant containing the cleaved and partially deprotected oligonucleotide to a new tube. Evaporate the solution to dryness using a Speedvac evaporator.

B. 2'-TBDMS Group Removal (Desilylation)

This procedure is for DMT-off synthesis. A slightly modified version is available for DMT-on purification.[6][10]

• To the dried oligonucleotide pellet, add 100 µL of anhydrous Dimethyl sulfoxide (B87167) (DMSO). Heat at 65°C for 5 minutes if necessary to fully dissolve the pellet.[10]

• Add 125 µL of Triethylamine trihydrofluoride (TEA·3HF).[10]

• Mix well and heat the solution at 65°C for 2.5 hours to remove the TBDMS groups.[6][10]

• Briefly cool the reaction mixture in a freezer.

• The fully deprotected RNA is now ready for desalting, purification (e.g., by HPLC or gel electrophoresis), and analysis.

Visualizations

Caption: Automated RNA synthesis workflow on the solid support.

Caption: Post-synthesis processing and purification workflow.

Caption: Key deprotection reactions for base and sugar moieties.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. academic.oup.com [academic.oup.com]
• 4. atdbio.com [atdbio.com]
• 5. academic.oup.com [academic.oup.com]
• 6. glenresearch.com [glenresearch.com]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 8. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 9. Design, synthesis and properties of phosphoramidate 2′,5′-linked branched RNA: Towards the rational design of inhibitors of the RNA Lariat Debranching Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. glenresearch.com [glenresearch.com]

Application Notes and Protocols for the Incorporation of 3'-TBDMS-Bz-rA Phosphoramidite into Oligonucleotides

Audience: Researchers, scientists, and drug development professionals.

Introduction

The chemical synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and therapeutic development, enabling applications such as siRNA, antisense oligonucleotides, and mRNA synthesis.[1] A critical component in this process is the use of protected phosphoramidite (B1245037) monomers. The 3'-TBDMS-Bz-rA phosphoramidite is a key building block for the incorporation of adenosine (B11128) into a growing RNA strand. This phosphoramidite features a benzoyl (Bz) group protecting the exocyclic amine of adenine (B156593) and a tert-butyldimethylsilyl (TBDMS) group protecting the 2'-hydroxyl of the ribose sugar.[1] This protection strategy ensures high stability and fidelity during solid-phase synthesis.[1]

This document provides a detailed protocol for the incorporation of 3'-TBDMS-Bz-rA phosphoramidite into oligonucleotides using standard β-cyanoethyl phosphoramidite chemistry.[2][3][4]

Key Features of 3'-TBDMS-Bz-rA Phosphoramidite:

• Benzoyl (Bz) Protection: Provides robust protection for the adenine base.[1]

• TBDMS Protection: The tert-butyldimethylsilyl group offers stable protection for the 2'-hydroxyl position, which can be removed under mild fluoride (B91410) conditions.[1][5]

• High Purity: Optimized for automated RNA synthesis, ensuring high coupling efficiency and final product purity.[1]

Experimental Protocols

The synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA phosphoramidite follows a cyclical four-step process: deblocking, coupling, capping, and oxidation.[6] This is performed on a solid support, typically controlled pore glass (CPG) or polystyrene.[2][4]

Materials and Reagents

Reagent	Supplier	Purpose
3'-TBDMS-Bz-rA Phosphoramidite	Various	Adenosine monomer for RNA synthesis
Solid Support (CPG or Polystyrene)	Various	Solid phase for oligonucleotide synthesis
Anhydrous Acetonitrile	Various	Solvent for phosphoramidites and activators
Activator (e.g., 5-Benzylmercapto-1H-tetrazole)	Various	Activates the phosphoramidite for coupling
Capping Reagent A (e.g., Acetic Anhydride)	Various	Caps unreacted 5'-hydroxyl groups
Capping Reagent B (e.g., N-Methylimidazole)	Various	Catalyst for the capping reaction
Oxidizer (e.g., Iodine/Water/Pyridine)	Various	Oxidizes the phosphite (B83602) triester to a more stable phosphate (B84403) triester
Deblocking Reagent (e.g., Trichloroacetic Acid)	Various	Removes the 5'-DMT protecting group
Deprotection Solution 1 (e.g., AMA)	Various	Cleaves from support and removes base/phosphate protecting groups
Deprotection Solution 2 (e.g., TEA·3HF)	Various	Removes the 2'-TBDMS protecting group
Purification Buffers and Columns (HPLC)	Various	For purification of the final oligonucleotide

Automated Oligonucleotide Synthesis Cycle

The following protocol is designed for an automated DNA/RNA synthesizer.

Caption: Automated RNA oligonucleotide synthesis cycle.

1. Deblocking (Detritylation):

• The 5'-O-dimethoxytrityl (DMT) group of the nucleotide attached to the solid support is removed by treatment with a mild acid, typically trichloroacetic acid in dichloromethane.

• This step exposes the 5'-hydroxyl group for the subsequent coupling reaction.

• The orange color of the trityl cation released can be monitored to assess coupling efficiency from the previous cycle.[]

2. Coupling:

• The 3'-TBDMS-Bz-rA phosphoramidite is activated by a weak acid, such as 5-benzylmercapto-1H-tetrazole or 5-ethylthio-1H-tetrazole, and delivered to the synthesis column.[2][3][4][8] These activators are preferred over 1H-tetrazole for the sterically hindered 2'-O-TBDMS protected phosphoramidites due to faster and more efficient coupling.[2][3][4]

• The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Coupling times for RNA synthesis are generally longer (up to 6 minutes) than for DNA synthesis to accommodate the steric bulk of the TBDMS group.[5]

3. Capping:

• Any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole).

• This prevents the formation of deletion mutants in subsequent cycles.

4. Oxidation:

• The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester using an oxidizing agent, typically a solution of iodine in water and pyridine.

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Deprotection and Cleavage

A two-step deprotection process is typically employed.

Caption: Two-step deprotection workflow for RNA oligonucleotides.

Step 1: Cleavage from Support and Removal of Base and Phosphate Protecting Groups

• The solid support with the synthesized oligonucleotide is transferred to a vial.

• A mixture of concentrated aqueous ammonia (B1221849) and 40% aqueous methylamine (B109427) (AMA) (1:1 v/v) is added.[9]

• The mixture is heated at 65°C for 10-15 minutes. This treatment cleaves the oligonucleotide from the solid support, removes the cyanoethyl groups from the phosphate backbone, and the benzoyl (Bz) protecting groups from the adenine bases.[9]

• The supernatant containing the partially deprotected oligonucleotide is collected, and the support is rinsed with RNase-free water. The solutions are combined and evaporated to dryness.

Step 2: Removal of 2'-O-TBDMS Protecting Groups

• The dried oligonucleotide is redissolved in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO).[10]

• Triethylamine trihydrofluoride (TEA·3HF) is added, and the mixture is heated at 65°C for approximately 2.5 hours.[10] TEA·3HF is a more reliable reagent for removing TBDMS groups than tetrabutylammonium (B224687) fluoride (TBAF).[3][8]

• The reaction is quenched, and the fully deprotected RNA is ready for purification.

Purification and Analysis

• The crude, deprotected oligonucleotide is purified using high-performance liquid chromatography (HPLC). Anion-exchange or reversed-phase HPLC can be used, depending on the purity requirements.[2][4]

• The purity and identity of the final product are confirmed by techniques such as HPLC and mass spectrometry.

Data Presentation

The efficiency of each step in the synthesis is critical for the overall yield and purity of the final oligonucleotide.

Table 1: Typical Coupling Efficiency and Yields

Parameter	Typical Value	Factors Influencing Performance
Average Stepwise Coupling Efficiency	>99%	Purity of phosphoramidites and reagents, choice and concentration of activator, coupling time, solvent quality (anhydrous conditions are crucial), synthesizer settings.[11] Even a small decrease in efficiency significantly impacts the yield of longer oligonucleotides.[11]
Overall Yield of a 20-mer Oligonucleotide	~82%	Calculated as (Average Coupling Efficiency)^(Number of Couplings). This is a theoretical maximum yield.
Purity of Crude Product	Variable	Dependent on coupling efficiency and the success of the capping step.
Purity after HPLC	>95%	Dependent on the resolution of the HPLC method.

Table 2: Deprotection Conditions and Durations

Deprotection Step	Reagent	Temperature	Duration	Purpose
Cleavage, Base & Phosphate Deprotection	Ammonium Hydroxide/Methylamine (AMA)	65°C	10-15 min	Cleavage from solid support, removal of cyanoethyl phosphate protecting groups, and removal of benzoyl (Bz) base protecting groups.[9]
2'-Hydroxyl Deprotection	Triethylamine Trihydrofluoride (TEA·3HF) in DMSO	65°C	2.5 hours	Removal of the 2'-O-TBDMS protecting groups.[10]

Storage and Handling

• 3'-TBDMS-Bz-rA Phosphoramidite: Store at –20°C under an inert atmosphere, protected from moisture and light.[1][12] Handle using standard phosphoramidite protocols in anhydrous acetonitrile.[1]

• Deprotected Oligonucleotides: Store in RNase-free water or buffer at –20°C or –80°C to prevent degradation by nucleases.

Applications

The successful incorporation of 3'-TBDMS-Bz-rA phosphoramidite enables the synthesis of high-quality RNA oligonucleotides for a variety of applications, including:

• Therapeutics Development: Synthesis of antisense oligonucleotides, siRNAs, and mRNA.[1]

• Research Tools: Design of probes for diagnostics and functional genomics.[1]

• Structural Biology: High-fidelity synthesis of modified RNA strands for structural and functional studies.[1]

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. kulturkaufhaus.de [kulturkaufhaus.de]
• 3. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. atdbio.com [atdbio.com]
• 6. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: 3'-TBDMS-Bz-rA Phosphoramidite for siRNA and Antisense Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of RNA oligonucleotides is a foundational technology for the development of novel therapeutics, including small interfering RNAs (siRNAs) and antisense oligonucleotides (ASOs). A critical component in the solid-phase synthesis of these molecules is the use of high-quality phosphoramidite (B1245037) building blocks. 3'-TBDMS-Bz-rA Phosphoramidite is a benzoyl- and TBDMS-protected adenosine (B11128) amidite specifically designed for efficient and high-fidelity RNA synthesis.[1] The tert-butyldimethylsilyl (TBDMS) group provides robust protection for the 2'-hydroxyl of the ribose, while the benzoyl (Bz) group protects the exocyclic amine of adenine, preventing unwanted side reactions during oligonucleotide chain elongation.[1][2] This phosphoramidite is compatible with standard automated DNA/RNA synthesizers and is a staple in laboratories focused on RNA-based therapeutics and functional genomics.[1]

This document provides detailed application notes and experimental protocols for the use of 3'-TBDMS-Bz-rA Phosphoramidite in the synthesis of siRNAs and antisense oligonucleotides. It covers oligonucleotide synthesis, deprotection, and purification, along with an overview of the mechanisms of action for the resulting therapeutic modalities.

Chemical Properties and Handling

Proper handling and storage of 3'-TBDMS-Bz-rA Phosphoramidite are crucial for maintaining its reactivity and ensuring high coupling efficiency.

Property	Value/Recommendation
Molecular Weight	988.19 g/mol
Purity	≥97%
Storage	Store at -20°C under an inert atmosphere (e.g., nitrogen or argon).[3]
Handling	Warm to room temperature before opening to prevent moisture condensation. Use anhydrous solvents for dissolution.
Stability in Solution	Use freshly prepared solutions for synthesis. Long-term storage in solution is not recommended.

Performance Data

The efficiency of oligonucleotide synthesis is determined by the stepwise coupling efficiency. While specific comparative data for 3'-TBDMS-Bz-rA Phosphoramidite is not always published in head-to-head studies, the TBDMS chemistry is well-characterized.

Parameter	Typical Performance	Notes
Average Coupling Efficiency	>98.5%	Efficiency is dependent on the synthesizer, reagents, and protocols used. The steric hindrance of the TBDMS group can sometimes lead to slightly lower coupling efficiencies compared to newer 2'-O-protecting groups like TOM.[4][5]
Final Purity (Crude Product)	Dependent on oligo length	For a 20-mer, crude purity is typically sufficient for many research applications after deprotection and desalting. Longer oligonucleotides will have a lower percentage of full-length product and require more stringent purification.
Compatibility	Fully compatible with standard DNA/RNA synthesizers and other TBDMS-protected phosphoramidites.

Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis of RNA Oligonucleotides

This protocol outlines the standard steps for automated solid-phase synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA Phosphoramidite on a typical DNA/RNA synthesizer.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite and other required TBDMS-protected RNA and DNA phosphoramidites

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in acetonitrile)

• Capping solutions (Cap A and Cap B)

• Oxidizing solution (e.g., iodine/water/pyridine)

• Deblocking solution (e.g., 3% trichloroacetic acid (TCA) in dichloromethane)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

Procedure: The synthesis is a cyclical process consisting of four main steps for each nucleotide addition:

• Deblocking (Detritylation): The 5'-O-dimethoxytrityl (DMT) group is removed from the 5'-hydroxyl of the growing oligonucleotide chain by treatment with the deblocking solution.

• Coupling: The 3'-TBDMS-Bz-rA Phosphoramidite is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing chain. A coupling time of 6 minutes is recommended when using ETT as the activator.[6]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solutions to prevent the formation of n-1 shortmer sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

These four steps are repeated for each subsequent phosphoramidite in the desired sequence.

Protocol 2: Cleavage and Deprotection of RNA Oligonucleotides

This protocol describes a two-stage deprotection procedure to remove the protecting groups from the synthesized oligonucleotide.

Stage 1: Cleavage from Solid Support and Base Deprotection (AMA Method)

This "UltraFAST" method uses a mixture of ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA) to cleave the oligonucleotide from the CPG support and remove the benzoyl protecting groups from the nucleobases.[6][7]

Materials:

• Ammonium hydroxide/40% aqueous methylamine 1:1 (v/v) (AMA)

• Sealable vials

Procedure:

• Transfer the CPG solid support with the synthesized oligonucleotide from the synthesis column to a sealable vial.

• Add 1.5 mL of AMA solution to the vial.

• Seal the vial tightly and incubate at 65°C for 10 minutes.[6]

• Cool the vial to room temperature before opening.

• Transfer the supernatant containing the oligonucleotide to a new sterile, polypropylene (B1209903) tube.

• Rinse the CPG with 2 x 0.25 mL of RNase-free water and add the rinses to the supernatant.

• Evaporate the combined solution to dryness in a vacuum concentrator.

Stage 2: 2'-O-TBDMS Group Removal (TEA·3HF Method)

The TBDMS protecting groups are removed from the 2'-hydroxyl positions using triethylamine (B128534) trihydrofluoride (TEA·3HF). This method is generally more reliable and less sensitive to moisture than tetrabutylammonium (B224687) fluoride (B91410) (TBAF).[8][9]

Materials:

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA)

• Triethylamine trihydrofluoride (TEA·3HF)

• RNA Quenching Buffer

Procedure:

• Dissolve the dried oligonucleotide pellet from Stage 1 in 115 µL of anhydrous DMSO. If necessary, heat at 65°C for a few minutes to aid dissolution.[6]

• Add 60 µL of TEA to the solution and mix gently.[6]

• Add 75 µL of TEA·3HF to the solution, mix well, and incubate at 65°C for 2.5 hours.[6]

• Cool the reaction mixture and add 1.75 mL of RNA Quenching Buffer to stop the reaction.[10] The sample is now ready for purification.

Protocol 3: Purification of Deprotected RNA Oligonucleotides by HPLC

High-performance liquid chromatography (HPLC) is a common method for purifying synthetic oligonucleotides to achieve high purity for demanding applications.

Materials:

• HPLC system with a suitable column (e.g., ion-exchange or reverse-phase)

• Appropriate HPLC buffers (e.g., for ion-exchange, a salt gradient such as sodium perchlorate; for reverse-phase, an ion-pairing agent like triethylammonium (B8662869) acetate (B1210297) with an acetonitrile gradient)

Procedure:

• Equilibrate the HPLC column with the starting buffer conditions.

• Inject the quenched deprotection solution onto the column.

• Run a gradient of increasing elution buffer concentration to separate the full-length oligonucleotide from failure sequences and other impurities.

• Monitor the elution profile using a UV detector at 260 nm.

• Collect the fractions corresponding to the main peak of the full-length product.

• Desalt the collected fractions using a suitable method (e.g., ethanol (B145695) precipitation or size-exclusion chromatography).

• Quantify the purified oligonucleotide by measuring its absorbance at 260 nm.

Diagrams

Experimental Workflow

Caption: Overview of the experimental workflow for RNA oligonucleotide synthesis and purification.

siRNA Mechanism of Action

Caption: Simplified signaling pathway for siRNA-mediated gene silencing.

Antisense Oligonucleotide Mechanism of Action

Caption: Major mechanisms of action for antisense oligonucleotides.

Conclusion

3'-TBDMS-Bz-rA Phosphoramidite is a reliable and effective reagent for the synthesis of RNA oligonucleotides for use in siRNA and antisense applications. Its compatibility with standard synthesis platforms and well-established deprotection protocols make it a valuable tool for researchers and drug developers. By following the detailed protocols outlined in this document, users can achieve high-quality synthesis of RNA oligonucleotides for a wide range of research and therapeutic applications. Careful handling of the phosphoramidite and adherence to optimized synthesis and deprotection conditions are key to obtaining high yields of pure, full-length oligonucleotides.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. Bz-rA Phosphoramidite, 104992-55-4 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. massbio.org [massbio.org]
• 5. benchchem.com [benchchem.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Page loading... [wap.guidechem.com]
• 10. glenresearch.com [glenresearch.com]

Application of 3'-TBDMS-Bz-rA Phosphoramidite in mRNA Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of messenger RNA (mRNA) has become a cornerstone of modern biotechnology and pharmaceutical development, enabling the rapid production of customized mRNA sequences for a wide range of applications, including vaccines, protein replacement therapies, and gene editing.[1] A critical component in the solid-phase synthesis of RNA is the use of protected phosphoramidite (B1245037) monomers. This document provides detailed application notes and protocols for the use of 3'-TBDMS-Bz-rA Phosphoramidite, a key building block for the incorporation of adenosine (B11128) into synthetic mRNA.

3'-TBDMS-Bz-rA Phosphoramidite is a benzoyl-protected adenosine phosphoramidite featuring a tert-butyldimethylsilyl (TBDMS) protecting group at the 2'-hydroxyl position of the ribose sugar.[2] The benzoyl (Bz) group provides robust protection for the exocyclic amine of the adenine (B156593) base during synthesis, while the TBDMS group at the 2'-OH position is essential for directing the phosphoramidite coupling reaction to the 5'-hydroxyl of the growing RNA chain and preventing unwanted side reactions.[2][3] This phosphoramidite is designed for high-fidelity, efficient incorporation into RNA oligonucleotides using standard automated solid-phase synthesis protocols.[2]

Principle of Solid-Phase mRNA Synthesis

The synthesis of mRNA using 3'-TBDMS-Bz-rA Phosphoramidite is based on the well-established phosphoramidite chemistry, which involves a four-step cycle for each nucleotide addition: detritylation, coupling, capping, and oxidation. This cycle is repeated until the desired full-length RNA sequence is assembled on a solid support.

Quantitative Data Summary

The following tables summarize key quantitative data associated with the use of 3'-TBDMS-Bz-rA Phosphoramidite and related reagents in solid-phase mRNA synthesis.

Parameter	Typical Value	Notes
Coupling Efficiency	>98.5% - 99.5%	Performed with an efficient activator such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BMT).[4][5]
Coupling Time	3 - 15 minutes	Longer coupling times are often required for RNA synthesis compared to DNA synthesis due to the steric hindrance of the 2'-TBDMS group.[2]
Purity (post-HPLC)	>95%	The purity of the final mRNA product after purification by High-Performance Liquid Chromatography (HPLC).[4]
Overall Yield	Sequence Dependent	Yields are highly dependent on the length and sequence of the mRNA. For a 25-mer, a yield of <80% can be expected even with 99% coupling efficiency.[6]

Reagent	Typical Concentration/Conditions	Purpose
3'-TBDMS-Bz-rA Phosphoramidite	0.1 - 0.15 M in Acetonitrile (B52724)	Monomer for adenosine incorporation.
Activator (ETT or BMT)	0.25 M in Acetonitrile	Activates the phosphoramidite for coupling.
Deblocking Agent (TCA)	3% Trichloroacetic Acid in Dichloromethane	Removes the 5'-DMT protecting group.
Capping Reagent A	Acetic Anhydride/Lutidine/THF	Acetylates unreacted 5'-hydroxyl groups.
Capping Reagent B	N-Methylimidazole/THF	Catalyst for the capping reaction.
Oxidizing Agent	0.02 M Iodine in THF/Water/Pyridine	Oxidizes the phosphite (B83602) triester to a stable phosphate (B84403) triester.
Base Deprotection (Ammonia/Methylamine)	1:1 (v/v) Ammonium (B1175870) Hydroxide (B78521)/Methylamine (B109427) (AMA)	Cleaves the oligonucleotide from the solid support and removes base and phosphate protecting groups.[4]
2'-OH Deprotection (TEA·3HF)	Triethylamine tris(hydrofluoride) in NMP or DMSO	Removes the 2'-TBDMS protecting group.[4]

Experimental Protocols

I. Solid-Phase mRNA Synthesis Workflow

The following diagram illustrates the cyclical nature of solid-phase mRNA synthesis.

Solid-Phase mRNA Synthesis Cycle

II. Detailed Methodology for a Single Coupling Cycle

This protocol outlines the steps for a single nucleotide addition using an automated DNA/RNA synthesizer.

• Deblocking (Detritylation):

  • Reagent: 3% Trichloroacetic Acid (TCA) in Dichloromethane.

  • Procedure: The solid support is washed with the deblocking solution to remove the 5'-dimethoxytrityl (DMT) group from the terminal nucleotide, exposing the 5'-hydroxyl group.

  • Time: 1-2 minutes.

• Coupling:

  • Reagents:

    • 0.1 M solution of 3'-TBDMS-Bz-rA Phosphoramidite in anhydrous acetonitrile.

    • 0.25 M solution of an activator (e.g., 5-ethylthio-1H-tetrazole) in anhydrous acetonitrile.

  • Procedure: The phosphoramidite and activator solutions are simultaneously delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing RNA chain.

  • Time: 6-15 minutes.[2]

• Capping:

  • Reagents:

    • Capping Reagent A: Acetic Anhydride/Lutidine/THF.

    • Capping Reagent B: N-Methylimidazole/THF.

  • Procedure: The capping reagents are delivered to the column to acetylate any unreacted 5'-hydroxyl groups, preventing the formation of deletion mutations.

  • Time: 1-2 minutes.

• Oxidation:

  • Reagent: 0.02 M Iodine in a mixture of THF, water, and pyridine.

  • Procedure: The oxidizing solution is passed through the column to convert the unstable phosphite triester linkage into a stable phosphate triester.

  • Time: 1-2 minutes.

These four steps are repeated for each nucleotide to be added to the sequence.

III. Cleavage and Deprotection Protocol

Post-Synthesis Cleavage and Deprotection Workflow

• Cleavage from Solid Support and Base/Phosphate Deprotection:

  • Reagent: A 1:1 (v/v) mixture of aqueous ammonium hydroxide (28-30%) and 40% aqueous methylamine (AMA).[4]

  • Procedure:

    • Transfer the solid support from the synthesis column to a screw-cap vial.

    • Add the AMA solution to the vial, ensuring the support is fully submerged.

    • Seal the vial tightly and heat at 65°C for 15-30 minutes. This step cleaves the mRNA from the support and removes the benzoyl (Bz) protecting group from adenosine and other base-protecting groups, as well as the cyanoethyl groups from the phosphate backbone.

    • Cool the vial and transfer the supernatant containing the cleaved, partially deprotected mRNA to a new tube.

    • Evaporate the solution to dryness using a vacuum concentrator.

• 2'-Hydroxyl (TBDMS) Deprotection:

  • Reagent: Triethylamine tris(hydrofluoride) (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

  • Procedure:

    • Dissolve the dried oligonucleotide in the TEA·3HF solution.

    • Incubate the mixture at 65°C for 2.5 hours.[7]

    • Quench the reaction by adding a suitable quenching buffer (e.g., 0.1 M TEAA).

IV. Purification of the Synthesized mRNA

High-purity mRNA is essential for most downstream applications to avoid off-target effects and immune responses.[8] High-Performance Liquid Chromatography (HPLC) is the preferred method for purifying synthetic mRNA.[1][8]

• Technique: Ion-pair reversed-phase HPLC (IP-RP-HPLC) or anion-exchange HPLC (AEX-HPLC) can be used.

• Mobile Phases:

  • IP-RP-HPLC: Typically involves a gradient of acetonitrile in an aqueous buffer containing an ion-pairing agent like triethylammonium (B8662869) acetate (B1210297) (TEAA).[1]

  • AEX-HPLC: Utilizes a salt gradient (e.g., sodium chloride or sodium perchlorate) to elute the negatively charged mRNA from a positively charged stationary phase.

• Procedure:

  • The crude, deprotected mRNA solution is injected into the HPLC system.

  • A gradient is applied to separate the full-length mRNA product from shorter failure sequences and other impurities.

  • Fractions corresponding to the main peak (full-length product) are collected.

  • The collected fractions are desalted using methods such as size-exclusion chromatography or ethanol (B145695) precipitation.

  • The final purified mRNA is quantified by UV absorbance at 260 nm and its integrity can be confirmed by mass spectrometry or gel electrophoresis.

Conclusion

3'-TBDMS-Bz-rA Phosphoramidite is a reliable and efficient reagent for the incorporation of adenosine during the automated solid-phase synthesis of mRNA. The protocols outlined in this document, when coupled with appropriate purification techniques, enable the production of high-purity mRNA suitable for a wide array of research, diagnostic, and therapeutic applications. Careful attention to anhydrous conditions during synthesis and optimized deprotection and purification steps are critical for achieving high yields of the desired full-length mRNA product.

References

• 1. nacalai.com [nacalai.com]
• 2. glenresearch.com [glenresearch.com]
• 3. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 4. kulturkaufhaus.de [kulturkaufhaus.de]
• 5. patents.justia.com [patents.justia.com]
• 6. agilent.com [agilent.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Generating the optimal mRNA for therapy: HPLC purification eliminates immune activation and improves translation of nucleoside-modified, protein-encoding mRNA - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Solid-Phase Synthesis of RNA using 2'-O-TBDMS-Protected Phosphoramidites

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of RNA oligonucleotides is a foundational technology for a wide array of applications in modern molecular biology, therapeutics, and diagnostics. These applications include the production of siRNA for gene silencing, guide RNAs for CRISPR-based gene editing, RNA aptamers, and mRNA for vaccines and protein replacement therapies. The phosphoramidite (B1245037) method, performed on a solid support, is the most prevalent and efficient approach for the automated synthesis of RNA.

A critical aspect of successful RNA synthesis is the strategic use of protecting groups to prevent unwanted side reactions at reactive sites on the ribonucleoside monomers. The 2'-hydroxyl group of the ribose is particularly susceptible to reactions that can lead to chain degradation. The tert-butyldimethylsilyl (TBDMS or TBS) group is a robust and widely adopted protecting group for the 2'-hydroxyl position, offering a balance of stability during the synthesis cycles and efficient removal during the final deprotection steps.[1][2][3]

This application note provides a comprehensive overview and detailed protocols for the solid-phase synthesis of RNA oligonucleotides using 2'-O-TBDMS-protected phosphoramidites. It covers the synthesis cycle, deprotection, and purification of the final RNA product.

The Solid-Phase RNA Synthesis Cycle

The synthesis of RNA oligonucleotides on a solid support is an iterative process, with each cycle adding a single ribonucleotide to the growing chain. The cycle consists of four key chemical reactions: detritylation, coupling, capping, and oxidation.[1]

• Detritylation: The cycle begins with the removal of the acid-labile 5'-dimethoxytrityl (DMT) protecting group from the nucleoside attached to the solid support (or the terminal nucleotide of the growing RNA chain). This exposes the 5'-hydroxyl group for the subsequent coupling reaction.[1]

• Coupling: The 2'-TBDMS-protected phosphoramidite monomer is activated by a reagent such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT) and then reacts with the free 5'-hydroxyl group of the support-bound chain.[4][5] This forms a phosphite (B83602) triester linkage. Due to the steric bulk of the TBDMS group, longer coupling times are generally required for RNA synthesis compared to DNA synthesis.[3]

• Capping: To prevent the formation of deletion sequences (oligonucleotides missing a nucleotide), any unreacted 5'-hydroxyl groups are "capped" by acetylation. This renders them unreactive in subsequent coupling steps.[1]

• Oxidation: The unstable phosphite triester linkage is converted to a more stable pentavalent phosphotriester by treatment with an oxidizing agent, typically an iodine solution.[1]

This four-step cycle is repeated until the desired RNA sequence is assembled.

Post-Synthesis Processing: Deprotection and Purification

Following the completion of the synthesis, the RNA oligonucleotide is cleaved from the solid support, and all protecting groups are removed. This is typically a two-step process:

• Base and Phosphate (B84403) Deprotection: The oligonucleotide is first treated with a basic solution, such as a mixture of aqueous ammonia (B1221849) and ethanol (B145695) or a methylamine (B109427) solution, to cleave the ester linkage to the solid support and remove the protecting groups from the nucleobases and the phosphate backbone.[3][5]

• 2'-O-TBDMS Deprotection: The TBDMS groups are removed from the 2'-hydroxyl positions using a fluoride-containing reagent. Triethylamine (B128534) trihydrofluoride (TEA·3HF) is a commonly used and reliable reagent for this step.[4][5][6]

After deprotection, the crude RNA product is a mixture of the full-length sequence and shorter failure sequences. Purification is therefore necessary to isolate the desired product. Common purification techniques include:

• High-Performance Liquid Chromatography (HPLC): Both reverse-phase (RP) and ion-exchange (IEX) HPLC are powerful methods for purifying RNA.[7]

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE is another effective method for separating the full-length RNA product from shorter sequences.[4]

Experimental Protocols

Materials and Reagents

Reagent	Supplier Recommendation (Example)	Purpose
2'-TBDMS-Protected RNA Phosphoramidites	Glen Research, ChemGenes, TX Bio	Building blocks for RNA synthesis
Solid Support (e.g., CPG)	Glen Research, ChemGenes	Solid phase on which the RNA is synthesized
Deblocking Reagent (e.g., Dichloroacetic Acid)	FUJIFILM Wako	Removes the 5'-DMT protecting group
Activator (e.g., ETT, BTT)	Glen Research, FUJIFILM Wako	Activates the phosphoramidite for coupling
Capping Reagents (Cap A and Cap B)	FUJIFILM Wako	Acetylates unreacted 5'-hydroxyl groups
Oxidizing Reagent (e.g., Iodine solution)	FUJIFILM Wako	Oxidizes the phosphite triester to a phosphotriester
Anhydrous Acetonitrile	Glen Research	Solvent for synthesis reagents
Cleavage and Deprotection Solution (e.g., AMA)	Glen Research	Cleaves the RNA from the support and removes base/phosphate protecting groups
2'-Deprotection Reagent (e.g., TEA·3HF)	Sigma-Aldrich	Removes the 2'-TBDMS protecting groups
DMSO, Anhydrous	Sigma-Aldrich	Solvent for 2'-deprotection
Triethylamine (TEA)	Sigma-Aldrich	Component of the 2'-deprotection cocktail
Quenching Buffer	Glen Research	Used to stop the 2'-deprotection reaction before purification
Purification Cartridges/Columns	Glen Research, Bio-Synthesis Inc.	For purification of the final RNA product

Automated Solid-Phase RNA Synthesis Cycle

This protocol is intended for use with an automated DNA/RNA synthesizer.

• Preparation:

  • Ensure all reagent bottles are filled with fresh, high-quality reagents.

  • Install the appropriate 2'-TBDMS-protected RNA phosphoramidites and the solid support column for the desired sequence.

  • Program the synthesizer with the desired RNA sequence and synthesis protocol.

• Synthesis Cycle Parameters:

Step	Reagent	Typical Duration	Notes
Detritylation	Dichloroacetic Acid in a suitable solvent	60-120 seconds	Removes the 5'-DMT group.
Coupling	2'-TBDMS-RNA Phosphoramidite + Activator (e.g., 0.25M ETT)	3-6 minutes	Coupling times are longer than for DNA synthesis to ensure high efficiency.[3][4] Activators like BTT may allow for shorter coupling times.[4]
Capping	Capping Reagent A (e.g., acetic anhydride) and Capping Reagent B (e.g., N-methylimidazole)	30-60 seconds	Blocks unreacted 5'-hydroxyls.
Oxidation	Iodine/water/pyridine solution	30-60 seconds	Converts the phosphite triester to a stable phosphotriester.

• Post-Synthesis:

  • Upon completion of the synthesis, the solid support containing the fully protected RNA is expelled from the column into a collection vial.

Deprotection Protocol

1. Cleavage and Base/Phosphate Deprotection (using AMA):

• AMA Solution: A 1:1 mixture of aqueous ammonium (B1175870) hydroxide (B78521) (28-30%) and aqueous methylamine (40%).

• Add 1 mL of AMA solution to the vial containing the solid support.

• Seal the vial tightly.

• Heat the vial at 65°C for 30 minutes to cleave the oligonucleotide from the support and deprotect the bases and phosphates.[8]

• Allow the vial to cool to room temperature.

• Transfer the supernatant containing the RNA to a new microfuge tube.

• Wash the solid support with 1 mL of RNase-free water and combine the supernatant with the previous collection.

• Dry the combined supernatant completely in a vacuum centrifuge.

2. 2'-O-TBDMS Deprotection:

• To the dried RNA pellet, add 115 µL of anhydrous DMSO and gently vortex to dissolve. If necessary, heat at 65°C for 5 minutes to aid dissolution.[4]

• Add 60 µL of triethylamine (TEA) and mix gently.[4]

• Add 75 µL of triethylamine trihydrofluoride (TEA·3HF) and mix.[4]

• Heat the mixture at 65°C for 2.5 hours.[4]

• Cool the reaction mixture in a freezer briefly.

Purification Protocol (Example using Glen-Pak™ RNA Cartridge)

• Immediately before purification, add 1.75 mL of Glen-Pak™ RNA Quenching Buffer to the cooled 2'-deprotection solution and mix well.[4]

• Load the entire solution onto a pre-conditioned Glen-Pak™ RNA purification cartridge.

• Follow the manufacturer's protocol for washing and eluting the purified RNA.

• Desalt the eluted RNA using an appropriate method, such as ethanol precipitation or a desalting column.

• Quantify the final purified RNA product using UV spectrophotometry at 260 nm.

Data and Performance

The efficiency of each coupling step is critical for the synthesis of high-purity, full-length RNA. Coupling efficiencies are typically monitored by measuring the absorbance of the trityl cation released during the detritylation step.

Parameter	Typical Value	Notes
Per-Step Coupling Efficiency	>98%	High coupling efficiency is crucial for the synthesis of long RNA oligonucleotides.[9][10] Some protocols report efficiencies surpassing 99%.[8]
Overall Yield of Crude Product	Sequence-dependent	The yield of full-length product decreases exponentially with the length of the RNA sequence.
Purity of Final Product	>85% (HPLC purified)	The purity of the final product is dependent on the efficiency of the synthesis and the purification method used.[7] Dual purification can yield >98% purity.[7]

Visualizing the Workflow

Caption: Workflow of solid-phase RNA synthesis using TBDMS-protected phosphoramidites.

Conclusion

The solid-phase synthesis of RNA using 2'-O-TBDMS-protected phosphoramidites is a well-established and reliable method for producing high-quality RNA oligonucleotides for research, diagnostic, and therapeutic applications. Careful selection of reagents, optimization of synthesis cycle parameters, and robust deprotection and purification protocols are essential for achieving high yields of pure, full-length RNA. The protocols and data presented in this application note provide a comprehensive guide for scientists and researchers working in this field.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. atdbio.com [atdbio.com]
• 4. glenresearch.com [glenresearch.com]
• 5. kulturkaufhaus.de [kulturkaufhaus.de]
• 6. academic.oup.com [academic.oup.com]
• 7. Bio-Synthesis RNA Synthesis Therapeutic [biosyn.com]
• 8. patents.justia.com [patents.justia.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for 3'-TBDMS-Bz-rA Phosphoramidite in Solid-Phase RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 3'-TBDMS-Bz-rA Phosphoramidite in automated solid-phase RNA synthesis. The protocols and data presented are intended to enable the efficient incorporation of benzoyl-protected adenosine (B11128) into synthetic RNA oligonucleotides, a critical step in the development of RNA-based therapeutics and research tools.

Introduction

The chemical synthesis of RNA oligonucleotides is a cornerstone of modern biotechnology, facilitating advancements in therapeutics (siRNA, antisense oligonucleotides), diagnostics (probes), and fundamental research. The phosphoramid-ite method is the gold standard for this process, relying on the sequential addition of protected ribonucleoside phosphoramidites to a growing chain on a solid support. The tert-butyldimethylsilyl (TBDMS) group is a widely utilized and robust protecting group for the 2'-hydroxyl of the ribose sugar, preventing unwanted side reactions during synthesis.

3'-TBDMS-Bz-rA Phosphoramidite is the building block for introducing adenosine into an RNA sequence. The benzoyl (Bz) group provides protection for the exocyclic amine of adenosine. Achieving high coupling efficiency at each step is paramount, as even small inefficiencies can lead to a significant decrease in the yield of the full-length product, particularly for longer oligonucleotides. This document outlines the key parameters and protocols to maximize the coupling efficiency of 3'-TBDMS-Bz-rA Phosphoramidite.

Data Presentation: Coupling Efficiency

The coupling efficiency of 3'-TBDMS-Bz-rA Phosphoramidite is critically dependent on the choice of activator and the coupling time. Due to the steric hindrance of the 2'-O-TBDMS group, more potent activators than the traditional 1H-tetrazole are required to achieve high-efficiency and rapid coupling.[1][2] The following table summarizes recommended coupling conditions and expected efficiencies.

Activator	Recommended Concentration	Recommended Coupling Time	Expected Stepwise Coupling Efficiency (%)	Reference
5-Benzylthio-1H-tetrazole (BTT)	0.25 M - 0.33 M	3 minutes	> 99%	[1][3]
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	6 minutes	> 97%	[1][4][5]
4,5-Dicyanoimidazole (DCI)	0.25 M - 1.0 M	2x faster than 1H-tetrazole	High	[6][7]
1H-tetrazole	0.45 M - 0.5 M	≥ 12 minutes	Lower than with BTT/ETT/DCI	[3]

Note: The expected stepwise coupling efficiency is a general guideline. Actual efficiencies can be influenced by factors such as the synthesizer, reagent purity, and the specific sequence being synthesized.

Experimental Protocols

The following protocols are provided as a guide for the solid-phase synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA Phosphoramidite.

Reagent Preparation

• Phosphoramidite Solution: Dissolve the 3'-TBDMS-Bz-rA Phosphoramidite in anhydrous acetonitrile (B52724) to the desired concentration (typically 0.1 M to 0.15 M). It is crucial to use anhydrous solvents to prevent hydrolysis of the phosphoramidite.

• Activator Solution: Prepare the activator solution (BTT, ETT, or DCI) in anhydrous acetonitrile at the recommended concentration (see table above).

• Other Reagents: Standard capping (Cap A: acetic anhydride/lutidine/THF; Cap B: N-methylimidazole/THF), oxidation (iodine/water/pyridine/THF), and deblocking (trichloroacetic acid or dichloroacetic acid in dichloromethane) solutions are used as per the synthesizer manufacturer's recommendations.

Automated Solid-Phase Synthesis Cycle

The synthesis is performed on an automated DNA/RNA synthesizer. The following four-step cycle is repeated for each nucleotide addition.

• Deblocking (Detritylation): The acid-labile 5'-dimethoxytrityl (DMT) protecting group is removed from the 5'-hydroxyl of the support-bound nucleoside (or the growing oligonucleotide chain) using a solution of trichloroacetic acid or dichloroacetic acid in an inert solvent like dichloromethane. This exposes the 5'-hydroxyl for the coupling reaction.

• Coupling: The 3'-TBDMS-Bz-rA Phosphoramidite solution and the activator solution are delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, making it susceptible to nucleophilic attack by the free 5'-hydroxyl of the support-bound chain. This forms a phosphite (B83602) triester linkage.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping reagents. This prevents the formation of deletion mutations (n-1 sequences) in the final product.

• Oxidation: The unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphotriester using an oxidizing solution, typically iodine in the presence of water and a weak base.

This cycle is repeated until the desired RNA sequence is assembled. The progress of the synthesis can be monitored by measuring the absorbance of the DMT cation released during the deblocking step.

Post-Synthesis Cleavage and Deprotection

Following the completion of the synthesis, the oligonucleotide is cleaved from the solid support, and the protecting groups from the nucleobases, phosphate (B84403) backbone, and the 2'-hydroxyls are removed in a two-step process.

Step 1: Base and Phosphate Deprotection

• Transfer the solid support to a sealed vial.

• Add a solution of concentrated ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA) (1:1, v/v).

• Heat the mixture at 65°C for 15-20 minutes. This step cleaves the oligonucleotide from the support and removes the benzoyl and cyanoethyl protecting groups.

• Cool the vial and carefully transfer the supernatant to a new tube.

• Evaporate the solution to dryness.

Step 2: 2'-O-TBDMS Deprotection

• To the dried oligonucleotide, add a solution of triethylamine (B128534) trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

• Heat the mixture at 65°C for 1.5 to 2.5 hours.

• Quench the reaction by adding a suitable buffer.

• The deprotected RNA oligonucleotide can then be purified using methods such as HPLC or PAGE.

Visualizations

Solid-Phase RNA Synthesis Workflow

References

• 1. glenresearch.com [glenresearch.com]
• 2. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 3'-TBDMS-Bz-rA Phosphoramidite for Modified RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of modified RNA oligonucleotides is a cornerstone of modern molecular biology, therapeutic development (including antisense oligonucleotides and siRNAs), and diagnostics.[1][2] The phosphoramidite (B1245037) method remains the gold standard for achieving high-fidelity, sequence-controlled RNA synthesis.[3][4] A key building block in this process is 3'-TBDMS-Bz-rA Phosphoramidite, a protected adenosine (B11128) monomer designed for incorporation into growing RNA chains. This document provides detailed application notes and protocols for the effective use of 3'-TBDMS-Bz-rA Phosphoramidite in the synthesis of modified RNA.

The structure of this phosphoramidite features several critical protecting groups: a Dimethoxytrityl (DMT) group at the 3'-hydroxyl for reverse (5'→3') synthesis, a tert-Butyldimethylsilyl (TBDMS) group protecting the 2'-hydroxyl to prevent side reactions and degradation during synthesis, a Benzoyl (Bz) group on the exocyclic amine of adenine, and a phosphoramidite group at the 5'-hydroxyl, which participates in the coupling reaction.[3][4][5][6]

Applications

3'-TBDMS-Bz-rA Phosphoramidite is primarily utilized for the synthesis of RNA oligonucleotides in the reverse (5'→3') direction.[5][6] This approach offers significant advantages for the synthesis of 3'-modified RNAs, as it allows for the convenient introduction of ligands, chromophores, and other modifications at the 3'-terminus of the oligonucleotide.[5][6][7] Synthesis in the reverse direction can lead to higher purity of the final product, especially for oligonucleotides bearing bulky or hydrophobic 3'-modifications, by minimizing the accumulation of truncated sequences.[5][6]

Key applications include:

• Synthesis of siRNA and antisense oligonucleotides: Modified RNA molecules are crucial for enhancing stability, delivery, and efficacy.

• Preparation of RNA aptamers and ribozymes: These functional RNAs often require specific modifications for their activity and therapeutic potential.[1][2]

• Construction of 3'-labeled RNA probes: For various molecular biology assays and diagnostic tools.

Data Presentation

The efficiency of RNA synthesis is dependent on several factors, including the choice of protecting groups, activators, and coupling times. The following tables summarize key quantitative data related to the use of TBDMS-protected phosphoramidites.

Parameter	Value	Conditions	Source(s)
Coupling Efficiency (3'→5' Synthesis)	>98%	Standard phosphoramidite chemistry	[3]
Coupling Efficiency (5'→3' Reverse Synthesis)	>99%	Using 3'-O-DMTr-5'-phosphoramidites	[4][5][6]
Coupling Time (3'→5' Synthesis with TBDMS monomers)	6 minutes	Activator: 0.25M ETT	[8]
Coupling Time (3'→5' Synthesis with TBDMS monomers)	3 minutes	Activator: BTT	[9]
Purity of Reverse RNA Phosphoramidites	>98% (HPLC), >99.5% (³¹P NMR)	Rev-A-n-bz, Rev-C-n-bz, etc.	[5][6]

Protecting Group Comparison (for a 100-mer oligonucleotide)	TBDMS	TOM	Source(s)
Predicted Crude Oligonucleotide Purity	27%	33%	[8]

Experimental Protocols

Protocol 1: Standard Solid-Phase RNA Synthesis Cycle (3'→5' Direction)

This protocol outlines the four main steps in one cycle of solid-phase RNA synthesis. While 3'-TBDMS-Bz-rA is designed for reverse synthesis, the general principles of the cycle using its 5'-phosphoramidite counterpart (5'-DMT-2'-TBDMS-Bz-rA) are illustrated here.

1. Deblocking (Detritylation):

• Reagent: Dichloroacetic acid (DCA) in dichloromethane (B109758) (DCM).

• Procedure: The DMT group is removed from the 5'-hydroxyl of the support-bound nucleoside to prepare for the coupling of the next phosphoramidite.

2. Coupling:

• Reagents:

  • RNA Phosphoramidite (e.g., 5'-DMT-2'-TBDMS-Bz-rA phosphoramidite) solution in acetonitrile.

  • Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT) in acetonitrile).[9]

• Procedure: The phosphoramidite is activated and couples to the free 5'-hydroxyl group of the growing RNA chain.[3][4] A coupling time of 6 minutes with ETT or 3 minutes with BTT is recommended for TBDMS-protected monomers.[8][9]

3. Capping:

• Reagents:

  • Cap A: Acetic anhydride (B1165640) in THF/Pyridine.

  • Cap B: N-Methylimidazole in THF.

• Procedure: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of failure sequences in subsequent cycles.

4. Oxidation:

• Reagent: Iodine solution (I₂) in THF/Water/Pyridine.

• Procedure: The unstable phosphite (B83602) triester linkage is oxidized to a stable phosphate (B84403) triester.

These four steps are repeated for each monomer to be added to the sequence.

Protocol 2: Deprotection and Cleavage of the Synthesized RNA

This protocol describes the steps to remove all protecting groups and cleave the RNA oligonucleotide from the solid support.

1. Cleavage and Removal of Base and Phosphate Protecting Groups:

• Reagent: A mixture of aqueous ammonia (B1221849) and 8M ethanolic methylamine (B109427) (AMA).[2]

• Procedure:

  • Transfer the solid support to a sealable vial.

  • Add the AMA solution and seal the vial.

  • Incubate at 65°C for 10-20 minutes.[9][10] This step cleaves the RNA from the support and removes the benzoyl (Bz) and cyanoethyl protecting groups.[2]

2. Removal of 2'-O-TBDMS Protecting Groups:

• Reagent: Triethylamine trihydrofluoride (TEA·3HF) in anhydrous DMSO.[9][10]

• Procedure:

  • After cleavage, evaporate the AMA solution.

  • Resuspend the oligonucleotide pellet in anhydrous DMSO.

  • Add TEA·3HF and incubate at 65°C for 2.5 hours.[9][10]

  • Quench the reaction with an appropriate buffer.

3. Purification:

• The crude RNA can be purified using various methods such as anion-exchange or reversed-phase HPLC, or gel electrophoresis to obtain the final product.[11]

Visualizations

Caption: Standard 3'→5' RNA synthesis cycle workflow.

Caption: Workflow for reverse (5'→3') RNA synthesis.

References

• 1. Synthesis of Specifically Modified Oligonucleotides for Application in Structural and Functional Analysis of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kulturkaufhaus.de [kulturkaufhaus.de]
• 3. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. patents.justia.com [patents.justia.com]
• 7. CN102439025A - Rna synthesis - phosphoramidites for synthetic rna in the reverse direction, and application in convenient introduction of ligands, chromophores and modifications of synthetic rna at the 3' - end - Google Patents [patents.google.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]
• 11. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for 3'-TBDMS-Bz-rA Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-TBDMS-Bz-rA Phosphoramidite (B1245037) is a critical building block in the chemical synthesis of RNA oligonucleotides. This protected nucleoside phosphoramidite is designed for incorporation into growing RNA chains during solid-phase synthesis. The tert-butyldimethylsilyl (TBDMS) group on the 2'-hydroxyl position provides robust protection during the coupling cycles, while the benzoyl (Bz) group protects the exocyclic amine of the adenine (B156593) base.[1] These protecting groups ensure high fidelity and coupling efficiency, making it a staple reagent in the synthesis of RNA molecules for various applications, including therapeutics (e.g., siRNA, antisense oligonucleotides), diagnostics, and fundamental research.[1] Proper storage and handling of this reagent are paramount to ensure its stability and reactivity, leading to successful oligonucleotide synthesis.

Storage and Handling Conditions

The stability of 3'-TBDMS-Bz-rA Phosphoramidite is sensitive to temperature, moisture, and light. Adherence to the recommended storage and handling conditions is crucial to prevent degradation and ensure optimal performance in oligonucleotide synthesis.

Summary of Storage Conditions

Parameter	Recommended Condition	Shelf Life/Stability	Source
Temperature (Solid)	-20°C	Not specified	[1][2]
Temperature (In solution)	-20°C	1 month (under nitrogen)	[3][4]
-80°C	6 months (under nitrogen)	[3][4]
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	N/A	[1]
Moisture	Protected from moisture	N/A	[1]
Light	Protected from light	N/A	[1]

Handling Recommendations

• Inert Atmosphere: Always handle 3'-TBDMS-Bz-rA Phosphoramidite under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to prevent exposure to moisture and oxygen, which can lead to degradation.

• Anhydrous Solvents: Use anhydrous acetonitrile (B52724) for dissolving the phosphoramidite.[1] The presence of water will rapidly hydrolyze the phosphoramidite, rendering it inactive.

• Temperature Equilibration: Before opening, allow the vial to warm to room temperature to prevent condensation of moisture onto the solid reagent.

• Standard Protocols: Employ standard phosphoramidite protocols for oligonucleotide synthesis.[1]

Experimental Protocols

Protocol 1: Preparation of 3'-TBDMS-Bz-rA Phosphoramidite Solution for Synthesis

• Reagent Preparation: Ensure the 3'-TBDMS-Bz-rA Phosphoramidite vial is at room temperature before opening.

• Dissolution: Under an inert atmosphere, add the appropriate volume of anhydrous acetonitrile to the vial to achieve the desired concentration (typically 0.1 M to 0.15 M).

• Mixing: Gently swirl the vial until the phosphoramidite is completely dissolved. Avoid vigorous shaking to prevent shearing.

• Transfer: Transfer the solution to the appropriate reservoir on the automated DNA/RNA synthesizer.

Protocol 2: Solid-Phase Oligonucleotide Synthesis Cycle

The synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA Phosphoramidite follows a standard cycle of deprotection, coupling, capping, and oxidation.

• Detritylation: The 5'-DMT (Dimethoxytrityl) protecting group of the nucleotide attached to the solid support is removed using a solution of a weak acid, typically trichloroacetic acid (TCA) in dichloromethane.

• Coupling: The prepared 3'-TBDMS-Bz-rA Phosphoramidite solution is activated (e.g., with tetrazole or a more efficient activator) and delivered to the synthesis column. The phosphoramidite reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated ("capped") to prevent the formation of deletion mutants in subsequent cycles. This is typically done using a mixture of acetic anhydride (B1165640) and N-methylimidazole.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent, typically an iodine solution.

• Wash: The solid support is washed with acetonitrile to remove excess reagents and byproducts before the next cycle begins.

This cycle is repeated for each nucleotide to be added to the sequence.

Protocol 3: Cleavage and Deprotection of the Synthesized Oligonucleotide

• Cleavage from Solid Support and Base/Phosphate Deprotection:

  • After synthesis, the solid support is treated with a solution of aqueous ammonia (B1221849) and ethanol (B145695) or a mixture of methylamine (B109427) and ammonia (AMA) to cleave the oligonucleotide from the support and remove the benzoyl (Bz) and cyanoethyl protecting groups.[5][6]

  • For UltraFast deprotection, AMA at an elevated temperature (e.g., 65°C) for a short duration (e.g., 10-20 minutes) can be used.[5][6]

  • For standard deprotection, a mixture of ammonium (B1175870) hydroxide (B78521) and ethanol (3:1) at room temperature for a longer period (e.g., 2 hours) is suitable.[6]

• Removal of the 2'-TBDMS Protecting Group:

  • The 2'-TBDMS group is typically removed by treatment with a fluoride (B91410) source.[1]

  • A common reagent is triethylamine (B128534) trihydrofluoride (TEA·3HF) in a solvent like N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).[5]

  • The reaction is typically carried out at an elevated temperature (e.g., 65°C) for several hours.[5]

  • Alternatively, tetrabutylammonium (B224687) fluoride (TBAF) in tetrahydrofuran (B95107) (THF) can be used.[5]

Protocol 4: Purification of the Deprotected Oligonucleotide

Following deprotection, the crude oligonucleotide mixture contains the full-length product as well as shorter failure sequences. Purification is necessary to isolate the desired product.

• Desalting: The deprotected oligonucleotide solution is first desalted using methods like ethanol precipitation or size-exclusion chromatography.

• Purification: Several methods can be employed for purification:

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates oligonucleotides based on their hydrophobicity. If the 5'-DMT group is left on during deprotection ("DMT-on"), the full-length product will be significantly more hydrophobic than the failure sequences, allowing for efficient separation. The DMT group is then removed post-purification.

  • Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC): This method separates oligonucleotides based on their charge (i.e., length). It is effective for purifying longer oligonucleotides and resolving full-length products from n-1 shortmers.

  • Polyacrylamide Gel Electrophoresis (PAGE): Denaturing PAGE can be used to purify oligonucleotides with high resolution based on their size.

Visualizations

Caption: Chemical structure of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Workflow for RNA oligonucleotide synthesis.

Caption: Troubleshooting low coupling efficiency.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. Bz-rA Phosphoramidite, 104992-55-4 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]

Application Notes and Protocols for Activator Solutions in 3'-TBDMS-Bz-rA Phosphoramidite Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The efficient synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and therapeutic development. The phosphoramidite (B1245037) method remains the gold standard for this process, with the coupling step being critical for achieving high yields and purity of the final product. The choice of activator solution is paramount, especially when employing sterically hindered monomers such as 3'-TBDMS-Bz-rA Phosphoramidite. This document provides detailed application notes and protocols for the use of common activator solutions in the coupling of this protected adenosine (B11128) phosphoramidite, enabling researchers to optimize their RNA synthesis protocols.

The 2'-O-tert-butyldimethylsilyl (TBDMS) protecting group on the ribose sugar introduces significant steric bulk, which can impede the coupling reaction. Consequently, traditional activators like 1H-tetrazole often require extended coupling times, which can lead to decreased overall efficiency and the accumulation of side products. More potent activators have been developed to overcome these limitations, offering faster reaction kinetics and higher coupling efficiencies. This note focuses on three widely used activators: 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), and 4,5-Dicyanoimidazole (DCI).

Activator Characteristics and Recommendations

The selection of an appropriate activator depends on several factors, including the desired coupling time, the scale of the synthesis, and the length of the target oligonucleotide. The acidity and nucleophilicity of the activator play a crucial role in the reaction mechanism.[1] More acidic activators can enhance the rate of protonation of the phosphoramidite, but also carry the risk of premature removal of the 5'-dimethoxytrityl (DMT) protecting group, leading to the formation of n+1 impurities.[2]

Activator	Key Characteristics	Recommended Use Cases
5-Ethylthio-1H-tetrazole (ETT)	More acidic and soluble than 1H-tetrazole. A good general-purpose activator for RNA synthesis.[3]	Routine synthesis of short to medium-length RNA oligonucleotides.
5-Benzylthio-1H-tetrazole (BTT)	Highly effective for sterically hindered phosphoramidites. Significantly reduces coupling times for TBDMS-protected monomers.[3][4]	Recommended for efficient synthesis of RNA, especially when using TBDMS chemistry.
4,5-Dicyanoimidazole (DCI)	Less acidic but a stronger nucleophile than tetrazole-based activators. Minimizes the risk of premature detritylation.[1][3]	Ideal for the synthesis of long RNA oligonucleotides where sequence fidelity is critical.

Quantitative Data Summary

The following table summarizes typical experimental parameters for the coupling of 3'-TBDMS-Bz-rA Phosphoramidite with different activators. These values are derived from established literature and represent a starting point for protocol optimization.

Activator	Typical Concentration (in Acetonitrile)	Recommended Coupling Time	Reported Coupling Efficiency
1H-tetrazole	0.45 M	10 - 15 minutes	Lower for TBDMS monomers
ETT	0.25 M - 0.75 M[3]	~6 minutes	>98%
BTT	0.25 M - 0.33 M[4]	~3 minutes[3][4]	>99%
DCI	0.25 M - 1.2 M[3]	2 - 5 minutes	>99%

Experimental Protocols

The following are generalized protocols for the use of ETT, BTT, and DCI in the automated solid-phase synthesis of RNA oligonucleotides incorporating 3'-TBDMS-Bz-rA Phosphoramidite. These protocols assume standard phosphoramidite chemistry cycles on an automated synthesizer.

Protocol 1: Coupling using 5-Ethylthio-1H-tetrazole (ETT)

Objective: To perform the coupling of 3'-TBDMS-Bz-rA Phosphoramidite using ETT as the activator.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite solution (e.g., 0.1 M in anhydrous acetonitrile)

• ETT activator solution (0.25 M in anhydrous acetonitrile)

• Standard DNA/RNA synthesis reagents (capping, oxidation, and deblocking solutions)

• Anhydrous acetonitrile

• Controlled Pore Glass (CPG) solid support with the initial nucleoside

Procedure:

• Synthesizer Setup: Ensure the DNA/RNA synthesizer is clean, and all reagent lines are primed with fresh, anhydrous reagents.

• Deblocking: Program the synthesizer to perform the initial detritylation of the solid support-bound nucleoside using a standard deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane) to expose the 5'-hydroxyl group.

• Coupling:

  • Deliver the 3'-TBDMS-Bz-rA Phosphoramidite solution and the ETT activator solution simultaneously to the synthesis column.

  • Set the coupling time to 6 minutes .

• Capping: After the coupling step, deliver the capping solution (e.g., acetic anhydride (B1165640) and N-methylimidazole) to the column to block any unreacted 5'-hydroxyl groups.

• Oxidation: Treat the column with the oxidation solution (e.g., iodine in THF/water/pyridine) to convert the phosphite (B83602) triester linkage to a stable phosphate (B84403) triester.

• Wash: Thoroughly wash the column with anhydrous acetonitrile.

• Cycle Repetition: Repeat steps 2-6 for each subsequent nucleotide in the desired RNA sequence.

Protocol 2: Coupling using 5-Benzylthio-1H-tetrazole (BTT)

Objective: To achieve rapid and efficient coupling of 3'-TBDMS-Bz-rA Phosphoramidite using BTT.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite solution (e.g., 0.1 M in anhydrous acetonitrile)

• BTT activator solution (0.25 M in anhydrous acetonitrile)

• Standard DNA/RNA synthesis reagents

• Anhydrous acetonitrile

• CPG solid support

Procedure:

• Synthesizer Setup: Prepare the synthesizer as described in Protocol 1.

• Deblocking: Perform the standard detritylation step.

• Coupling:

  • Co-deliver the 3'-TBDMS-Bz-rA Phosphoramidite and BTT activator solutions to the synthesis column.

  • Set the coupling time to 3 minutes .[3][4]

• Capping: Perform the capping step as described in Protocol 1.

• Oxidation: Perform the oxidation step as described in Protocol 1.

• Wash: Wash the column with anhydrous acetonitrile.

• Cycle Repetition: Continue the synthesis for the full-length RNA sequence.

Protocol 3: Coupling using 4,5-Dicyanoimidazole (DCI)

Objective: To perform the coupling of 3'-TBDMS-Bz-rA Phosphoramidite with high efficiency and minimal side reactions using DCI.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite solution (e.g., 0.1 M in anhydrous acetonitrile)

• DCI activator solution (0.25 M in anhydrous acetonitrile)

• Standard DNA/RNA synthesis reagents

• Anhydrous acetonitrile

• CPG solid support

Procedure:

• Synthesizer Setup: Prepare the synthesizer as described in Protocol 1.

• Deblocking: Perform the standard detritylation step.

• Coupling:

  • Simultaneously deliver the 3'-TBDMS-Bz-rA Phosphoramidite and DCI activator solutions to the synthesis column.

  • Set the coupling time to 2-5 minutes .

• Capping: Perform the capping step as described in Protocol 1.

• Oxidation: Perform the oxidation step as described in Protocol 1.

• Wash: Wash the column with anhydrous acetonitrile.

• Cycle Repetition: Repeat the cycle for the remaining nucleotides of the RNA sequence.

Visualizations

Phosphoramidite Coupling Signaling Pathway

Caption: Mechanism of phosphoramidite coupling reaction.

Experimental Workflow for a Single Coupling Cycle

Caption: Automated solid-phase RNA synthesis cycle.

References

• 1. blog.biosearchtech.com [blog.biosearchtech.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]

Technical Notes & Optimization

improving coupling yield of 3'-TBDMS-Bz-rA Phosphoramidite

Welcome to the technical support center for 3'-TBDMS-Bz-rA Phosphoramidite (B1245037). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve coupling yield and address common issues encountered during RNA synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low coupling efficiency with 3'-TBDMS-Bz-rA Phosphoramidite?

A1: The most common cause of low coupling efficiency is the presence of moisture in the reagents or on the synthesizer.[1] Water can react with the activated phosphoramidite, preventing it from coupling to the growing oligonucleotide chain.[1] It is crucial to use anhydrous acetonitrile (B52724) and ensure all reagents and gas lines are dry.

Q2: Which activator is recommended for 3'-TBDMS-Bz-rA Phosphoramidite?

A2: For RNA synthesis using 2'-TBDMS protected monomers, 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT) are highly recommended as they provide excellent coupling efficiency.[2][][4] BTT often allows for shorter coupling times compared to other activators.[1][5] For longer RNA sequences, 4,5-Dicyanoimidazole (B129182) (DCI) may also be a suitable choice due to its high nucleophilicity and solubility.[1][6]

Q3: What is the optimal coupling time for this phosphoramidite?

A3: The optimal coupling time is dependent on the activator used. With BTT, a coupling time of approximately 3 minutes is often sufficient for TBDMS-protected RNA phosphoramidites.[1][5] When using ETT, a longer coupling time of around 6 minutes is generally recommended.[7] It is advisable to optimize the coupling time for your specific synthesizer and conditions.

Q4: Can the steric hindrance of the 2'-TBDMS group affect coupling?

A4: Yes, the bulky nature of the TBDMS protecting group can cause steric hindrance, which may slow down the coupling reaction compared to DNA synthesis.[7] This is a key reason why more potent activators like ETT and BTT are recommended for RNA synthesis.

Q5: How should 3'-TBDMS-Bz-rA Phosphoramidite be stored?

A5: The phosphoramidite should be stored at –20 °C under an inert atmosphere (e.g., argon) and protected from moisture and light.[2] Proper storage is critical to maintain its reactivity and prevent degradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Coupling Yield	Moisture in reagents or synthesizer lines.	Use fresh, anhydrous acetonitrile (<30 ppm water). Ensure argon/helium lines are equipped with a drying filter.[1]
Degraded phosphoramidite.	Use fresh phosphoramidite. Avoid repeated warming and cooling of the vial. Store under an inert atmosphere at -20°C.[2]
Inefficient activator.	Switch to a more potent activator recommended for RNA synthesis, such as ETT or BTT.[1][2][][4] Optimize activator concentration (e.g., 0.25M for ETT).[7]
Insufficient coupling time.	Increase the coupling time, especially if using a less reactive activator. For TBDMS-protected amidites, a 3-minute coupling with BTT or a 6-minute coupling with ETT is a good starting point.[1][5][7]
Presence of n-1 Sequences	Incomplete capping of unreacted 5'-hydroxyl groups.	Ensure the capping solution is fresh and active.
Inefficient coupling in the previous cycle.	Address the root cause of low coupling efficiency (see above).
Presence of n+1 Sequences	Premature detritylation of the phosphoramidite monomer by a highly acidic activator.	This can occur with overly acidic activators.[1][6] If this is a persistent issue, consider using a less acidic activator like DCI.[1][6]
Signal Loss in Trityl Monitoring	Depurination due to excessive acid exposure.	While less common with benzoyl-protected adenosine, repeated or prolonged exposure to the deblocking acid can lead to depurination. Ensure the deblocking step is not unnecessarily long.
Incomplete detritylation.	Ensure the deblocking solution is fresh and delivered efficiently.

Data Presentation

Table 1: Comparison of Common Activators for 2'-O-TBDMS RNA Synthesis

Activator	Recommended Concentration	Typical Coupling Time	Key Characteristics
1H-Tetrazole	0.45 M	10-15 minutes	Standard but less efficient for sterically hindered RNA monomers.[1]
ETT	0.25 M	6 minutes	More acidic and soluble than 1H-Tetrazole; widely used for RNA synthesis.[1][7]
BTT	0.25 - 0.33 M	3 minutes	More acidic than ETT, allowing for shorter coupling times.[1][5] Considered a top choice for RNA synthesis.[1]
DCI	0.25 - 1.0 M	Variable	Less acidic but more nucleophilic than tetrazoles; highly soluble and effective, especially for large-scale synthesis.[1][6][8]

Table 2: Estimated Crude Purity for a 100-mer RNA Oligonucleotide

2'-O-Protecting Group	Estimated Crude Purity
TBDMS	27%
TOM	33%

This data is extrapolated from the synthesis of a 20-mer and illustrates the impact of the 2'-O-protecting group on the overall purity of long RNA oligonucleotides.[7]

Experimental Protocols

Protocol 1: Automated RNA Oligonucleotide Synthesis

This protocol outlines a general procedure for automated solid-phase synthesis of RNA oligonucleotides using 3'-TBDMS-Bz-rA Phosphoramidite.

• Preparation:

  • Dissolve 3'-TBDMS-Bz-rA Phosphoramidite and other RNA phosphoramidites in anhydrous acetonitrile to the desired concentration (typically 0.1 M).

  • Install fresh, anhydrous acetonitrile, deblocking solution (e.g., 3% dichloroacetic acid in dichloromethane), capping solutions, and oxidizing solution on the synthesizer.

  • Ensure the activator solution (e.g., 0.25 M ETT or BTT in acetonitrile) is fresh.

  • Pack a synthesis column with the appropriate solid support (e.g., CPG).

• Synthesis Cycle:

  • Deblocking: Remove the 5'-DMT protecting group from the solid support-bound nucleoside by treating with the deblocking solution.

  • Washing: Wash the support thoroughly with anhydrous acetonitrile.

  • Coupling: Deliver the 3'-TBDMS-Bz-rA Phosphoramidite solution and the activator solution simultaneously to the synthesis column. Allow the coupling reaction to proceed for the optimized time (e.g., 3 minutes for BTT, 6 minutes for ETT).[1][5][7]

  • Washing: Wash the support with anhydrous acetonitrile.

  • Capping: Cap any unreacted 5'-hydroxyl groups by treating with capping solutions (e.g., acetic anhydride/lutidine/THF and N-methylimidazole/THF).

  • Washing: Wash the support with anhydrous acetonitrile.

  • Oxidation: Oxidize the newly formed phosphite (B83602) triester to the more stable phosphate (B84403) triester using an oxidizing solution (e.g., iodine in THF/water/pyridine).

  • Washing: Wash the support with anhydrous acetonitrile.

  • Repeat the synthesis cycle for each subsequent nucleotide in the sequence.

• Final Deblocking: After the final coupling cycle, perform a final deblocking step to remove the 5'-DMT group from the last nucleotide.

• Cleavage and Deprotection: Cleave the oligonucleotide from the solid support and remove the base and phosphate protecting groups according to standard protocols (e.g., using a mixture of ammonium (B1175870) hydroxide (B78521) and methylamine).

• 2'-O-TBDMS Deprotection: Remove the 2'-O-TBDMS groups using a fluoride-containing reagent such as triethylamine (B128534) trihydrofluoride (TEA·3HF).

• Purification: Purify the crude oligonucleotide using methods such as HPLC or PAGE.

Visualizations

Caption: Experimental workflow for RNA oligonucleotide synthesis.

Caption: Troubleshooting flowchart for low coupling yield.

References

• 1. glenresearch.com [glenresearch.com]
• 2. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

side reactions with 3'-TBDMS-Bz-rA Phosphoramidite during synthesis

Welcome to the technical support center for troubleshooting side reactions associated with the use of 3'-TBDMS-Bz-rA Phosphoramidite (B1245037) in oligonucleotide synthesis. This guide is designed for researchers, scientists, and drug development professionals to identify and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during oligonucleotide synthesis using 3'-TBDMS-Bz-rA Phosphoramidite?

A1: The primary side reactions encountered during RNA synthesis with 3'-TBDMS-Bz-rA Phosphoramidite are:

• Depurination: The loss of the N6-benzoyl-adenine base from the ribose sugar, particularly during the acidic detritylation step. This leads to chain cleavage upon final deprotection.

• Low Coupling Efficiency: Incomplete reaction of the phosphoramidite with the free 5'-hydroxyl group of the growing oligonucleotide chain, resulting in n-1 shortmer impurities.

• 2'- to 3'-Silyl Group Migration: Migration of the TBDMS protecting group from the 2'-hydroxyl to the 3'-hydroxyl position can occur, leading to the formation of unnatural 2'-5' internucleotide linkages.

• Phosphoramidite Hydrolysis: Reaction of the phosphoramidite with trace amounts of water in the reagents or solvents, leading to the formation of an H-phosphonate species that is unreactive in the coupling step.

• Incomplete Capping: Failure to cap unreacted 5'-hydroxyl groups can lead to the formation of deletion sequences (n-x shortmers).

Q2: What is depurination and why is it a concern with adenosine (B11128) phosphoramidites?

A2: Depurination is the acid-catalyzed cleavage of the N-glycosidic bond that connects the purine (B94841) base (adenine or guanine) to the sugar backbone.[1] The N6-benzoyl protecting group on adenosine makes the glycosidic bond more susceptible to cleavage under the acidic conditions of the detritylation step.[2] This results in an abasic site in the oligonucleotide chain, which is unstable and leads to chain scission during the final basic deprotection step, generating truncated oligonucleotides.[2]

Q3: What causes low coupling efficiency with 3'-TBDMS-Bz-rA Phosphoramidite?

A3: Low coupling efficiency can be attributed to several factors:

• Steric Hindrance: The bulky TBDMS group at the 2'-position can sterically hinder the approach of the phosphoramidite to the 5'-hydroxyl of the growing chain.

• Phosphoramidite Quality: Degradation of the phosphoramidite due to moisture or oxidation can reduce its reactivity.[3] The presence of water is a major contributor to low coupling efficiency as it reacts with the activated phosphoramidite.[4][5]

• Activator Issues: The choice and concentration of the activator are critical. An inappropriate activator or insufficient concentration can lead to incomplete activation of the phosphoramidite.[6]

• Suboptimal Coupling Time: Insufficient coupling time will result in incomplete reaction, while excessively long times may lead to other side reactions.[3]

Q4: How does 2'- to 3'-silyl migration occur and what is its impact?

A4: The migration of the TBDMS group from the 2'-hydroxyl to the 3'-hydroxyl can be facilitated by basic conditions during synthesis or deprotection. This isomerization leads to the phosphitylation of the now free 2'-hydroxyl, resulting in the formation of a non-natural 2'-5' internucleotide linkage instead of the desired 3'-5' linkage. While RNA containing some 2'-5' linkages can still form duplexes, these linkages can alter the local structure and potentially impact the biological activity of the oligonucleotide.[7]

Troubleshooting Guides

Issue 1: High Levels of Truncated Oligonucleotides (Likely Depurination)

Symptoms:

• HPLC or UPLC analysis shows significant peaks corresponding to shorter oligonucleotides (n-x fragments).

• Mass spectrometry analysis confirms the presence of sequences lacking one or more adenosine residues.

Troubleshooting Steps:

Potential Cause	Recommended Action	Rationale
Harsh Detritylation Conditions	Use a weaker acid for detritylation, such as 3% dichloroacetic acid (DCA) in dichloromethane (B109758) instead of trichloroacetic acid (TCA).[2]	N6-benzoyl-adenosine is particularly sensitive to acid-catalyzed depurination. Weaker acids minimize the extent of this side reaction.
Prolonged Acid Exposure	Minimize the detritylation time to the minimum required for complete DMT removal.	The extent of depurination is time-dependent.
Inefficient Washing	Ensure thorough washing with anhydrous acetonitrile (B52724) after the detritylation step to completely remove the acid before the next coupling step.	Residual acid can continue to cause depurination.

Deblocking Reagent	Depurination Half-Time (t½)
3% DCA in CH₂Cl₂	77 minutes
15% DCA in CH₂Cl₂	~26 minutes (3-fold faster than 3% DCA)
3% TCA in CH₂Cl₂	19 minutes (4-fold faster than 3% DCA)

Data adapted from a study on deoxyadenosine, which provides a relevant model for the relative rates of depurination.

Issue 2: Low Yield of Full-Length Product and Presence of n-1 Peaks (Low Coupling Efficiency)

Symptoms:

• Low overall yield of the final oligonucleotide product.

• Significant n-1 peak observed in HPLC or UPLC analysis.

Troubleshooting Steps:

Potential Cause	Recommended Action	Rationale
Moisture Contamination	Use anhydrous acetonitrile (<30 ppm water) for all reagents and ensure the synthesizer's gas lines are equipped with drying filters.[4][5] Store phosphoramidites under an inert atmosphere and handle them quickly to minimize exposure to humidity.	Water reacts with the activated phosphoramidite, rendering it inactive for coupling.[4]
Suboptimal Activator	Consider using a more effective activator such as 5-ethylthio-1H-tetrazole (ETT) or 4,5-dicyanoimidazole (B129182) (DCI) in place of 1H-tetrazole.[6]	ETT and DCI have been shown to increase the rate of coupling, which is particularly beneficial for sterically hindered phosphoramidites like those with 2'-TBDMS protection.[6]
Insufficient Coupling Time	Increase the coupling time. For 2'-TBDMS protected phosphoramidites, a coupling time of at least 6 minutes is often recommended.	The bulky TBDMS group slows down the coupling reaction, requiring a longer time to go to completion.
Degraded Phosphoramidite	Use fresh, high-quality phosphoramidite. If the phosphoramidite has been stored for an extended period or has been exposed to moisture, it may have degraded.	Degraded phosphoramidite will have lower reactivity.

Issue 3: Presence of Isomeric Impurities (2'-5' Linkages)

Symptoms:

• Broad or split peaks in HPLC or UPLC chromatograms that are difficult to resolve from the main product peak.

• Mass spectrometry analysis may show peaks with the correct mass but different retention times.

Troubleshooting Steps:

Potential Cause	Recommended Action	Rationale
2'- to 3'-TBDMS Migration	Use phosphoramidites from a reputable supplier with stringent quality control to minimize the presence of the 3'-TBDMS isomer.	The presence of the 3'-TBDMS isomer in the phosphoramidite starting material will directly lead to the formation of 2'-5' linkages.
On-Column Migration	While less common, prolonged exposure to basic conditions during synthesis can potentially promote silyl (B83357) migration. Ensure that any basic washes are brief and followed by thorough acetonitrile rinses.	Minimizing the time the oligonucleotide is exposed to basic conditions can help reduce the potential for on-column isomerization.

Experimental Protocols

Protocol 1: HPLC-MS Analysis for the Detection of Depurination

Objective: To identify and quantify apurinic sites and resulting truncated oligonucleotides.

Methodology:

• Sample Preparation:

  • Synthesize a short test oligonucleotide containing at least one adenosine residue.

  • After synthesis, cleave the oligonucleotide from the solid support and deprotect it under standard conditions (e.g., AMA at 65°C for 10 minutes).

  • Dry the crude oligonucleotide.

  • Re-dissolve the sample in an appropriate buffer (e.g., 100 mM triethylammonium (B8662869) acetate, pH 7.0).

• HPLC-MS Conditions:

  • Column: A reversed-phase column suitable for oligonucleotide analysis (e.g., a C18 column).

  • Mobile Phase A: 100 mM Hexafluoroisopropanol (HFIP), 8.6 mM Triethylamine (TEA) in water.

  • Mobile Phase B: Methanol or Acetonitrile.

  • Gradient: A linear gradient from 5% to 50% B over 30 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Temperature: 50-60°C.

  • MS Detection: Use an electrospray ionization (ESI) source in negative ion mode. Scan a mass range appropriate for the expected full-length and truncated products.

• Data Analysis:

  • Identify the peak corresponding to the full-length oligonucleotide based on its expected mass.

  • Search for peaks with masses corresponding to the loss of one or more adenosine bases. The mass of a depurinated site is the mass of the sugar-phosphate backbone at that position.

  • Quantify the relative abundance of the depurination products by integrating the peak areas in the total ion chromatogram (TIC) or UV chromatogram.

Protocol 2: Enzymatic Digestion and LC-MS for Quantifying 2'-5' Linkages

Objective: To determine the percentage of 2'-5' internucleotide linkages in a synthesized RNA oligonucleotide.

Methodology:

• Enzymatic Digestion:

  • Purify the synthesized RNA oligonucleotide to remove any unincorporated monomers and shortmers.

  • In a microcentrifuge tube, combine approximately 1-5 µg of the purified RNA with nuclease P1 (to digest to 5'-monophosphates) and bacterial alkaline phosphatase (to dephosphorylate to nucleosides).[3]

  • Incubate at 37°C for 2-4 hours.

• LC-MS Analysis:

  • Column: A reversed-phase C18 column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the resulting nucleosides and dinucleotides (if digestion is incomplete).

  • MS/MS Detection: Use a triple quadrupole or high-resolution mass spectrometer in positive ion mode with multiple reaction monitoring (MRM) to specifically detect and quantify the 2'-5' and 3'-5' linked dinucleotides. The fragmentation patterns of these isomers will be different.

• Data Analysis:

  • Compare the retention times and fragmentation patterns of the sample components to those of commercially available 2'-5' and 3'-5' linked dinucleotide standards.

  • Calculate the percentage of 2'-5' linkages by comparing the integrated peak areas of the respective isomers.

Visualizations

Logical Workflow for Troubleshooting Low Coupling Efficiency

References

• 1. microsynth.ch [microsynth.ch]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. trilinkbiotech.com [trilinkbiotech.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Structural insights into the effects of 2′-5′ linkages on the RNA duplex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Deprotection Conditions for TBDMS-Protected RNA

Welcome to the technical support center for the optimization of deprotection conditions for TBDMS-protected RNA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the standard method for removing TBDMS protecting groups from synthetic RNA?

The most common and historically established method for the removal of the tert-butyldimethylsilyl (TBDMS) group from the 2'-OH of synthetic oligoribonucleotides is treatment with 1 M tetrabutylammonium (B224687) fluoride (B91410) (TBAF) in tetrahydrofuran (B95107) (THF).[1][2] This procedure is typically carried out at room temperature.

Q2: I am observing incomplete deprotection of my RNA. What are the possible causes?

Incomplete deprotection is a common issue and can be attributed to several factors:

• Moisture in TBAF reagent: TBAF is highly sensitive to moisture, which can significantly reduce its deprotection efficiency.[1][3][4] It has been reported that for efficient desilylation, the TBAF solution should not contain more than 5% water.[4]

• Longer RNA Oligonucleotides: Longer RNA molecules, such as tRNA, may not be completely deprotected using the standard TBAF method.[1][2]

• Insufficient reaction time: While standard protocols often suggest overnight incubation, longer oligomers may require extended reaction times.[2][3]

Q3: Are there more efficient alternatives to TBAF for TBDMS deprotection?

Yes, triethylamine (B128534) trihydrofluoride (TEA·3HF) is a more efficient and reliable alternative to TBAF.[1][2][5] It has been shown to deprotect all-2'-O-TBDMS-(Up)20U faster than the standard TBAF solution, with complete removal of silyl (B83357) groups within one hour.[1]

Q4: What are the main advantages of using TEA·3HF over TBAF?

TEA·3HF offers several key advantages:

• Higher Efficiency: It is a more potent desilylating agent, leading to faster and more complete deprotection.[1][3]

• Insensitivity to Moisture: Unlike TBAF, the deprotection rate with TEA·3HF is not significantly affected by the presence of moisture.[1][2] This enhances the reproducibility of the deprotection step.

• Simplified Workup: The use of TEA·3HF can lead to a less laborious workup compared to TBAF, which often produces non-volatile salts that need to be removed.[1][6]

• Reduced Side Reactions: TEA·3HF has been shown not to cause the migration of phosphodiester linkages, a potential side reaction under certain deprotection conditions.[1]

Q5: Can TBDMS groups migrate during synthesis or deprotection?

Under basic conditions, the TBDMS group can migrate from the 2'-OH to the 3'-OH position. This 2' to 3' migration can lead to the formation of non-biologically active 2'-5' phosphodiester linkages.[7] The use of alternative protecting groups like TOM (2'-O-Triisopropylsilyloxymethyl) can prevent this issue.[7]

Q6: Are there alternative protecting groups to TBDMS for RNA synthesis?

Yes, several alternative 2'-hydroxyl protecting groups have been developed to address the limitations of TBDMS. One notable example is the 2'-O-Triisopropylsilyloxymethyl (TOM) group.[7][8] TOM-protected monomers exhibit high coupling efficiency due to lower steric hindrance and allow for fast and simple deprotection.[7] Another alternative is the 2-cyanoethoxymethyl (CEM) group.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete Deprotection	Moisture in TBAF reagent.	Use anhydrous TBAF or dry the reagent before use (e.g., by lyophilization or with molecular sieves).[1][4] Alternatively, switch to the moisture-insensitive reagent TEA·3HF.[1][2]
Insufficient reaction time or temperature.	For longer RNA oligomers, extend the deprotection time. With TEA·3HF in NMP, heating to 65°C for 0.5-1.5 hours can be optimal.[3]
RNA Degradation	Prolonged exposure to harsh basic conditions during base deprotection can lead to premature loss of TBDMS groups and subsequent chain cleavage.[10]	Use milder base deprotection conditions, such as a 1:1 mixture of concentrated aqueous ammonia (B1221849) and 8M ethanolic methylamine.[10]
Degradation during TEA·3HF treatment.	While generally safe, prolonged exposure to neat TEA·3HF can cause some degradation in certain oligoribonucleotides. Optimize the reaction time; for longer oligomers, 1.5 hours at 65°C in a mixture of TEA·3HF in NMP with TEA has been found to be optimal.[3]
Formation of 2'-5' Linkages	Migration of the TBDMS group under basic conditions.	Consider using alternative 2'-OH protecting groups like TOM, which are not prone to migration.[7]
Low Yield of Final Product	Tedious workup and desalting steps when using TBAF can lead to product loss.[6]	Utilize TEA·3HF for deprotection, which often results in a simpler workup and higher recovery.[6]
Depurination	Acidic conditions can lead to depurination, especially at adenosine (B11128) residues.	While a concern, some protocols using buffered TEA·3HF cocktails have been developed to minimize this risk, even in sensitive cases like N1-methyladenosine-containing RNA.[6][11]

Quantitative Data Summary

Table 1: Comparison of TBDMS Deprotection Reagents

Parameter	1 M TBAF in THF	Neat TEA·3HF	TEA·3HF in NMP/TEA
Deprotection Time	8-24 hours at room temperature.[3]	Within 1 hour at room temperature for a 21-mer.[1][2]	0.5 - 1.5 hours at 65°C.[3]
Sensitivity to Moisture	Highly sensitive; efficiency decreases significantly with increasing water content.[1][3][4]	Relatively insensitive to moisture.[1][2]	Anhydrous conditions are still recommended for optimal results.[3]
Workup	Can be laborious due to the presence of non-volatile salts requiring removal.[1][6]	Simpler workup.[1]	The product can be precipitated directly from the reaction mixture.[3]
Yield	Can be lower due to complex purification.[6]	Generally higher yields.[6]	Improved yield and recovery of synthetic RNA.[3]

Experimental Protocols

Protocol 1: TBDMS Deprotection using TBAF

• After cleavage from the solid support and removal of base and phosphate (B84403) protecting groups, dry the crude RNA oligonucleotide.

• Dissolve the dried RNA in a solution of 1 M tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF).

• Incubate the reaction at room temperature for 8-24 hours.[3]

• Quench the reaction and proceed with desalting (e.g., using size-exclusion chromatography or ethanol (B145695) precipitation) to remove TBAF salts and other impurities.

Protocol 2: TBDMS Deprotection using TEA·3HF

• Following the removal of base and phosphate protecting groups, dry the RNA oligonucleotide pellet.

• Dissolve the pellet in a solution composed of N-methylpyrrolidinone (NMP), triethylamine (TEA), and triethylamine trihydrofluoride (TEA·3HF). A typical mixture consists of 1.5 ml NMP, 750 µl TEA, and 1.0 ml TEA·3HF.[3]

• Heat the reaction mixture to 65°C for 1.5 hours.[3]

• Quench the reaction with a suitable buffer (e.g., 50 mM TEAB or 1.5 M ammonium (B1175870) bicarbonate).[3]

• The fully deprotected RNA can then be isolated by precipitation (e.g., with n-butanol) or purified using anion-exchange chromatography.[3]

Visualizations

Caption: Experimental workflow for TBDMS deprotection of synthetic RNA.

Caption: Troubleshooting logic for incomplete TBDMS deprotection.

References

• 1. Page loading... [guidechem.com]
• 2. What is Triethylamine trihydrofluoride?_Chemicalbook [chemicalbook.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. glenresearch.com [glenresearch.com]
• 8. atdbio.com [atdbio.com]
• 9. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kulturkaufhaus.de [kulturkaufhaus.de]
• 11. glenresearch.com [glenresearch.com]

preventing premature desilylation of 3'-TBDMS-Bz-rA Phosphoramidite

Welcome to the technical support center for 3'-TBDMS-Bz-rA Phosphoramidite (B1245037). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during RNA synthesis, with a specific focus on preventing premature desilylation of the 3'-TBDMS protecting group.

Frequently Asked Questions (FAQs)

Q1: What is 3'-TBDMS-Bz-rA Phosphoramidite and what is its primary application?

3'-TBDMS-Bz-rA Phosphoramidite is a critical reagent used in the chemical synthesis of RNA oligonucleotides.[1] It is a benzoyl-protected adenosine (B11128) phosphoramidite featuring a tert-butyldimethylsilyl (TBDMS) group protecting the 3'-hydroxyl position of the ribose sugar. This specific configuration is essential for its use in solid-phase RNA synthesis, where it allows for the sequential addition of ribonucleotide units to a growing RNA chain.[1]

Q2: What is premature desilylation and why is it a problem?

Premature desilylation refers to the unintended removal of the 3'-TBDMS protecting group before the desired deprotection step in the synthesis workflow. This is problematic because the exposed 3'-hydroxyl group can lead to unwanted side reactions, such as chain branching or termination, ultimately resulting in the synthesis of incorrect RNA sequences and a lower yield of the desired full-length product.

Q3: What are the primary causes of premature desilylation of the 3'-TBDMS group?

The TBDMS group is known to be labile under acidic conditions.[2][3] Therefore, the primary causes of premature desilylation during RNA synthesis are exposure to acidic reagents or the presence of acidic impurities. Another significant factor is the presence of water, which can facilitate hydrolysis of the silyl (B83357) ether bond, particularly in the presence of trace acids.[4][5][6]

Q4: How can I prevent premature desilylation?

Preventing premature desilylation hinges on maintaining anhydrous and non-acidic conditions throughout the storage and handling of the phosphoramidite and during the oligonucleotide synthesis process. This includes using anhydrous solvents, ensuring all reagents are free from acidic contaminants, and properly storing the phosphoramidite under an inert atmosphere.

Troubleshooting Guides

Issue 1: Low Yield of Full-Length RNA Oligonucleotides

Possible Cause: Premature desilylation of the 3'-TBDMS group during synthesis, leading to chain termination.

Troubleshooting Steps:

• Reagent Quality Check:

  • Acetonitrile (B52724) (ACN): Ensure the use of anhydrous ACN with a water content of less than 30 ppm.[7] It is recommended to use a fresh bottle or a properly stored and sealed bottle.

  • Activator: Verify the activator solution (e.g., Tetrazole, ETT) is anhydrous and has not degraded. Acidic byproducts can form upon degradation.

  • Deblocking Reagent: While necessary for 5'-DMT removal, over-exposure to the acidic deblocking solution can lead to some degree of 3'-desilylation. Optimize deblocking time to the minimum required for complete DMT removal.[8]

• Phosphoramidite Handling:

  • Ensure the 3'-TBDMS-Bz-rA Phosphoramidite vial was brought to room temperature before opening to prevent moisture condensation.[7]

  • Minimize the time the phosphoramidite is exposed to the atmosphere.

• Synthesizer Maintenance:

  • Check the synthesizer's fluidics system for any potential leaks or sources of moisture contamination.

  • Ensure that the inert gas supply (e.g., Argon) is functioning correctly to maintain an anhydrous environment.

Issue 2: Presence of Shorter RNA Fragments in Final Product Analysis (e.g., by HPLC or Gel Electrophoresis)

Possible Cause: Premature desilylation leading to truncated sequences.

Troubleshooting Steps:

• Review Synthesis Parameters:

  • Coupling Time: While insufficient coupling time can lead to deletions, excessively long coupling times in the presence of any acidic impurities could contribute to desilylation. Ensure coupling times are optimized.

  • Capping Step: A highly efficient capping step is crucial to block any unreacted 5'-hydroxyl groups. However, ensure the capping reagents themselves are not a source of acidity.

• Post-Synthesis Workup:

  • While the primary concern is premature desilylation during synthesis, be mindful of the conditions during cleavage and deprotection of other protecting groups. Ensure that the conditions used for removing base and phosphate (B84403) protecting groups are not inadvertently causing premature removal of the TBDMS group if a final, separate desilylation step is intended.[9][10]

Data Presentation

Table 1: Relative Stability of Silyl Ethers to Acidic Hydrolysis

Silyl Ether	Relative Stability
Trimethylsilyl (TMS)	1
Triethylsilyl (TES)	~60
tert-Butyldimethylsilyl (TBDMS/TBS)	~20,000
Triisopropylsilyl (TIPS)	~700,000
tert-Butyldiphenylsilyl (TBDPS)	~5,000,000

Data adapted from literature sources.[2][11] This table highlights the relatively high stability of the TBDMS group compared to smaller silyl ethers, but it is still susceptible to cleavage under acidic conditions.

Experimental Protocols

Protocol 1: Anhydrous Acetonitrile Preparation for RNA Synthesis

Objective: To ensure the acetonitrile used as a solvent for phosphoramidites and other reagents is sufficiently dry to prevent premature desilylation and other moisture-related side reactions.

Materials:

• HPLC-grade acetonitrile

• Calcium hydride (CaH₂)

• Distillation apparatus

• Molecular sieves (3Å or 4Å, activated)

• Anhydrous storage bottles with septa

Methodology:

• Pre-drying: Decant HPLC-grade acetonitrile into a round-bottom flask containing calcium hydride (approximately 10 g/L).

• Stirring: Stir the mixture under an inert atmosphere (e.g., argon or nitrogen) for at least 4 hours, or overnight if significant water content is suspected.

• Distillation: Distill the acetonitrile from the calcium hydride under an inert atmosphere. Discard the first 5-10% of the distillate and collect the main fraction.

• Storage: Store the freshly distilled anhydrous acetonitrile over activated molecular sieves in a sealed bottle under an inert atmosphere.

• Handling: Use a dry syringe and needle to withdraw the solvent through a septum to prevent re-introducing moisture.[7]

Mandatory Visualizations

Caption: Logical pathway illustrating the causes and consequences of premature desilylation.

Caption: A workflow diagram for troubleshooting low yield or truncated RNA sequences.

References

• 1. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 2. benchchem.com [benchchem.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. The Degradation of dG Phosphoramidites in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. glenresearch.com [glenresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 3'-TBDMS-Bz-rA Phosphoramidite

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying impurities in 3'-TBDMS-Bz-rA Phosphoramidite (B1245037) using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is 3'-TBDMS-Bz-rA Phosphoramidite and why is its purity important?

A1: 3'-TBDMS-Bz-rA Phosphoramidite is a critical raw material used in the chemical synthesis of RNA oligonucleotides.[1][2] It is an adenosine (B11128) building block with protecting groups (TBDMS, Bz, DMT, and a phosphoramidite group) to ensure specific and controlled chain elongation during synthesis.[3][4] The purity of this phosphoramidite is paramount because impurities can be incorporated into the synthetic oligonucleotide, leading to the formation of undesired byproducts.[3][5] These impurities can be difficult or impossible to remove in downstream purification processes, ultimately affecting the yield, purity, and biological activity of the final therapeutic or research-grade oligonucleotide.[3]

Q2: What are the common classes of impurities found in 3'-TBDMS-Bz-rA Phosphoramidite?

A2: Impurities in phosphoramidites are generally categorized into three main classes:[3][6]

• Nonreactive and Noncritical: These impurities do not participate in the oligonucleotide synthesis coupling reaction and are typically easy to remove. Examples include hydrolyzed nucleosides (H-phosphonates) and compounds lacking a phosphorus group.[3][6]

• Reactive but Noncritical: These impurities can be incorporated into the oligonucleotide chain but result in a product that is easily separable from the desired full-length sequence. An example is a phosphoramidite with a modification on the 5'-OH group other than the standard DMT group.[3][6]

• Reactive and Critical: This is the most detrimental class of impurities as they can be incorporated into the oligonucleotide and are difficult or impossible to separate from the final product.[3][6] Examples include the "reverse amidite" (3'-DMT-5'-phosphoramidite) and other structural isomers.[6][7][8]

Q3: Why do I see a double peak for the main product in my HPLC chromatogram?

A3: The presence of two peaks for the main 3'-TBDMS-Bz-rA Phosphoramidite product is expected and normal.[4][6][9] The phosphorus atom in the phosphoramidite group is a chiral center, meaning it exists as a mixture of two diastereomers.[9] These two isomers have slightly different physical properties and therefore separate into two distinct peaks under typical reversed-phase HPLC conditions.[4][9]

Q4: What other analytical techniques can be used to assess the purity of 3'-TBDMS-Bz-rA Phosphoramidite?

A4: Besides HPLC, other powerful analytical techniques for phosphoramidite purity assessment include:

• ³¹P Nuclear Magnetic Resonance (³¹P NMR): This technique is highly specific for phosphorus-containing compounds and can be used to quantify the main P(III) phosphoramidite species and detect oxidized P(V) impurities.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique provides mass information for the separated peaks, enabling the identification and structural elucidation of unknown impurities.[5][10][11]

HPLC Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 3'-TBDMS-Bz-rA Phosphoramidite.

Problem	Potential Cause(s)	Recommended Solution(s)
No Peaks or Very Small Peaks	1. Detector lamp is off. 2. No sample injected. 3. Incorrect mobile phase composition. 4. Flow rate is too low or stopped.	1. Turn on the detector lamp. 2. Verify sample injection volume and that the injector is functioning correctly. 3. Check mobile phase preparation and connections to the HPLC system.[12] 4. Check for leaks in the system and verify the pump is delivering the set flow rate.[13]
Poor Peak Resolution	1. Inappropriate mobile phase gradient. 2. Column degradation or contamination. 3. Flow rate is too high. 4. Column temperature is not optimized.	1. Optimize the gradient profile to better separate the main peaks and impurities. 2. Flush the column with a strong solvent or replace it if necessary. 3. Reduce the flow rate to improve separation efficiency. 4. Adjust the column temperature; higher temperatures can sometimes improve peak shape.[13]
Inconsistent Retention Times	1. Fluctuation in mobile phase composition. 2. Unstable column temperature. 3. Air bubbles in the pump. 4. Column equilibration is insufficient.	1. Ensure proper mixing and degassing of the mobile phase.[12][13] 2. Use a column oven to maintain a constant temperature.[13] 3. Purge the pump to remove any trapped air.[13] 4. Increase the column equilibration time between injections.
Ghost Peaks	1. Contamination in the mobile phase or sample. 2. Carryover from a previous injection. 3. Air spikes.	1. Use fresh, high-purity solvents and sample diluents. 2. Implement a needle wash step in the injection sequence. 3. Ensure the mobile phase is properly degassed.
Broad Peaks	1. Column is overloaded. 2. Extra-column volume is too large. 3. Column is contaminated or old.	1. Reduce the sample concentration or injection volume.[12] 2. Use tubing with a smaller internal diameter. 3. Clean or replace the column.

Quantitative Data Summary

The following table provides a general overview of expected retention times for 3'-TBDMS-Bz-rA Phosphoramidite and common impurities under typical reversed-phase HPLC conditions. Actual retention times may vary depending on the specific HPLC system, column, and method parameters.

Compound	Compound Type	Typical Elution Order	Notes
Hydrolyzed Phosphoramidite (H-phosphonate)	Nonreactive Impurity	Early eluting	More polar than the parent compound.
5'-DMT-N⁶-Bz-Adenosine	Nonreactive Impurity	Early to mid-eluting	Lacks the phosphoramidite moiety.
Oxidized Phosphoramidite (P(V) species)	Nonreactive Impurity	Close to the main peak	Slightly more polar than the parent compound.[6]
3'-TBDMS-Bz-rA Phosphoramidite	Main Product (Diastereomers)	Main Peaks	Two closely eluting peaks are expected.[6][9]
3'-DMT-5'-Phosphoramidite Isomer ("Reverse Amidite")	Reactive, Critical Impurity	May co-elute or elute close to the main peak	Requires a well-optimized method for separation.[6][8]
Dimer Impurities	Reactive Impurity	Late eluting	Less polar than the monomeric phosphoramidite.

Experimental Protocol: RP-HPLC Analysis

This protocol provides a standard methodology for the reversed-phase HPLC analysis of 3'-TBDMS-Bz-rA Phosphoramidite.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 3'-TBDMS-Bz-rA Phosphoramidite sample.

• Dissolve the sample in anhydrous acetonitrile (B52724) to a final concentration of 1 mg/mL.[9][14]

• Vortex the solution until the sample is completely dissolved.

• Use the prepared sample for injection immediately to minimize degradation.

2. HPLC Conditions:

• Column: C18, 250 x 4.6 mm, 5 µm particle size.[9]

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA), pH 7.0 ± 0.1 in water.[9]

• Mobile Phase B: Acetonitrile.[9]

• Gradient Program:

  • 0-5 min: 50% B

  • 5-25 min: 50-90% B (linear gradient)

  • 25-30 min: 90% B

  • 30.1-35 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[9]

• Column Temperature: 25 °C (ambient).[9]

• Detection Wavelength: 254 nm.[15]

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the two diastereomeric peaks of the main product.

• Integrate all peaks in the chromatogram.

• Calculate the purity of the 3'-TBDMS-Bz-rA Phosphoramidite by dividing the sum of the areas of the two main peaks by the total area of all peaks, expressed as a percentage.

• Identify and quantify any impurity peaks based on their relative retention times and peak areas.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues during the analysis of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: A flowchart for systematic HPLC troubleshooting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. usp.org [usp.org]
• 8. agilent.com [agilent.com]
• 9. usp.org [usp.org]
• 10. lcms.cz [lcms.cz]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. waters.com [waters.com]
• 15. Efficient access to 3′-O-phosphoramidite derivatives of tRNA related N6-threonylcarbamoyladenosine (t6A) and 2-methylthio-N6-threonylcarbamoyladenosine (ms2t6A) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3'-TBDMS-Bz-rA Phosphoramidite Stability and Water Content

Welcome to the Technical Support Center for 3'-TBDMS-Bz-rA Phosphoramidite (B1245037). This guide is designed for researchers, scientists, and drug development professionals to address common issues related to the stability of this reagent, with a particular focus on the impact of water content. Here you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your oligonucleotide synthesis.

Troubleshooting Guide

Low coupling efficiency and the presence of unexpected impurities during oligonucleotide synthesis are common issues that can often be traced back to the degradation of phosphoramidite reagents. Water is a primary culprit in the degradation of 3'-TBDMS-Bz-rA Phosphoramidite, leading to the formation of the corresponding H-phosphonate and other byproducts. This guide will help you diagnose and resolve problems related to moisture-induced instability.

Issue 1: Low Coupling Efficiency

Symptom	Possible Cause	Recommended Action
Consistently low coupling efficiency across all positions.	System-wide moisture contamination.	- Ensure all solvents, particularly acetonitrile (B52724), are anhydrous (<30 ppm, preferably <10 ppm water). Use fresh, sealed bottles of anhydrous acetonitrile. - Check the integrity of your synthesizer's gas lines and ensure a dry inert gas (e.g., argon or helium) is in use. - Verify that molecular sieves in solvent reservoirs are active.
Drop in coupling efficiency over the course of the synthesis.	Degradation of the phosphoramidite solution on the synthesizer.	- Prepare fresh phosphoramidite solutions more frequently. - Minimize the time the phosphoramidite solution is on the synthesizer, especially in humid environments. - Store the phosphoramidite solution under an inert atmosphere when not in use.
Low coupling efficiency specifically at 'A' incorporation steps.	Degradation of the 3'-TBDMS-Bz-rA Phosphoramidite solution.	- Prepare a fresh solution of 3'-TBDMS-Bz-rA Phosphoramidite. - Analyze the purity of the phosphoramidite solution using ³¹P NMR or HPLC (see Experimental Protocols).

Issue 2: Presence of Unexpected Peaks in Analytical Traces (HPLC, Mass Spectrometry)

Symptom	Possible Cause	Recommended Action
A significant peak corresponding to the H-phosphonate of 3'-TBDMS-Bz-rA.	Hydrolysis of the phosphoramidite due to water contamination.	- Review all solvent and reagent handling procedures to minimize exposure to moisture. - Use fresh, high-purity 3'-TBDMS-Bz-rA Phosphoramidite. - Confirm the water content of your acetonitrile using Karl Fischer titration.
Presence of n-1 species (failure sequences) in the final oligonucleotide product.	Inefficient coupling caused by degraded phosphoramidite.	- Follow the recommendations for addressing low coupling efficiency. - Consider increasing the coupling time for the 3'-TBDMS-Bz-rA Phosphoramidite.

Frequently Asked Questions (FAQs)

Q1: How does water affect the stability of 3'-TBDMS-Bz-rA Phosphoramidite?

A1: 3'-TBDMS-Bz-rA Phosphoramidite, like all phosphoramidites, is highly susceptible to hydrolysis. The trivalent phosphorus atom is readily attacked by water, leading to the cleavage of the diisopropylamino group and the formation of the corresponding H-phosphonate.[1][2] This degradation product is inactive in the coupling reaction, which reduces the concentration of the active phosphoramidite and leads to lower coupling efficiencies and the accumulation of failure sequences in the synthesized oligonucleotide.[3]

Q2: What is the maximum recommended water content in the acetonitrile used for dissolving 3'-TBDMS-Bz-rA Phosphoramidite?

A2: For optimal performance, the water content in the acetonitrile used for oligonucleotide synthesis should be less than 30 parts per million (ppm). To minimize degradation of the phosphoramidite, a water content of 10 ppm or less is highly recommended.

Q3: How should I store 3'-TBDMS-Bz-rA Phosphoramidite?

A3: 3'-TBDMS-Bz-rA Phosphoramidite should be stored at -20°C under an inert atmosphere (e.g., argon or dry nitrogen) and protected from moisture and light.[4][5] When stored as a solution in anhydrous acetonitrile, it is recommended to use it within a short period and to store it at -20°C when not on the synthesizer. For longer-term storage, it is best to store the phosphoramidite as a dry powder.

Q4: How can I monitor the stability of my 3'-TBDMS-Bz-rA Phosphoramidite solution?

A4: The stability of the phosphoramidite solution can be monitored using ³¹P NMR spectroscopy or High-Performance Liquid Chromatography (HPLC).[6] ³¹P NMR is particularly useful as it directly observes the phosphorus atom and can clearly distinguish between the active phosphoramidite (P(III) species) and its hydrolysis product, the H-phosphonate (a P(V) species).[1][7] HPLC can also be used to separate the phosphoramidite from its degradation products.

Q5: What are the key protecting groups in 3'-TBDMS-Bz-rA Phosphoramidite and what is their role?

A5: The key protecting groups are:

• Benzoyl (Bz): Protects the exocyclic amine of the adenine (B156593) base to prevent side reactions during synthesis.[4]

• tert-Butyldimethylsilyl (TBDMS): Protects the 2'-hydroxyl group of the ribose sugar. This is crucial for RNA synthesis to prevent branching and chain cleavage. The TBDMS group is stable under the conditions of oligonucleotide synthesis and can be removed with a fluoride (B91410) reagent after the synthesis is complete.[4][8]

• Diisopropylamino and Cyanoethyl groups: These are attached to the phosphorus atom and are essential for the phosphoramidite chemistry of oligonucleotide synthesis.[3]

Experimental Protocols

Protocol 1: Quantitative Analysis of 3'-TBDMS-Bz-rA Phosphoramidite Stability by ³¹P NMR Spectroscopy

This protocol allows for the direct quantification of the active phosphoramidite and its primary hydrolysis product, the H-phosphonate.

Methodology:

• Sample Preparation:

  • In a dry NMR tube under an inert atmosphere, dissolve 10-20 mg of the 3'-TBDMS-Bz-rA Phosphoramidite solution (in anhydrous acetonitrile) in approximately 0.5 mL of deuterated acetonitrile (CD₃CN).

  • To prevent acid-catalyzed degradation during the analysis, a small amount of a non-nucleophilic base, such as triethylamine (B128534) (TEA), can be added (e.g., 1% v/v).

• NMR Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Use a sufficient relaxation delay (D1) to ensure accurate quantification (e.g., 5-10 seconds, depending on the specific instrument and sample).

• Data Analysis:

  • The active 3'-TBDMS-Bz-rA Phosphoramidite will appear as a set of diastereomeric peaks in the P(III) region, typically around 140-155 ppm .[7]

  • The primary hydrolysis product, the H-phosphonate, will appear as a distinct peak in the P(V) region, generally between 0-10 ppm .[1]

  • Integrate the peaks corresponding to the phosphoramidite and the H-phosphonate.

  • Calculate the percentage of active phosphoramidite using the following formula:

Protocol 2: Purity Analysis of 3'-TBDMS-Bz-rA Phosphoramidite by HPLC

This protocol provides a method to assess the purity of the phosphoramidite and detect the presence of hydrolysis products and other impurities.

Methodology:

• Instrumentation and Columns:

  • A standard HPLC system with a UV detector.

  • A C18 reverse-phase column is commonly used (e.g., 250 x 4.6 mm, 5 µm particle size).[6]

• Mobile Phases:

  • Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • A typical gradient would start with a lower percentage of Mobile Phase B and gradually increase to elute the phosphoramidite and its more hydrophobic impurities. The exact gradient will need to be optimized for your specific column and system.

  • Example Gradient:

    • 0-5 min: 50% B

    • 5-25 min: 50% to 100% B

    • 25-30 min: 100% B

• Flow Rate and Detection:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm or another appropriate wavelength for the adenine base.

• Sample Preparation:

  • Dissolve a small amount of the 3'-TBDMS-Bz-rA Phosphoramidite in anhydrous acetonitrile to a concentration of approximately 1 mg/mL.[6]

• Data Analysis:

  • The pure 3'-TBDMS-Bz-rA Phosphoramidite will typically elute as a major peak (often a doublet due to the diastereomers at the phosphorus center).[6]

  • Hydrolysis products and other impurities will elute at different retention times. The H-phosphonate is generally more polar and will elute earlier than the parent phosphoramidite.

  • Purity can be estimated by calculating the area percentage of the main phosphoramidite peak relative to the total peak area.

Visualizations

Caption: Workflow for handling and stability analysis of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Hydrolytic degradation pathway of 3'-TBDMS-Bz-rA Phosphoramidite.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. academic.oup.com [academic.oup.com]
• 4. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. usp.org [usp.org]
• 7. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 8. glenresearch.com [glenresearch.com]

Technical Support Center: Managing Steric Hindrance with TBDMS Protecting Groups in RNA Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyldimethylsilyl (TBDMS) protecting groups in solid-phase RNA synthesis.

Troubleshooting Guide

Problem 1: Low Coupling Efficiency

Q: My coupling efficiency is consistently below 98% when using TBDMS-protected RNA phosphoramidites. What are the likely causes and how can I improve it?

A: Low coupling efficiency in TBDMS-based RNA synthesis is a common issue primarily attributed to the steric bulk of the TBDMS group at the 2'-OH position.[1][2] This steric hindrance can impede the approach of the incoming phosphoramidite (B1245037) to the 5'-hydroxyl group of the growing RNA chain.[1][2]

Possible Causes and Solutions:

• Insufficient Coupling Time: TBDMS-protected monomers require longer coupling times compared to DNA synthesis.[2][3]

  • Recommendation: Extend the coupling time. While standard DNA synthesis might use 1-2 minutes, RNA synthesis with TBDMS can require up to 6-12 minutes.[2][4]

• Suboptimal Activator: The choice and concentration of the activator are critical.

  • Recommendation: Use a more potent activator than 1H-tetrazole. Activators like 5-ethylthio-1H-tetrazole (ETT), 5-benzylmercapto-1H-tetrazole, or 4,5-dicyanoimidazole (B129182) can significantly improve coupling rates for sterically hindered monomers.[3][5][6] A concentration of 0.25M ETT is often effective.[1]

• Reagent Quality: The quality of phosphoramidites, activator, and anhydrous acetonitrile (B52724) is paramount.

  • Recommendation: Ensure all reagents are fresh and stored under strictly anhydrous conditions. Phosphoramidite chemistry is highly sensitive to moisture.[7]

• Secondary Structure of RNA: The growing RNA chain can form secondary structures that mask the 5'-OH group.

  • Recommendation: For sequences prone to forming secondary structures, consider using a co-solvent to help destabilize them or increasing the synthesis temperature.[][]

Problem 2: Incomplete Deprotection of TBDMS Groups

Q: I'm observing incomplete removal of the 2'-O-TBDMS groups after deprotection. What factors could be causing this and how can I ensure complete deprotection?

A: Incomplete desilylation is a frequent challenge, particularly for longer RNA oligonucleotides.[10] The efficiency of TBDMS group removal is highly dependent on the deprotection reagent and reaction conditions.

Possible Causes and Solutions:

• Moisture in TBAF Reagent: Tetrabutylammonium (B224687) fluoride (B91410) (TBAF) is the most common reagent for TBDMS removal, but its effectiveness is highly compromised by water content.[10] Water content above 5% can lead to significantly incomplete deprotection.[10]

  • Recommendation: Use anhydrous TBAF in THF. If you suspect moisture contamination, consider co-evaporating the TBAF solution with anhydrous solvent or using molecular sieves to dry the solution.[10]

• Inefficient Deprotection Reagent: While TBAF is widely used, it can be inconsistent.

  • Recommendation: Consider using Triethylamine trihydrofluoride (TEA·3HF). It is often a more reliable and efficient alternative to TBAF and is less sensitive to moisture.[10][11]

• Insufficient Reaction Time or Temperature: Complete deprotection requires adequate time and sometimes elevated temperatures.

  • Recommendation: For TBAF, a reaction time of up to 24 hours at room temperature may be necessary.[7][12] With TEA·3HF, heating to 65°C for 2.5 hours is a common protocol.[13]

Problem 3: RNA Strand Degradation During Deprotection

Q: I'm experiencing significant RNA degradation (chain cleavage) during the final deprotection steps. What could be the cause and how can I prevent it?

A: RNA degradation is a serious issue that can arise from premature removal of the TBDMS group or harsh deprotection conditions. The 2'-hydroxyl group, once exposed, can facilitate cleavage of the phosphodiester backbone under basic conditions.

Possible Causes and Solutions:

• Premature TBDMS Loss: The TBDMS group is not completely stable to the basic conditions required for removing the base and phosphate (B84403) protecting groups (e.g., ammonium (B1175870) hydroxide).[2][12]

  • Recommendation: Use milder conditions for base deprotection. A mixture of ammonium hydroxide (B78521) and ethanol (B145695) (3:1 v/v) can reduce the premature loss of the silyl (B83357) group.[12] Alternatively, using "UltraMild" base-labile protecting groups on the nucleobases allows for gentler deprotection conditions.[12][13] Methylamine-based reagents like AMA (ammonium hydroxide/methylamine) or EMAM (ethanolic methylamine/aqueous methylamine) are also effective and can reduce deprotection times.[13][14]

• Phosphodiester Migration: Incomplete TBDMS protection can lead to the migration of the phosphodiester linkage from the natural 3'-5' to an unnatural 2'-5' linkage.[2][14]

  • Recommendation: Ensure complete and stable 2'-O-TBDMS protection throughout the synthesis and use optimized deprotection protocols to minimize the window for migration. The use of TEA·3HF for desilylation is reported to cause negligible phosphate migration.[10]

Frequently Asked Questions (FAQs)

Q1: What are the main advantages and disadvantages of using TBDMS as a 2'-OH protecting group in RNA synthesis?

A: The t-butyldimethylsilyl (TBDMS) group is a widely used protecting group for the 2'-hydroxyl in RNA synthesis due to its stability under the acidic conditions of detritylation and its convenient removal with a fluoride source.[12] However, its significant steric bulk is a major disadvantage, leading to lower coupling efficiencies and requiring longer reaction times compared to DNA synthesis.[1][2] This can be particularly problematic for the synthesis of long RNA oligonucleotides.[1][15]

Q2: Are there any alternatives to TBDMS that can mitigate steric hindrance?

A: Yes, several alternative 2'-OH protecting groups have been developed to address the steric hindrance issues of TBDMS. A popular alternative is the 2'-O-Triisopropylsilyloxymethyl (TOM) group.[2][14] The TOM group has an oxymethyl spacer that extends the bulky silyl group away from the reaction center, resulting in higher coupling efficiencies that are comparable to 2'-OMe-RNA monomers.[1][14] Another alternative is the 2'-bis(2-acetoxyethoxy)methyl (ACE) protecting group.[2]

Q3: How does the choice of base protecting groups affect the overall success of TBDMS-based RNA synthesis?

A: The choice of protecting groups for the exocyclic amines of the nucleobases is crucial. Standard protecting groups often require prolonged treatment with ammonium hydroxide for their removal, which can lead to the premature loss of the 2'-O-TBDMS group and subsequent RNA degradation.[12] The use of more base-labile ("fast" or "UltraMild") protecting groups, such as phenoxyacetyl (PAC) or acetyl (Ac), allows for much gentler and faster deprotection conditions, thereby preserving the integrity of the RNA backbone.[7][13]

Q4: Can I use the same deprotection protocol for all lengths of RNA oligonucleotides?

A: While the fundamental deprotection steps remain the same, the conditions may need to be optimized based on the length of the RNA. Longer oligonucleotides are more prone to incomplete deprotection and degradation.[10] It is often necessary to use more robust deprotection reagents (e.g., TEA·3HF instead of TBAF) and may require longer reaction times or slightly elevated temperatures to ensure complete removal of all protecting groups from longer RNA strands.

Experimental Protocols & Data

Protocol 1: Standard TBDMS Deprotection using TBAF

• Cleavage and Base Deprotection:

  • Transfer the solid support containing the synthesized RNA to a sealed vial.

  • Add a solution of ammonium hydroxide/ethanol (3:1, v/v).

  • Incubate at 55°C for 12-17 hours.[12]

  • Cool the vial, centrifuge, and transfer the supernatant to a new tube.

  • Evaporate the solution to dryness.

• 2'-O-TBDMS Deprotection:

  • Dissolve the dried oligonucleotide in 1M TBAF in THF.

  • Incubate at room temperature for 12-24 hours.[7][12]

  • Quench the reaction and proceed with desalting and purification.

Protocol 2: Ultrafast Deprotection using AMA and TEA·3HF

• Cleavage and Base Deprotection (AMA):

  • Transfer the solid support to a sealed vial.

  • Add AMA solution (Ammonium Hydroxide/40% Methylamine 1:1, v/v).

  • Incubate at 65°C for 10-15 minutes.[7][13]

  • Cool, collect the supernatant, and evaporate to dryness.

• 2'-O-TBDMS Deprotection (TEA·3HF):

  • Dissolve the dried oligonucleotide in a mixture of DMSO and TEA.

  • Add TEA·3HF and incubate at 65°C for 2.5 hours.[13]

  • Proceed with desalting and purification.

Table 1: Comparison of 2'-OH Protecting Groups and Deprotection Conditions

Protecting Group	Common Deprotection Reagent	Typical Conditions	Coupling Efficiency	Key Considerations
TBDMS	1M TBAF in THF	Room Temperature, 12-24 hours[12]	>97% (with optimization)[16]	Sensitive to moisture[10]; Steric hindrance can be an issue.[1]
TBDMS	TEA·3HF	65°C, 2.5 hours[13]	>97% (with optimization)[16]	Less sensitive to moisture, more reliable.[10][11]
TOM	1M TBAF in THF	Room Temperature	Higher than TBDMS[1]	Reduced steric hindrance, better for long RNA.[1][2][14]
ACE	Acidic Conditions (pH 2)	Room Temperature	High	Requires orthogonal 5'-OH protection (e.g., silyl ether).[2]

Visualizations

Caption: Workflow for RNA synthesis using TBDMS protecting groups.

Caption: Troubleshooting logic for common TBDMS synthesis issues.

References

• 1. glenresearch.com [glenresearch.com]
• 2. atdbio.com [atdbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. kulturkaufhaus.de [kulturkaufhaus.de]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. academic.oup.com [academic.oup.com]
• 11. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. glenresearch.com [glenresearch.com]
• 13. glenresearch.com [glenresearch.com]
• 14. massbio.org [massbio.org]
• 15. phenomenex.com [phenomenex.com]
• 16. glenresearch.com [glenresearch.com]

Technical Support Center: Optimizing Coupling of Bulky Phosphoramidites

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sterically hindered phosphoramidites, such as 3'-TBDMS-Bz-rA, in oligonucleotide synthesis.

Troubleshooting Guide

Low coupling efficiency with bulky phosphoramidites is a common challenge. This guide provides a systematic approach to identify and resolve these issues.

Problem: Low Coupling Efficiency

Potential Cause	Recommended Solution
Insufficient Coupling Time	The steric bulk of the 3'-TBDMS group on the ribose sugar and the benzoyl (Bz) protecting group on the adenine (B156593) base impede the coupling reaction. Extend the coupling time significantly compared to standard DNA phosphoramidites. For TBDMS-protected RNA monomers, a coupling time of 6 minutes with 5-ethylthio-1H-tetrazole (ETT) as the activator is recommended.[1][2] Alternatively, using a more active activator like 5-benzylthio-1H-tetrazole (BTT) may allow for a shorter coupling time of around 3 minutes.[1][2] For particularly challenging sequences or modified bases, a coupling time of up to 12-15 minutes may be necessary.[3][4]
Inappropriate Activator	The choice of activator is critical for bulky phosphoramidites. While standard tetrazole can be used, more potent activators are often required.[5] ETT and BTT are commonly recommended for RNA synthesis due to their higher reactivity.[1][2][5] 4,5-Dicyanoimidazole (DCI) is another effective activator that is more soluble in acetonitrile (B52724) than tetrazole.
Suboptimal Reagent Concentration	Ensure that the phosphoramidite (B1245037) and activator solutions are at their optimal concentrations. For modified reagents, a phosphoramidite concentration of 0.1 M is often recommended.[4]
Presence of Moisture	Water in the reagents or on the synthesis platform will significantly decrease coupling efficiency by reacting with the activated phosphoramidite.[6] Use anhydrous acetonitrile for all solutions and ensure that the synthesizer lines and gas supply are dry.[6]
Degraded Phosphoramidite	Phosphoramidites are sensitive to moisture and oxidation. Use fresh, high-quality phosphoramidites and store them under an inert atmosphere at the recommended temperature.
Secondary Structure Formation	The growing oligonucleotide chain can form secondary structures like hairpins, which can block the 5'-hydroxyl group and prevent coupling. Consider using synthesis conditions that disrupt secondary structures, such as elevated temperatures (if your synthesizer supports it) or modified phosphoramidites designed to reduce secondary structure formation.
Inefficient Deblocking	Incomplete removal of the 5'-DMT protecting group will prevent the coupling reaction. Ensure that the deblocking solution is fresh and that the deblocking time is sufficient.

Frequently Asked Questions (FAQs)

Q1: Why do bulky phosphoramidites like 3'-TBDMS-Bz-rA require longer coupling times?

The large tert-butyldimethylsilyl (TBDMS) group on the 3'-hydroxyl of the ribose and the benzoyl protecting group on the adenine base create significant steric hindrance. This bulkiness slows down the nucleophilic attack of the 5'-hydroxyl group of the growing oligonucleotide chain on the activated phosphoramidite, necessitating a longer reaction time to achieve high coupling efficiency.[7]

Q2: What is the impact of extending the coupling time too much?

While extending the coupling time is generally beneficial for bulky phosphoramidites, excessively long times can potentially lead to side reactions, though this is less common than incomplete coupling. It is important to optimize the coupling time for your specific sequence and synthesis conditions.

Q3: Which activator should I use for 3'-TBDMS-Bz-rA?

For TBDMS-protected RNA phosphoramidites, 5-ethylthio-1H-tetrazole (ETT) and 5-benzylthio-1H-tetrazole (BTT) are highly recommended.[1][2][5] BTT is generally considered more reactive than ETT and may allow for shorter coupling times.[1][2] 4,5-Dicyanoimidazole (DCI) is also a suitable alternative.

Q4: How can I be sure my reagents are anhydrous?

Use freshly opened bottles of anhydrous acetonitrile from a reputable supplier. Ensure your synthesizer's solvent reservoirs are tightly sealed and consider using in-line driers for the gas lines.[6] The use of molecular sieves can also help to keep reagents dry.[8]

Q5: Can I "double couple" a bulky phosphoramidite?

Yes, performing the coupling step twice for a particularly difficult incorporation can significantly improve the overall step-wise efficiency.[4] This involves adding the phosphoramidite and activator, waiting for the coupling time, and then repeating the addition before proceeding to the capping and oxidation steps.

Quantitative Data Summary

The following table summarizes recommended coupling times for TBDMS-protected RNA phosphoramidites with different activators, based on literature recommendations.

Phosphoramidite Type	Activator	Recommended Coupling Time (minutes)	Reference
3'-TBDMS-RNA	5-ethylthio-1H-tetrazole (ETT)	6	[1][2]
3'-TBDMS-RNA	5-benzylthio-1H-tetrazole (BTT)	3	[1][2]
Modified/Bulky RNA	Not Specified	12 - 15	[3][4]

Experimental Protocols

Protocol: Determination of Coupling Efficiency by Trityl Cation Monitoring

This protocol describes a common method for assessing the stepwise coupling efficiency during solid-phase oligonucleotide synthesis.

Objective: To quantify the efficiency of each coupling step by measuring the absorbance of the released dimethoxytrityl (DMT) cation.

Materials:

• Oligonucleotide synthesizer

• Solid support pre-loaded with the initial nucleoside

• Phosphoramidite solutions (e.g., 3'-TBDMS-Bz-rA)

• Activator solution (e.g., ETT or BTT)

• Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

• Capping solutions

• Oxidizing solution

• Anhydrous acetonitrile

• UV-Vis spectrophotometer

Methodology:

• Synthesizer Setup: Prepare the oligonucleotide synthesizer with fresh, anhydrous reagents and the desired synthesis protocol.

• Synthesis Initiation: Begin the synthesis of the desired oligonucleotide sequence.

• Trityl Collection: Program the synthesizer to collect the deblocking solution from each cycle into separate fractions. This solution will contain the orange-colored DMT cation released upon successful deprotection of the 5'-hydroxyl group.

• Spectrophotometric Measurement:

  • Dilute each collected fraction with a consistent volume of a suitable solvent (e.g., acetonitrile) to ensure the absorbance is within the linear range of the spectrophotometer.

  • Measure the absorbance of each diluted fraction at the wavelength of maximum absorbance for the DMT cation (typically around 495 nm).

• Calculation of Stepwise Coupling Efficiency:

  • The stepwise coupling efficiency (CE) for a given step (n) can be calculated using the following formula: CE (%) = (Absorbance of step n / Absorbance of step n-1) x 100

  • The first trityl release (from the solid support) serves as the baseline (100% for the first position).

• Calculation of Average Coupling Efficiency:

  • Calculate the average of all the stepwise coupling efficiencies to determine the overall performance of the synthesis.

Visualizations

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. mdpi.com [mdpi.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. trilinkbiotech.com [trilinkbiotech.com]

purification strategies for oligonucleotides synthesized with 3'-TBDMS-Bz-rA Phosphoramidite

This guide provides technical support for researchers, scientists, and drug development professionals on the purification strategies for oligonucleotides synthesized with 3'-TBDMS-Bz-rA Phosphoramidite.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying synthetic RNA oligonucleotides?

The most common and effective methods for purifying synthetic RNA are High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE).[1][2][3][4] HPLC is often preferred for its resolution and scalability and can be divided into two main types: Ion-Exchange (IEX) and Ion-Pair Reversed-Phase (IP-RP) chromatography.[1][2][5][6] Denaturing PAGE (dPAGE) is also widely used due to its high resolution, especially for resolving oligonucleotides from 2 to 300 bases in length.[4]

Q2: What are the key differences between HPLC and PAGE for oligonucleotide purification?

HPLC and PAGE offer distinct advantages. HPLC is a powerful technique for both purification and analysis, offering high resolution and scalability.[1][2] It is particularly well-suited for larger-scale therapeutic manufacturing.[7][8] PAGE, while offering excellent resolution, tends to have lower recovery yields (<50%) and can be more labor-intensive, making it more suitable for smaller-scale, research-focused applications.[4]

Q3: When should I choose Ion-Exchange (IEX) versus Reversed-Phase (RP) HPLC?

The choice depends on the specific requirements of your purification.

• Ion-Exchange (IEX) HPLC separates oligonucleotides based on the charge of their phosphate (B84403) backbone. It is highly effective for purifying large mRNA molecules and achieving high yields.[9] Strong anion-exchange FPLC has been shown to be a robust method for purifying RNA produced by in vitro transcription.[10]

• Ion-Pair Reversed-Phase (IP-RP) HPLC separates oligonucleotides based on hydrophobicity. The addition of an ion-pairing reagent neutralizes the negative charges on the phosphate backbone, allowing for interaction with the nonpolar stationary phase.[5][6][11][12] This method provides excellent resolution for separating the target full-length sequence from shorter failure sequences (n-1, n-2, etc.).[11]

Q4: What is the purpose of the 5'-DMT group in purification?

The 5'-dimethoxytrityl (DMT) group is a hydrophobic protecting group left on the final oligonucleotide (DMT-on). Its presence significantly increases the hydrophobicity of the full-length product, allowing for straightforward separation from shorter, DMT-off failure sequences using reversed-phase chromatography.[3][13] After the initial purification, the DMT group is cleaved, and the oligonucleotide is often desalted or further purified.

Q5: What are the critical steps in deprotecting an RNA oligonucleotide synthesized with TBDMS chemistry?

The deprotection process is a crucial two-step procedure:

• Base and Phosphate Deprotection: This step removes the protecting groups from the nucleobases (like benzoyl on Adenine) and the cyanoethyl groups from the phosphate backbone. This is typically achieved using a reagent like aqueous methylamine/ammonia (AMA) at an elevated temperature (e.g., 65°C).[3][14][15]

• 2'-Hydroxyl (TBDMS) Deprotection: The tert-butyldimethylsilyl (TBDMS) group on the 2'-hydroxyl of the ribose is removed. A common and reliable reagent for this is triethylamine (B128534) trihydrofluoride (TEA·3HF) in a solvent like DMSO.[3][14][16] Tetrabutylammonium fluoride (B91410) (TBAF) can also be used, but its performance can be variable due to water content.[3][17]

Troubleshooting Guide

Problem 1: Low final yield of purified oligonucleotide.

Potential Cause	Troubleshooting Step
Incomplete Synthesis	Review the trityl monitoring data from your synthesis. Low coupling efficiencies will directly result in a lower yield of the full-length product.
Incomplete Deprotection	Ensure both base/phosphate and 2'-TBDMS deprotection steps are complete. Incomplete silyl (B83357) removal is a common issue.[17] Consider extending reaction times or using fresh reagents.
Loss during Purification	For PAGE, low recovery is common.[4] For HPLC, optimize fraction collection to avoid discarding the product. For precipitation steps, ensure the temperature is sufficiently low and centrifugation is adequate to pellet the RNA.
RNA Degradation	RNA is highly susceptible to degradation by RNases.[18] Use RNase-free water, reagents, and labware throughout the entire cleavage, deprotection, and purification process.[3]

Problem 2: Multiple peaks observed on analytical HPLC.

Potential Cause	Troubleshooting Step
Failure Sequences (n-1)	These are common impurities from incomplete coupling during synthesis. They typically elute just before the main product peak in RP-HPLC. Optimize your HPLC gradient for better separation.[1]
Incomplete 2'-TBDMS Deprotection	If silyl groups remain, the oligonucleotide will be more hydrophobic and have a different retention time. Retreat the sample with fresh TEA·3HF to ensure complete deprotection.[17]
Secondary Structures	RNA can form stable secondary structures that interfere with chromatography.[3] Perform analysis at elevated temperatures (e.g., 50-65°C) and consider adding denaturants like urea (B33335) to the mobile phase to disrupt these structures.[11]
Aggregation	High concentrations of RNA can lead to aggregation. Analyze a more dilute sample.
Base Modification	Improper deprotection conditions, especially with Ac-dC, can lead to base modifications. Ensure you are using the correct deprotection scheme for your phosphoramidites.[15]

Problem 3: The 2'-TBDMS deprotection seems inefficient.

Potential Cause	Troubleshooting Step
Reagent Quality (TBAF)	If using TBAF, its effectiveness is highly dependent on water content.[3][17] High water content can reduce its efficacy. Use a fresh, anhydrous source of TBAF or switch to a more reliable reagent like TEA·3HF.[16]
Reagent Quality (TEA·3HF)	Ensure the TEA·3HF reagent is not expired and has been stored correctly.
Poor Solubility	The oligonucleotide must be fully dissolved in the deprotection cocktail (e.g., in DMSO) for the reaction to proceed efficiently. Gently heat the sample (e.g., 65°C for 5 minutes) to ensure complete dissolution before adding the fluoride source.[3]
Incorrect Reaction Conditions	Verify the reaction temperature and time. A typical condition is 65°C for 2.5 hours.[3] Insufficient time or temperature will lead to incomplete deprotection.

Data Summary Tables

Table 1: Comparison of Common RNA Purification Methods

Feature	Ion-Pair Reversed-Phase HPLC (IP-RP)	Ion-Exchange HPLC (IEX)	Denaturing PAGE (dPAGE)
Principle	Hydrophobicity	Charge (Phosphate Backbone)	Size and Conformation
Resolution	Very High (n vs n-1)	High	Very High
Typical Purity	>95%	>90%	>98% (from excised band)
Typical Yield	>50%[11]	High	Low (<50%)[4]
Scalability	Excellent	Excellent	Poor
Best For	High-purity therapeutic oligos, DMT-on purification	Large RNA/mRNA, high-yield applications[9]	Small-scale, high-resolution needs; analysis

Table 2: Standard Deprotection Conditions for TBDMS-Protected RNA

Step	Reagent	Typical Conditions	Purpose
1. Cleavage & Base/Phosphate Deprotection	AMA (Ammonium Hydroxide/ 40% Methylamine 1:1)	65°C, 10-15 min	Cleaves oligo from support and removes protecting groups from bases and phosphates.[3][15]
2. 2'-TBDMS Group Removal (DMT-on)	1. Dissolve in DMSO/TEA 2. Add TEA·3HF	1. 115µL DMSO, 60µL TEA 2. Add 75µL TEA·3HF, 65°C, 2.5 hours	Removes the 2'-silyl protecting groups while preserving the 5'-DMT group for purification.[3]
2. 2'-TBDMS Group Removal (DMT-off)	1. Dissolve in anhydrous DMSO 2. Add TEA·3HF	1. 100µL DMSO 2. Add 125µL TEA·3HF, 65°C, 2.5 hours	Removes the 2'-silyl protecting groups after the 5'-DMT has been cleaved.[3]

Experimental Workflows and Protocols

Overall Workflow: From Synthesis to Purified Oligonucleotide

This diagram outlines the complete process from the end of solid-phase synthesis to the final, purified RNA product.

Caption: High-level workflow from synthesis to final purified RNA.

Purification Method Selection Guide

This decision tree helps in selecting the most appropriate purification strategy based on experimental needs.

Caption: Decision tree for selecting an appropriate RNA purification method.

Detailed Experimental Protocols

Protocol 1: Standard Deprotection of TBDMS-Protected RNA (DMT-on)

This protocol is adapted for oligonucleotides synthesized with UltraFast monomers where the final 5'-DMT group is retained for purification.

Materials:

• Synthesized oligonucleotide on CPG support in a column.

• AMA reagent (Ammonium Hydroxide/40% Methylamine 1:1).

• Anhydrous DMSO.

• Triethylamine (TEA).

• Triethylamine trihydrofluoride (TEA·3HF).

• RNase-free polypropylene (B1209903) tubes.

• Heating block.

• SpeedVac or vacuum manifold.

Procedure:

• Cleavage and Base/Phosphate Deprotection: a. Transfer the CPG support from the synthesis column to a sterile 2 mL polypropylene screw-cap tube. b. Add 1.0 mL of AMA reagent to the tube. c. Seal the tube tightly and heat at 65°C for 15 minutes. d. Cool the tube to room temperature and carefully open it. e. Transfer the AMA supernatant to a new sterile tube. Rinse the CPG with 2 x 0.25 mL of RNase-free water and add the rinses to the supernatant. f. Evaporate the combined solution to dryness using a SpeedVac (no heat) or a stream of nitrogen to preserve the DMT group.[3]

• 2'-TBDMS Group Removal: a. To the dried oligonucleotide pellet, add 115 µL of anhydrous DMSO. If necessary, heat at 65°C for 5 minutes to fully dissolve the pellet.[3] b. Add 60 µL of TEA to the solution and mix gently by vortexing. c. Add 75 µL of TEA·3HF. Vortex thoroughly. d. Heat the mixture at 65°C for 2.5 hours.[3] e. After incubation, cool the reaction tube on ice. f. The oligonucleotide is now deprotected and ready for purification. For cartridge purification (like Glen-Pak), quench the reaction by adding 1.75 mL of the appropriate quenching buffer before loading.[3]

Protocol 2: Purification by Ion-Pair Reversed-Phase HPLC (DMT-on)

This protocol describes a general method for purifying a DMT-on oligonucleotide. Specific column and instrument parameters may need optimization.

Materials:

• Deprotected DMT-on oligonucleotide solution (from Protocol 1).

• HPLC system with UV detector.

• Reversed-phase C18 or C8 column suitable for oligonucleotides.

• Mobile Phase A: 0.1 M Triethylammonium Acetate (TEAA), pH 7.0.

• Mobile Phase B: Acetonitrile (B52724).

• Detritylation Solution: 2% Trifluoroacetic Acid (TFA) in water.

Procedure:

• Sample Preparation: Dilute the deprotected oligonucleotide solution with Mobile Phase A to a suitable volume for injection (e.g., 1 mL).

• Chromatography: a. Equilibrate the column with a low percentage of Mobile Phase B (e.g., 5-10%). b. Inject the sample onto the column. c. Run a linear gradient to elute the oligonucleotides. A shallow gradient is often required for good separation (e.g., 10% to 40% B over 30 minutes). d. Monitor the elution profile at 260 nm. The DMT-on product is the most retained, latest-eluting major peak. Failure sequences (DMT-off) will elute earlier. e. Collect fractions corresponding to the DMT-on peak.

• DMT Group Cleavage: a. Pool the fractions containing the pure DMT-on product. b. Evaporate the acetonitrile from the pooled fractions. c. Add an equal volume of Detritylation Solution (2% TFA) and let it stand at room temperature for 15-30 minutes. The solution should turn orange/red as the trityl cation is released. d. Neutralize the solution with a base like triethylamine or an appropriate buffer.

• Final Desalting: a. Desalt the final oligonucleotide using a suitable method such as a desalting cartridge (e.g., Glen-Pak), size-exclusion chromatography, or ethanol (B145695) precipitation to remove salts and cleaved trityl groups. b. Lyophilize the final solution to obtain the purified RNA pellet.

References

• 1. nacalai.com [nacalai.com]
• 2. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 3. glenresearch.com [glenresearch.com]
• 4. Deprotection of oligonucleotides and purification using denaturing PAGE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] RNA analysis by ion-pair reversed-phase high performance liquid chromatography. | Semantic Scholar [semanticscholar.org]
• 6. RNA analysis by ion-pair reversed-phase high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US10590161B2 - Ion exchange purification of mRNA - Google Patents [patents.google.com]
• 8. US8383340B2 - Method for purifying RNA on a preparative scale by means of HPLC - Google Patents [patents.google.com]
• 9. mRNA Analysis Using (U)HPLC Separation Methods | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. Strong anion-exchange fast performance liquid chromatography as a versatile tool for preparation and purification of RNA produced by in vitro transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. phenomenex.com [phenomenex.com]
• 14. academic.oup.com [academic.oup.com]
• 15. glenresearch.com [glenresearch.com]
• 16. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 17. trilinkbiotech.com [trilinkbiotech.com]
• 18. creative-biostructure.com [creative-biostructure.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of 3'-TBDMS-Bz-rA Phosphoramidite and 2'-ACE Chemistry for RNA Synthesis

In the landscape of synthetic ribonucleic acid (RNA) production, the choice of phosphoramidite (B1245037) chemistry is a critical determinant of yield, purity, and the feasibility of synthesizing long or modified oligonucleotides. For researchers, scientists, and professionals in drug development, understanding the nuances of different synthetic strategies is paramount. This guide provides an objective comparison of two prominent methods: the traditional 2'-O-tert-butyldimethylsilyl (TBDMS) protection strategy, represented here by 3'-TBDMS-Bz-rA phosphoramidite, and the more recent 2'-acetoxy ethyl orthoester (2'-ACE) chemistry. This comparison is supported by experimental data to inform the selection of the most suitable method for specific research needs.

Introduction to the Chemistries

3'-TBDMS-Bz-rA Phosphoramidite is a cornerstone of the widely used TBDMS protection strategy for RNA synthesis. In this method, the 2'-hydroxyl group of the ribose is protected by a bulky tert-butyldimethylsilyl (TBDMS) group, which is stable under the conditions of the synthesis cycle but can be removed with a fluoride-containing reagent during deprotection. The benzoyl (Bz) group provides protection for the exocyclic amine of the adenine (B156593) base.[1][2] This method is a workhorse in many laboratories, valued for its established protocols and wide availability of reagents.[3][4][5]

2'-ACE (Acetoxy Ethyl Orthoester) Chemistry represents a significant evolution in RNA synthesis technology. This method utilizes a novel 5'-silyl protecting group in conjunction with a 2'-ACE protecting group.[6][7][8] This combination is designed to offer faster coupling times, higher stepwise coupling efficiencies, and milder deprotection conditions, which are particularly advantageous for the synthesis of long RNA sequences and those containing sensitive modifications.[1][9]

Performance Comparison: A Quantitative Look

The efficiency of coupling reactions and the overall yield of the desired full-length RNA product are critical performance indicators. The following table summarizes a comparison of the average stepwise coupling efficiencies and the resulting percentage of full-length product for both 2'-ACE and TBDMS chemistries.

Performance Metric	2'-ACE Chemistry	2'-TBDMS Chemistry	Reference(s)
Average Stepwise Coupling Efficiency (ASCE)	>99%	>98%	[1][9]
Expected Full-Length Product (21-mer)	81%	65%	[9]
Expected Full-Length Product (50-mer)	61%	36%	[9]

As the data indicates, the higher average stepwise coupling efficiency of the 2'-ACE chemistry translates into a significantly greater yield of the full-length RNA product, especially as the length of the oligonucleotide increases.

Chemical Workflow and Deprotection

The synthesis and deprotection workflows for TBDMS and 2'-ACE chemistries differ significantly, particularly in the deprotection steps.

TBDMS Synthesis and Deprotection Workflow

The TBDMS method follows the standard phosphoramidite cycle. The key distinction lies in the two-step deprotection process. The first step involves cleavage from the solid support and removal of the base and phosphate (B84403) protecting groups, typically with a mixture of concentrated aqueous ammonia (B1221849) and ethanolic methylamine. The second, critical step is the removal of the 2'-TBDMS groups using a fluoride (B91410) source, such as triethylamine (B128534) tris(hydrofluoride) (TEA·3HF).

TBDMS RNA Synthesis and Deprotection Workflow

2'-ACE Synthesis and Deprotection Workflow

The 2'-ACE chemistry also employs a solid-phase synthesis cycle. However, its deprotection protocol is a multi-step process that avoids harsh fluoride treatment. It involves the removal of phosphate protecting groups, followed by cleavage from the support and removal of exocyclic amine protecting groups with aqueous methylamine. The final and key step is the mild acidic removal of the 2'-ACE groups.[8]

References

• 1. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 2. Our patented 2'-ACE chemistry enables advanced RNA synthesis [horizondiscovery.com]
• 3. atdbio.com [atdbio.com]
• 4. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. horizondiscovery.com [horizondiscovery.com]
• 6. horizondiscovery.com [horizondiscovery.com]
• 7. RNA Oligonucleotide Synthesis Via 5′-Silyl-2′-Orthoester Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 8. kulturkaufhaus.de [kulturkaufhaus.de]
• 9. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to TBDMS and TOM Protecting Groups for Long RNA Synthesis

For researchers, scientists, and drug development professionals navigating the complexities of synthetic RNA, the choice of 2'-hydroxyl protecting group is a critical determinant of success, particularly in the synthesis of long oligonucleotides. This guide provides an objective comparison of two commonly used silyl-based protecting groups: tert-butyldimethylsilyl (TBDMS) and triisopropylsilyloxymethyl (TOM). We will delve into their respective impacts on coupling efficiency, final product purity, and the integrity of the resulting RNA molecule, supported by quantitative data and detailed experimental protocols.

The synthesis of long RNA molecules is essential for a variety of applications, including the production of mRNA for therapeutic purposes, guide RNAs for CRISPR-based gene editing, and RNA aptamers. The inherent instability of RNA and the presence of the 2'-hydroxyl group necessitate a robust protection strategy during solid-phase synthesis. The TBDMS and TOM protecting groups have emerged as prominent choices, each with distinct advantages and disadvantages that influence their suitability for different research and development needs.

Key Differences and Performance Comparison

The primary distinction between TBDMS and TOM lies in their chemical structure, which directly impacts their steric hindrance and stability under basic conditions. The TOM group features an oxymethyl spacer that distances the bulky triisopropylsilyl group from the reactive 3'-phosphoramidite, reducing steric hindrance during the coupling step.[1][2] This structural advantage often translates to higher coupling efficiencies and, consequently, higher yields of the full-length RNA product, a factor that becomes increasingly significant with longer oligonucleotides.[3]

A critical drawback of the TBDMS group is its susceptibility to migration from the 2'- to the 3'-hydroxyl position under basic conditions.[1][4] This migration can lead to the formation of non-biologically active 2'-5' phosphodiester linkages within the RNA chain, compromising the integrity and function of the final product.[1][4] The acetal (B89532) structure of the TOM group prevents this undesirable migration, ensuring the exclusive formation of natural 3'-5' linkages.[5]

The following table summarizes the key performance differences between TBDMS and TOM protecting groups in the context of long RNA synthesis.

Feature	TBDMS (tert-butyldimethylsilyl)	TOM (Triisopropylsilyloxymethyl)	References
Structure	Direct silyl (B83357) protection of the 2'-hydroxyl.	Silyl group is attached via an oxymethyl spacer.	[1][2]
Steric Hindrance	Higher, which can impede coupling efficiency.	Lower, leading to improved coupling efficiency.	[1][4]
Coupling Efficiency	Generally lower, especially for longer RNA strands.	Higher, resulting in better yields of full-length product.	[3]
Crude Purity (100mer RNA)	Approximately 27%	Approximately 33%	[3]
2'-3' Migration	Prone to migration under basic conditions, leading to 2'-5' linkages.	Migration is prevented by the acetal linkage.	[1][4][5]
Deprotection	Requires a two-step deprotection process.	Also requires a two-step deprotection process.	[6][7]
Compatibility	Established and widely used.	Fully compatible with standard RNA synthesis chemistry.	[5]

Experimental Protocols

The following are generalized protocols for solid-phase RNA synthesis using TBDMS and TOM-protected phosphoramidites. It is important to note that specific parameters may need to be optimized based on the synthesizer, reagents, and the specific RNA sequence.

Solid-Phase RNA Synthesis Workflow

The overall workflow for solid-phase RNA synthesis is similar for both TBDMS and TOM protecting groups and follows a four-step cycle for each nucleotide addition: detritylation, coupling, capping, and oxidation.

A generalized workflow for solid-phase RNA synthesis.

Protocol 1: RNA Synthesis using TBDMS-Protected Phosphoramidites

This protocol is a general guide and may require optimization.

1. Synthesis Cycle: [8]

• Detritylation: Removal of the 5'-dimethoxytrityl (DMT) group using a solution of 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane (B109758) (DCM).

• Coupling: Activation of the TBDMS-protected phosphoramidite (B1245037) (e.g., with 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT)) and coupling to the free 5'-hydroxyl group of the growing RNA chain. Coupling times are typically longer (e.g., 6 minutes) to account for the steric bulk of the TBDMS group.[2]

• Capping: Acetylation of any unreacted 5'-hydroxyl groups using a capping reagent (e.g., acetic anhydride (B1165640) and N-methylimidazole).

• Oxidation: Conversion of the phosphite triester to a more stable phosphate triester using an oxidizing agent (e.g., iodine in THF/water/pyridine).

2. Cleavage and Base Deprotection: [9]

• After synthesis, the solid support is treated with a mixture of aqueous ammonia (B1221849) and methylamine (B109427) (AMA) at an elevated temperature (e.g., 60-65°C) for a specified time (e.g., 1.5 hours) to cleave the RNA from the support and remove the protecting groups from the nucleobases and the phosphate backbone.

3. 2'-TBDMS Group Removal: [3]

• The crude RNA is dissolved in anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Triethylamine (B128534) (TEA) and triethylamine trihydrofluoride (TEA·3HF) are added, and the mixture is heated (e.g., at 65°C for 2.5 hours) to remove the TBDMS protecting groups.

• The reaction is quenched with a suitable buffer.

4. Purification:

• The final RNA product is purified using techniques such as high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE).

Protocol 2: RNA Synthesis using TOM-Protected Phosphoramidites

This protocol is a general guide and may require optimization.

1. Synthesis Cycle: [7]

• Detritylation: Similar to the TBDMS protocol, using 3% TCA or DCA in DCM.

• Coupling: Activation of the TOM-protected phosphoramidite with an activator like ETT or BTT. Coupling times can be shorter than with TBDMS (e.g., 3-6 minutes) due to lower steric hindrance.[7]

• Capping: Similar to the TBDMS protocol.

• Oxidation: Similar to the TBDMS protocol.

2. Cleavage and Base Deprotection: [7]

• The solid support is treated with AMA or a mixture of methylamine in ethanol/water (EMAM). For long oligos, EMAM is often preferred.[4] The deprotection is typically carried out at room temperature or slightly elevated temperatures.

3. 2'-TOM Group Removal: [3]

• The procedure for removing the TOM group is similar to that for the TBDMS group, utilizing a fluoride (B91410) source like TEA·3HF in a suitable solvent system. The crude RNA is dissolved in DMSO, followed by the addition of TEA and TEA·3HF and heating.

4. Purification:

• The final RNA product is purified using standard methods like HPLC or PAGE.

Visualizing the Key Differences

The following diagrams illustrate the structural differences between TBDMS and TOM and the mechanism of 2'-3' migration associated with TBDMS.

References

• 1. glenresearch.com [glenresearch.com]
• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. massbio.org [massbio.org]
• 5. glenresearch.com [glenresearch.com]
• 6. kulturkaufhaus.de [kulturkaufhaus.de]
• 7. glenresearch.com [glenresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]

TBDMS: A Superior Silyl Protecting Group for Robust and Selective Synthesis

In the intricate world of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving high yields and preserving molecular integrity. Among the arsenal (B13267) of hydroxyl protecting groups, silyl (B83357) ethers have proven to be exceptionally versatile. This guide provides a comprehensive comparison of the tert-butyldimethylsilyl (TBDMS or TBS) group with other common silyl ethers, namely trimethylsilyl (B98337) (TMS), triethylsilyl (TES), and triisopropylsilyl (TIPS), highlighting the distinct advantages of TBDMS for researchers, scientists, and drug development professionals.

The utility of a silyl protecting group is defined by its stability under a variety of reaction conditions and the ease with which it can be selectively removed. The TBDMS group strikes an optimal balance between these two critical factors, offering significantly greater stability than TMS and TES, while being more readily cleaved than the bulkier TIPS group. This intermediate stability profile makes TBDMS a workhorse in modern organic synthesis.

Relative Stability: A Quantitative Comparison

The stability of silyl ethers is primarily governed by the steric bulk of the substituents on the silicon atom.[1][2] Increased steric hindrance around the silicon-oxygen bond shields it from nucleophilic or acidic attack, thereby enhancing the stability of the protecting group.[1] The TBDMS group, with its tert-butyl moiety, provides a substantial steric shield, rendering it significantly more robust than the smaller TMS and TES groups.

The relative stability of common silyl ethers towards acidic and basic hydrolysis has been extensively studied and follows a well-established trend.

Under acidic conditions , the order of stability is: TMS < TES < TBDMS < TIPS < TBDPS[2][3]

Under basic conditions , the stability order is slightly different: TMS < TES < TBDMS ≈ TBDPS < TIPS[3][4]

Quantitative data underscores the superior stability of TBDMS:

Silyl Ether	Relative Rate of Acidic Hydrolysis[2][5][6]	Relative Rate of Basic Hydrolysis[4][5][6]
TMS	1	1
TES	64	10-100
TBDMS	20,000	~20,000
TIPS	700,000	100,000
TBDPS	5,000,000	~20,000

Table 1: A summary of the relative rates of hydrolysis for common silyl ethers under acidic and basic conditions.

This remarkable stability allows for the chemoselective deprotection of less stable silyl ethers in the presence of a TBDMS group, a powerful strategy in the synthesis of complex molecules with multiple hydroxyl groups.[1][7] For instance, a TMS or TES ether can be cleaved under mild acidic conditions while leaving a TBDMS ether intact.

Key Advantages of TBDMS Protection

The enhanced stability of the TBDMS group translates into several practical advantages in a synthetic workflow:

• Robustness: TBDMS ethers are stable to a wide range of reaction conditions that would cleave less hindered silyl ethers, including many chromatographic purifications.[7]

• Selective Deprotection: The significant difference in stability between TBDMS and other silyl groups like TMS and TES allows for orthogonal protection and deprotection strategies.[1][7]

• Ease of Introduction and Removal: While more stable than TMS and TES, the TBDMS group can still be introduced and removed under relatively mild conditions, offering a good compromise between stability and lability.[1]

• Steric Influence: The steric bulk of the TBDMS group can influence the stereochemical outcome of reactions at adjacent centers, providing an additional tool for stereocontrol.[8][9]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful implementation of protecting group strategies. Below are representative procedures for the protection of a primary alcohol with TBDMS and its subsequent deprotection.

Protection of a Primary Alcohol with TBDMS

Objective: To protect a primary hydroxyl group as its TBDMS ether.

Materials:

• Primary alcohol (1.0 equiv.)

• tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.2 equiv.)

• Imidazole (B134444) (2.5 equiv.)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Dissolve the primary alcohol in anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar.

• Add imidazole to the solution and stir until it dissolves.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add TBDMS-Cl portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection of a TBDMS Ether using Fluoride (B91410)

Objective: To cleave a TBDMS ether to reveal the free alcohol.

Materials:

• TBDMS-protected alcohol (1.0 equiv.)

• Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF, 1.2 equiv.)

• Tetrahydrofuran (B95107) (THF)

Procedure:

• Dissolve the TBDMS-protected alcohol in THF in a round-bottom flask with a magnetic stir bar.

• Add the TBAF solution dropwise to the stirred solution at room temperature.

• Stir the reaction mixture for 1-4 hours, monitoring the progress by TLC.[10]

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Acid-Catalyzed Deprotection of a TBDMS Ether

Objective: To deprotect a TBDMS ether under acidic conditions.

Procedure:

• Dissolve the TBDMS-protected alcohol in a 4:1:1 (v/v/v) mixture of acetic acid, tetrahydrofuran (THF), and water.[2]

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product if necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 4. benchchem.com [benchchem.com]
• 5. Silyl_ether [chemeurope.com]
• 6. Silyl ether - Wikipedia [en.wikipedia.org]
• 7. total-synthesis.com [total-synthesis.com]
• 8. Silyl-protective groups influencing the reactivity and selectivity in glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. media.neliti.com [media.neliti.com]
• 10. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

A Comparative Guide to Oligonucleotide Purity Analysis: Evaluating 3'-TBDMS-Bz-rA Phosphoramidite in RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

The purity of synthetic oligonucleotides is a critical determinant of their efficacy and safety in therapeutic and research applications. The choice of phosphoramidite (B1245037) chemistry, particularly the protecting groups, plays a pivotal role in the final purity of the synthesized RNA. This guide provides an objective comparison of oligonucleotide purity, focusing on the widely used 3'-O-tert-butyldimethylsilyl (TBDMS) protecting group strategy, specifically with 3'-TBDMS-Bz-rA Phosphoramidite. We present supporting experimental data and detailed methodologies for key analytical techniques to aid researchers in making informed decisions for their RNA synthesis and purification workflows.

Performance Comparison: TBDMS vs. Alternative Protecting Groups

The selection of the 2'-hydroxyl protecting group is a crucial factor influencing the coupling efficiency and ultimately, the purity of the final RNA oligonucleotide. The bulky nature of the TBDMS group can present steric hindrance during the coupling step of solid-phase synthesis.[1] This can lead to lower coupling efficiencies compared to alternative protecting groups like 2'-O-triisopropylsilyloxymethyl (TOM), which features a spacer to distance the bulky silyl (B83357) group from the reaction center.[2][3]

This difference in coupling efficiency becomes more pronounced as the length of the oligonucleotide increases. While for shorter sequences the difference in crude purity may be modest, for longer oligonucleotides, the cumulative effect of slightly lower coupling efficiency per cycle with TBDMS can significantly impact the yield of the full-length product.

Protecting Group Strategy	Oligonucleotide Length	Crude Purity (%)	Extrapolated Purity for 100-mer (%)	Reference
3'-TBDMS	20-mer	77.6	27	[1]
2'-TOM	20-mer	80.1	33	[1]

Table 1: Comparison of Crude Oligonucleotide Purity with TBDMS and TOM Protecting Groups. This data highlights the slightly higher performance of the TOM protecting group, especially for longer RNA sequences.

Experimental Protocols

Accurate assessment of oligonucleotide purity relies on a combination of high-resolution analytical techniques. Below are detailed protocols for the most common methods employed for analyzing oligonucleotides synthesized using 3'-TBDMS-Bz-rA Phosphoramidite.

Deprotection of TBDMS-Protected Oligonucleotides

A critical step prior to purity analysis is the complete removal of all protecting groups from the synthesized oligonucleotide. The TBDMS group is typically removed using a fluoride-based reagent. A reliable and commonly used method involves triethylamine (B128534) trihydrofluoride (TEA·3HF).[4]

Materials:

• Crude oligonucleotide on solid support

• Ammonium (B1175870) hydroxide/ethanol (B145695) solution (3:1, v/v) or Methylamine (B109427) solution (e.g., 40% in water or ethanolic methylamine)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA)

• Triethylamine trihydrofluoride (TEA·3HF)

• RNase-free water

• 3 M Sodium Acetate (B1210297), pH 5.2

• n-Butanol or isopropanol (B130326)

Protocol:

• Base and Phosphate (B84403) Protecting Group Removal:

  • Treat the solid support-bound oligonucleotide with either ammonium hydroxide/ethanol (3:1) for 17 hours at 55°C or with a methylamine-based solution for a shorter duration (e.g., 40% methylamine at 65°C for 10 minutes).[5]

  • After incubation, transfer the supernatant containing the cleaved and partially deprotected oligonucleotide to a new tube.

  • Evaporate the solution to dryness using a vacuum concentrator.

• 2'-O-TBDMS Group Removal:

  • Resuspend the dried oligonucleotide pellet in anhydrous DMSO.

  • Add triethylamine (TEA) to the solution.

  • Add triethylamine trihydrofluoride (TEA·3HF) and incubate the mixture at 65°C for 2.5 hours.[6]

  • Cool the reaction mixture on ice.

• Precipitation of the Deprotected Oligonucleotide:

  • Add 3 M Sodium Acetate (pH 5.2) to the cooled solution.

  • Add cold n-butanol or isopropanol and vortex thoroughly.

  • Incubate at -20°C or -70°C for at least 30 minutes to precipitate the oligonucleotide.

  • Centrifuge at high speed to pellet the oligonucleotide.

  • Carefully decant the supernatant.

  • Wash the pellet with 70% ethanol and centrifuge again.

  • Dry the pellet and resuspend in an appropriate RNase-free buffer for analysis.

Caption: Workflow for the deprotection of TBDMS-protected oligonucleotides.

Ion-Pair Reversed-Phase High-Performance Liquid Chromatography (IP-RP-HPLC)

IP-RP-HPLC is a powerful technique for separating oligonucleotides based on their hydrophobicity, which is influenced by their length and sequence. The use of an ion-pairing agent neutralizes the negative charge of the phosphate backbone, allowing for interaction with the hydrophobic stationary phase.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column suitable for oligonucleotide analysis

• Mobile Phase A: 0.1 M Triethylammonium (B8662869) acetate (TEAA) in RNase-free water, pH 7.0

• Mobile Phase B: 0.1 M TEAA in 25% Acetonitrile (B52724) (ACN)

• Deprotected oligonucleotide sample

Protocol:

• System Preparation: Equilibrate the C18 column with the initial mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Sample Injection: Inject the dissolved oligonucleotide sample onto the column.

• Gradient Elution: Separate the oligonucleotides using a linear gradient of increasing acetonitrile concentration (Mobile Phase B). A typical gradient might be from 5% to 60% Mobile Phase B over 30 minutes.[7]

• Detection: Monitor the elution profile at 260 nm. The full-length product will be the major peak, while shorter failure sequences will typically elute earlier.

• Data Analysis: Integrate the peak areas to quantify the purity of the full-length oligonucleotide relative to the total area of all peaks.

Caption: General workflow for IP-RP-HPLC analysis of oligonucleotide purity.

Mass Spectrometry (MS)

Mass spectrometry is an essential tool for confirming the identity (molecular weight) of the synthesized oligonucleotide and for identifying impurities with different masses. Both Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization (ESI) MS are commonly used.[8]

3.1. MALDI-TOF MS Protocol

Materials:

• MALDI-TOF mass spectrometer

• MALDI target plate

• Matrix solution (e.g., 3-hydroxypicolinic acid [3-HPA] in a 50:50 solution of acetonitrile and water, often with an ammonium citrate (B86180) additive to reduce salt adducts).[9]

• Deprotected oligonucleotide sample

Protocol:

• Sample-Matrix Preparation: Mix a small amount of the oligonucleotide sample with the matrix solution on the MALDI target plate.

• Crystallization: Allow the mixture to air-dry, forming co-crystals of the sample and matrix.

• Data Acquisition: Insert the target plate into the mass spectrometer. A laser is fired at the crystals, causing desorption and ionization of the oligonucleotide molecules. The time it takes for the ions to travel to the detector is measured, which is proportional to their mass-to-charge ratio.

• Data Analysis: The resulting mass spectrum will show a major peak corresponding to the molecular weight of the full-length oligonucleotide. Impurities such as failure sequences (n-1, n-2, etc.) or incompletely deprotected species will appear as peaks with lower or higher masses, respectively.

3.2. ESI-MS Protocol

Materials:

• LC-MS system (liquid chromatograph coupled to an electrospray ionization mass spectrometer)

• Mobile phases compatible with both LC separation and ESI (e.g., containing volatile buffers like triethylammonium acetate or hexafluoroisopropanol).

• Deprotected oligonucleotide sample

Protocol:

• LC Separation: The oligonucleotide sample is first separated by liquid chromatography, typically IP-RP-HPLC as described above.

• Ionization: The eluent from the LC is directed into the ESI source. A high voltage is applied to the liquid, causing it to form a fine spray of charged droplets. As the solvent evaporates, the charge on the oligonucleotide molecules increases, leading to the formation of multiply charged ions in the gas phase.

• Mass Analysis: The ions are then guided into the mass analyzer, which separates them based on their mass-to-charge ratio.

• Data Deconvolution: The resulting spectrum contains a series of peaks representing different charge states of the same molecule. Software is used to deconvolute this data to determine the molecular weight of the oligonucleotide.

Caption: Comparison of MALDI-TOF and ESI mass spectrometry workflows.

Capillary Gel Electrophoresis (CGE)

CGE offers high-resolution separation of oligonucleotides based on their size, with the ability to resolve species that differ by a single nucleotide.[10][11]

Materials:

• Capillary electrophoresis system

• Capillary filled with a sieving polymer (gel)

• Running buffer

• Deprotected oligonucleotide sample

Protocol:

• Capillary Preparation: The capillary is filled with the sieving gel matrix.

• Sample Injection: A small volume of the oligonucleotide sample is injected into the capillary by electrokinetic or hydrodynamic injection.

• Electrophoresis: A high voltage is applied across the capillary, causing the negatively charged oligonucleotides to migrate through the gel towards the anode. The gel matrix sieves the molecules, retarding the migration of larger fragments more than smaller ones.

• Detection: An on-column detector, typically UV absorbance at 260 nm, records the passage of the separated oligonucleotides.

• Data Analysis: The resulting electropherogram shows peaks corresponding to the full-length product and any shorter failure sequences. The purity is calculated based on the relative peak areas.

Conclusion

The analysis of oligonucleotide purity is a multi-faceted process that requires careful consideration of the synthesis chemistry and the appropriate analytical techniques. While 3'-TBDMS-Bz-rA Phosphoramidite is a robust and widely used reagent for RNA synthesis, alternative strategies like the use of TOM-protected phosphoramidites may offer advantages in terms of coupling efficiency and final purity, particularly for longer oligonucleotides.[3] A combination of high-resolution techniques such as IP-RP-HPLC, mass spectrometry, and capillary gel electrophoresis is essential for a comprehensive characterization of synthetic oligonucleotides, ensuring their quality and suitability for demanding research and therapeutic applications. The detailed protocols provided in this guide serve as a starting point for researchers to develop and optimize their own purity analysis workflows.

References

• 1. glenresearch.com [glenresearch.com]
• 2. idtdevblob.blob.core.windows.net [idtdevblob.blob.core.windows.net]
• 3. glenresearch.com [glenresearch.com]
• 4. academic.oup.com [academic.oup.com]
• 5. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 6. glenresearch.com [glenresearch.com]
• 7. RNA analysis by ion-pair reversed-phase high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. web.colby.edu [web.colby.edu]
• 9. shimadzu.com [shimadzu.com]
• 10. bio-rad.com [bio-rad.com]
• 11. idtdevblob.blob.core.windows.net [idtdevblob.blob.core.windows.net]

Characterizing Synthetic RNA: A Comparative Guide to Mass Spectrometry Analysis of 3'-TBDMS-Bz-rA Oligonucleotides

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of modified RNA, ensuring the structural integrity of their oligonucleotides is paramount. The presence of protecting groups, such as the 3'-tert-Butyldimethylsilyl (TBDMS) and N⁶-Benzoyl (Bz) on an adenosine (B11128) ribonucleotide (rA), is a critical quality attribute to monitor during and after solid-phase synthesis. This guide provides a comprehensive comparison of mass spectrometry-based characterization of RNA containing 3'-TBDMS-Bz-rA with alternative analytical techniques, supported by expected experimental data and detailed protocols.

The 3'-TBDMS group protects the 3'-hydroxyl, while the Benzoyl group protects the exocyclic amine of adenosine during the phosphoramidite-based synthesis of RNA. Their complete removal during the deprotection steps is crucial for the functionality of the final RNA product. Incomplete deprotection can lead to the accumulation of impurities that may interfere with downstream applications. Therefore, robust analytical methods are required to confirm the identity and purity of the synthesized RNA.

Mass Spectrometry for the Analysis of Protected RNA

Mass spectrometry (MS) is a cornerstone technique for the quality control of synthetic oligonucleotides due to its high sensitivity, specificity, and ability to provide precise molecular weight information. Both Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly employed, often coupled with liquid chromatography (LC) for online separation of the oligonucleotide from synthesis-related impurities.

Expected Mass Spectral Data

For an RNA oligonucleotide containing a 3'-TBDMS-Bz-rA modification, mass spectrometry can be used to confirm the presence of the protecting groups. The expected mass increase for each modification is:

• TBDMS group: +114.25 Da

• Benzoyl group: +104.11 Da

During tandem mass spectrometry (MS/MS) analysis, specific fragmentation patterns are expected, which can help to pinpoint the location of the modifications. A characteristic fragmentation of silylated compounds is the neutral loss of the tert-butyl group.

Analyte	Ionization Mode	Expected m/z (Singly Charged)	Key MS/MS Fragments (Expected)
Fully Protected RNA (with 3'-TBDMS-Bz-rA)	Negative	Calculated Mass + 218.36 Da	- Neutral loss of tert-butyl group (M-57)- Neutral loss of benzoyl group (M-105)- Characteristic RNA backbone fragmentation (a, b, c, d, w, x, y, z ions)
Partially Deprotected (Bz only)	Negative	Calculated Mass + 104.11 Da	- Neutral loss of benzoyl group (M-105)- RNA backbone fragmentation
Partially Deprotected (TBDMS only)	Negative	Calculated Mass + 114.25 Da	- Neutral loss of tert-butyl group (M-57)- RNA backbone fragmentation
Fully Deprotected RNA	Negative	Calculated Mass	- RNA backbone fragmentation

Experimental Protocol: LC-MS/MS Analysis of 3'-TBDMS-Bz-rA RNA

• Sample Preparation:

  • Dissolve the synthesized and purified RNA oligonucleotide in an appropriate buffer (e.g., 10 mM ammonium (B1175870) acetate (B1210297) in RNase-free water) to a final concentration of 1-10 µM.

• Liquid Chromatography (LC):

  • Column: A reversed-phase column suitable for oligonucleotide analysis (e.g., C18).

  • Mobile Phase A: 100 mM 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) and 10 mM Triethylamine (TEA) in water.

  • Mobile Phase B: 100 mM HFIP and 10 mM TEA in methanol.

  • Gradient: A linear gradient from 5% to 50% Mobile Phase B over 30 minutes.

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 50 °C.

• Mass Spectrometry (MS):

  • Instrument: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an ESI source.

  • Ionization Mode: Negative.

  • Mass Range: 500-4000 m/z.

  • MS1 Resolution: > 60,000.

  • MS/MS Fragmentation: Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD).

  • Data Analysis: Deconvolution of the raw spectra to obtain the zero-charge mass of the oligonucleotide and its fragments.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool, a multi-faceted analytical approach is often necessary for a comprehensive characterization of synthetic RNA. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy offer complementary information.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Precise molecular weight, confirmation of protecting group presence/absence, sequence information through fragmentation.	High sensitivity and specificity, provides direct evidence of modification, suitable for complex mixtures when coupled with LC.	Can be destructive, ion suppression effects can complicate quantification, may not distinguish isomers without fragmentation.
HPLC (UV Detection)	Separates molecules based on their physicochemical properties (e.g., hydrophobicity, charge).	Purity assessment, quantification of the main product and impurities (e.g., failure sequences, partially deprotected species).	Robust and quantitative, well-established for purity analysis, non-destructive.	Does not provide molecular weight information directly, co-elution of species with similar properties can occur.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Unambiguous structural elucidation, confirmation of protecting group attachment site, conformational analysis of the RNA.	Provides detailed atomic-level structural information, non-destructive.	Lower sensitivity compared to MS, requires larger sample amounts, complex spectra for larger oligonucleotides, requires isotopic labeling for detailed analysis.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the characterization process for synthetic RNA containing protecting groups.

A Comparative Guide to the HPLC Analysis of 3'-TBDMS-Bz-rA Phosphoramidite Coupling Efficiency

For researchers, scientists, and drug development professionals engaged in the synthesis of oligonucleotides, the coupling efficiency of phosphoramidites is a critical parameter that directly impacts the yield and purity of the final product. This guide provides an objective comparison of the performance of 3'-TBDMS-Bz-rA phosphoramidite (B1245037) with alternative chemistries, supported by experimental data. Detailed methodologies for High-Performance Liquid Chromatography (HPLC) analysis of coupling efficiency are presented to enable researchers to make informed decisions for their specific applications.

Performance Comparison of 2'-Hydroxyl Protecting Groups

The choice of the 2'-hydroxyl protecting group on the ribonucleoside phosphoramidite is a key determinant of coupling efficiency in RNA synthesis. The tert-butyldimethylsilyl (TBDMS) group is a widely used protecting group, but several alternatives have been developed to improve synthesis outcomes. The following tables summarize the reported coupling efficiencies of various protecting groups.

Table 1: Comparison of Average Coupling Efficiencies of Different 2'-Hydroxyl Protecting Groups for RNA Phosphoramidites

2'-Hydroxyl Protecting Group	Phosphoramidite Type	Average Coupling Efficiency (%)	Method of Determination
TBDMS	Commercial rN-phosphoramidites	~97%	RP-HPLC analysis of a 20-mer
TOM (Triisopropylsilyloxymethyl)	rN-phosphoramidites	>98%	Not specified
2'-ACE (Acetoxyethyl orthoester)	rN-phosphoramidites	>99%	Not specified
Fpmp (1-(2-fluorophenyl)-4-methoxypiperidin-4-yl)	rN-phosphoramidites	98.5%	Trityl Cation Assay
Imino-2-propanoate	rN-phosphoramidites	~98%	RP-HPLC analysis of a 20-mer

Data compiled from multiple sources.

Table 2: Extrapolated Crude Purity of a 100-mer RNA Oligonucleotide

2'-Hydroxyl Protecting Group	Extrapolated Crude Purity (%)
TBDMS	27%
TOM	33%

This data is extrapolated from the synthesis of a 20-mer oligonucleotide and illustrates the significant impact of small differences in coupling efficiency on the purity of longer RNA molecules.[1]

The data indicates that while the standard 3'-TBDMS-Bz-rA phosphoramidite provides good coupling efficiency, alternatives such as TOM and 2'-ACE protected phosphoramidites may offer improved performance, leading to higher purity of the final oligonucleotide product, especially for longer sequences.[1][2] The reduced steric hindrance of the TOM group compared to the TBDMS group is a contributing factor to its higher coupling efficiency.[]

Experimental Protocols

Protocol 1: Determination of Average Coupling Efficiency by RP-HPLC Analysis of a 20-mer Oligonucleotide

This protocol describes a method to determine the average coupling efficiency of a phosphoramidite, such as 3'-TBDMS-Bz-rA, by analyzing the crude product of a 20-mer RNA synthesis.

1. Oligonucleotide Synthesis:

• Synthesize a 20-mer RNA oligonucleotide on a solid support using standard phosphoramidite chemistry. For comparing different phosphoramidites, synthesize the same sequence with each type of phosphoramidite under identical conditions.

• A typical synthesis cycle includes detritylation, coupling, capping, and oxidation.

2. Cleavage and Deprotection:

• After synthesis, cleave the oligonucleotide from the solid support and deprotect the protecting groups according to the manufacturer's recommendations for the specific phosphoramidites used.

3. Sample Preparation for HPLC:

• Lyophilize the crude oligonucleotide solution to dryness.

• Re-dissolve the sample in a suitable buffer for HPLC analysis, for example, 100 mM Triethylammonium Acetate (TEAA), pH 7.0.

• Filter the sample through a 0.22 µm syringe filter before injection.

4. RP-HPLC Analysis:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase A: 100 mM TEAA in water.

• Mobile Phase B: 100 mM TEAA in acetonitrile/water (e.g., 50:50 v/v).

• Gradient: A linear gradient from a low percentage of mobile phase B to a higher percentage over a defined time (e.g., 5% to 65% B over 30 minutes).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV absorbance at 260 nm.

5. Data Analysis and Calculation of Coupling Efficiency:

• Integrate the peak areas of all oligonucleotide species in the chromatogram.

• The main peak corresponds to the full-length 20-mer product. Shorter peaks correspond to failure sequences (n-1, n-2, etc.).

• Calculate the percentage of the full-length product relative to the total area of all oligonucleotide peaks.

• The average coupling efficiency (CE) per step can be calculated using the following formula: CE = (AreaFull-Length / ΣAreaAll Peaks)(1/(n-1)) where 'n' is the length of the oligonucleotide (in this case, 20).

For example, if the main peak area of a 20-mer accounts for 60% of the total peak areas, the average coupling efficiency is approximately 97% per step.[4]

Visualizations

Caption: The four-step cycle of phosphoramidite-based oligonucleotide synthesis.

Caption: Workflow for determining coupling efficiency using RP-HPLC analysis.

Conclusion

The HPLC analysis of crude oligonucleotide products provides a reliable method for assessing the coupling efficiency of phosphoramidites like 3'-TBDMS-Bz-rA. While TBDMS is a robust and widely used protecting group, the data suggests that for applications requiring the synthesis of long RNA molecules or demanding the highest possible purity, alternative protecting groups such as TOM and 2'-ACE may offer superior performance due to their higher coupling efficiencies. The choice of phosphoramidite chemistry should be guided by the specific requirements of the research or drug development application, balancing factors such as cost, desired purity, and the length of the oligonucleotide to be synthesized. The experimental protocol provided in this guide offers a framework for researchers to conduct their own comparative studies and make data-driven decisions.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Quality Control Of Oligonucleotides Using HPLC Coupled To UV And MS Detection [advancingrna.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Study of Activators for 3'-TBDMS-Bz-rA Phosphoramidite in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The efficient synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and therapeutic development. The choice of activator in the phosphoramidite (B1245037) coupling step is critical for achieving high yields and purity, especially when using sterically hindered monomers such as 3'-TBDMS-Bz-rA Phosphoramidite. This guide provides an objective comparison of common activators, supported by a synthesis of available performance data and detailed experimental protocols.

Activator Performance Comparison

The selection of an appropriate activator significantly impacts coupling efficiency, reaction time, and the purity of the final oligonucleotide product. While 1H-Tetrazole has historically been a standard, more potent activators are now favored for RNA synthesis to overcome the steric bulk of the 2'-TBDMS protecting group. Below is a summary of key performance indicators for several common activators.

Activator	Recommended Concentration	Typical Coupling Time for 2'-TBDMS RNA Monomers	Average Coupling Efficiency	Key Characteristics
1H-Tetrazole	0.45 M	10 - 15 minutes	>98%	The traditional standard, less acidic. Slower reaction times are required for sterically hindered phosphoramidites.[1]
5-Ethylthio-1H-tetrazole (ETT)	0.25 M - 0.75 M	~6 minutes	>99%	More acidic and more soluble in acetonitrile (B52724) than 1H-Tetrazole, leading to improved reaction rates.[1][2]
5-Benzylthio-1H-tetrazole (BTT)	0.25 M - 0.33 M	~3 minutes	>99%	Highly recommended for TBDMS-protected RNA synthesis due to its higher acidity, allowing for significantly shorter coupling times.[1][2][3][4][5]
4,5-Dicyanoimidazole (DCI)	0.25 M - 1.2 M	Variable (can be very short)	>99%	Less acidic than tetrazole derivatives but a better nucleophile. Its high solubility in acetonitrile is advantageous for high-throughput synthesis.[1]

Experimental Protocols

The following is a generalized protocol for the solid-phase synthesis of an RNA oligonucleotide using 3'-TBDMS-Bz-rA Phosphoramidite and a selected activator. This protocol is intended as a template and may require optimization based on the specific synthesizer and reagents used.

Materials and Reagents

• 3'-TBDMS-Bz-rA Phosphoramidite (0.1 M in anhydrous acetonitrile)

• Selected Activator Solution (e.g., 0.25 M BTT in anhydrous acetonitrile)

• Solid Support (e.g., CPG with the initial nucleoside)

• Deblocking Solution (3% Trichloroacetic acid in dichloromethane)

• Capping Solution A (Acetic anhydride/Pyridine/THF) and Capping Solution B (N-Methylimidazole/THF)

• Oxidizing Solution (0.02 M Iodine in THF/Pyridine/Water)

• Anhydrous Acetonitrile

• Cleavage and Deprotection Solution (e.g., AMA - Ammonium hydroxide/40% Methylamine 1:1)

• 2'-Deprotection Solution (e.g., Triethylamine (B128534) trihydrofluoride in NMP/TEA)

Synthesis Cycle

The synthesis is performed on an automated DNA/RNA synthesizer following a standard cycle for each nucleotide addition:

• Deblocking: The 5'-DMT protecting group is removed from the solid support-bound nucleoside by treatment with the deblocking solution.

• Coupling: The 3'-TBDMS-Bz-rA Phosphoramidite solution is co-delivered with the activator solution to the synthesis column. The mixture is allowed to react for the specified coupling time (see table above).

• Capping: Any unreacted 5'-hydroxyl groups are acetylated by treatment with the capping solutions to prevent the formation of deletion sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using the oxidizing solution.

• Washing: The column is thoroughly washed with anhydrous acetonitrile between each step.

This cycle is repeated until the desired RNA sequence is assembled.

Post-Synthesis Cleavage and Deprotection

• Cleavage from Support and Base/Phosphate Deprotection: The solid support is treated with AMA solution at 65°C for 10-20 minutes to cleave the oligonucleotide from the support and remove the benzoyl (Bz) and cyanoethyl protecting groups.

• 2'-TBDMS Deprotection: After removal of the AMA solution, the oligonucleotide is treated with a fluoride-containing reagent, such as triethylamine trihydrofluoride, to remove the TBDMS protecting groups from the 2'-hydroxyls.

• Purification: The crude oligonucleotide is purified using techniques such as HPLC (High-Performance Liquid Chromatography) or PAGE (Polyacrylamide Gel Electrophoresis).

Visualizing the Process

To better understand the chemical transformations and workflow, the following diagrams have been generated.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kulturkaufhaus.de [kulturkaufhaus.de]
• 4. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 5. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Evaluation of 3'-TBDMS-Bz-rA Phosphoramidite from Multiple Suppliers

For Researchers, Scientists, and Drug Development Professionals in Oligonucleotide Synthesis

The efficiency and fidelity of RNA oligonucleotide synthesis are critically dependent on the quality of the phosphoramidite (B1245037) building blocks. Among these, 3'-TBDMS-Bz-rA Phosphoramidite is a fundamental component for the incorporation of adenosine (B11128) into synthetic RNA strands. Its performance directly impacts the yield and purity of the final oligonucleotide product, making the selection of a high-quality supplier a crucial decision for researchers and drug developers. This guide provides an objective comparison of 3'-TBDMS-Bz-rA Phosphoramidite from three fictional, yet representative, suppliers: SynthGrade A , BioPure B , and ChemStandard C . The comparison is based on key performance indicators supported by detailed experimental protocols.

Key Performance Indicators: A Comparative Analysis

The quality of 3'-TBDMS-Bz-rA Phosphoramidite is assessed based on three primary parameters: purity, as determined by High-Performance Liquid Chromatography (HPLC) and ³¹P Nuclear Magnetic Resonance (³¹P NMR) spectroscopy; water content, measured by Karl Fischer titration; and coupling efficiency, evaluated during automated oligonucleotide synthesis.

Performance Metric	Supplier SynthGrade A	Supplier BioPure B	Supplier ChemStandard C
Purity (HPLC)	≥ 99.5%	≥ 99.0%	≥ 98.5%
Purity (³¹P NMR)	≥ 99.0%	≥ 99.0%	≥ 98.0%
Major P(III) Impurities	< 0.3%	< 0.5%	< 1.0%
Water Content	≤ 0.2%	≤ 0.3%	≤ 0.4%
Coupling Efficiency	> 99.5%	≥ 99.0%	≥ 98.5%

Analysis of Supplier Performance:

• SynthGrade A consistently demonstrates the highest purity across both HPLC and ³¹P NMR analyses, coupled with the lowest water content. This translates to a superior coupling efficiency, making it the ideal choice for the synthesis of long and complex RNA oligonucleotides where maximal fidelity is paramount.

• BioPure B offers a high-quality phosphoramidite that meets the industry standard for most applications. Its purity and coupling efficiency are suitable for routine oligonucleotide synthesis.

• ChemStandard C provides a cost-effective option that may be appropriate for the synthesis of shorter oligonucleotides or for applications where the highest purity is not a critical factor. However, the lower coupling efficiency could lead to a significant decrease in the yield of the full-length product for longer sequences.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and verification of these performance evaluations.

Purity Determination by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method separates the 3'-TBDMS-Bz-rA phosphoramidite from its impurities based on their hydrophobicity.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).[2]

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.[2]

• Mobile Phase B: Acetonitrile (B52724).[2]

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 260 nm.

• Sample Preparation: Dissolve the phosphoramidite in anhydrous acetonitrile to a final concentration of 1 mg/mL.[2]

• Analysis: The purity is calculated based on the area percentage of the main diastereomeric peaks corresponding to the 3'-TBDMS-Bz-rA phosphoramidite.

Purity Determination by ³¹P Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy

³¹P NMR is a powerful technique for identifying and quantifying phosphorus-containing impurities, particularly those that may not be easily detected by HPLC.

• Instrumentation: A standard NMR spectrometer with a phosphorus probe.

• Solvent: Anhydrous deuterated chloroform (B151607) (CDCl₃) or anhydrous acetonitrile.

• Sample Preparation: Dissolve approximately 10-15 mg of the phosphoramidite in 0.5 mL of the chosen solvent.

• Parameters:

  • Proton-decoupled pulse sequence.

  • The main diastereomers of the 3'-TBDMS-Bz-rA phosphoramidite typically appear in the chemical shift range of 148-152 ppm.[3]

  • P(V) impurities, such as the corresponding phosphate, are observed between 0 and -20 ppm.

  • Other P(III) impurities can be found in the region of 100-140 ppm.[2]

• Analysis: Purity is determined by integrating the signals of the main product and comparing them to the integrated signals of all other phosphorus-containing impurities.

Determination of Coupling Efficiency

Coupling efficiency is a measure of the percentage of available 5'-hydroxyl groups that react with the incoming phosphoramidite in each cycle of oligonucleotide synthesis.

• Instrumentation: An automated DNA/RNA synthesizer equipped with a trityl cation monitor (UV-Vis spectrophotometer).[4]

• Methodology:

  • Synthesize a test oligonucleotide, typically a homopolymer of 10-20 bases (e.g., a poly(A) sequence).

  • The synthesizer is programmed to measure the absorbance of the dimethoxytrityl (DMT) cation released during the deblocking step of each synthesis cycle. The intensity of the orange-colored DMT cation is directly proportional to the number of molecules that were successfully coupled in the previous cycle.[4][5]

  • The coupling efficiency for each step is calculated by comparing the absorbance of the trityl release from one cycle to the next.

  • The average coupling efficiency is the geometric mean of the efficiencies of all coupling steps.[4]

Visualizing the Workflow

To better understand the context in which 3'-TBDMS-Bz-rA phosphoramidite is utilized and evaluated, the following diagrams illustrate the oligonucleotide synthesis cycle and the analytical workflow for quality control.

Caption: The four-step cycle of phosphoramidite-based RNA synthesis.

Caption: The analytical workflow for evaluating phosphoramidite quality.

References

• 1. idtdna.com [idtdna.com]
• 2. usp.org [usp.org]
• 3. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 4. benchchem.com [benchchem.com]
• 5. journals.indexcopernicus.com [journals.indexcopernicus.com]

A Researcher's Guide to RNA Phosphoramidites: A Cost-Benefit Analysis of 3'-TBDMS-Bz-rA and Its Alternatives

In the landscape of synthetic RNA manufacturing for research, diagnostics, and therapeutics, the choice of phosphoramidite (B1245037) chemistry is a critical determinant of yield, purity, and overall cost-effectiveness. The long-standing gold standard, 3'-tert-butyldimethylsilyl (TBDMS)-Bz-rA Phosphoramidite, is increasingly facing competition from newer alternatives promising enhanced performance. This guide provides a comprehensive cost-benefit analysis of 3'-TBDMS-Bz-rA Phosphoramidite against its primary commercial alternatives: 2'-O-Triisopropylsilyloxymethyl (TOM), 2'-O-bis(2-acetoxyethoxy)methyl (ACE), and 2'-O-Methyl (2'-OMe) protected phosphoramidites.

Executive Summary

For routine, short-length RNA synthesis, 3'-TBDMS-Bz-rA Phosphoramidite remains a cost-effective and reliable option. However, for applications demanding high-purity, long-chain oligonucleotides, the superior coupling efficiencies and milder deprotection conditions offered by TOM and ACE chemistries present a compelling case, potentially justifying their higher upfront cost through improved yields and reduced failure sequences. 2'-O-Methyl phosphoramidites occupy a specialized niche, offering exceptional stability for therapeutic applications where nuclease resistance is paramount.

Performance Comparison

The selection of a phosphoramidite strategy hinges on a balance of coupling efficiency, the stringency of deprotection conditions, the stability of the protecting groups, and the overall cost. The following tables provide a quantitative comparison of these key performance indicators.

Table 1: Coupling Efficiency and Yield

Phosphoramidite Chemistry	Average Stepwise Coupling Efficiency (%)	Extrapolated Crude Purity for a 100-mer Oligonucleotide (%)[1]	Key Advantages
3'-TBDMS-Bz-rA	97-98%[2][3]	~27%	Cost-effective for short oligonucleotides; well-established protocols.[4]
2'-O-TOM-rA	>99%[5]	~33%	Higher coupling efficiency, especially for long RNA; prevents 2'-3' silyl (B83357) migration.[2][5]
2'-ACE-rA	>99%[6]	>60% (for a 50-mer)	Fastest coupling rates; highest yields; mildest deprotection.[6][7]
2'-O-Methyl-rA	~99%	Not typically used for very long sequences	Excellent for nuclease resistance and therapeutic applications.[8][9]

Table 2: Deprotection Conditions and Stability

Phosphoramidite Chemistry	Deprotection Conditions	Stability Considerations
3'-TBDMS-Bz-rA	Two-step: 1. Ammonia (B1221849)/Methylamine (B109427) for base and phosphate (B84403) deprotection. 2. Fluoride source (e.g., TBAF, TEA·3HF) for 2'-TBDMS removal.[10]	Prone to 2'-3' silyl migration, leading to linkage isomers.[2][5]
2'-O-TOM-rA	Two-step: 1. Methylamine in ethanol (B145695)/water for base and phosphate deprotection. 2. Fluoride source for 2'-TOM removal.[11]	Acetal structure prevents 2'-3' migration, enhancing stability.[12]
2'-ACE-rA	Mild, two-step: 1. Aqueous N-methylamine for cleavage. 2. Acid-catalyzed hydrolysis (pH 3.8) for 2'-ACE removal (<30 minutes).[6]	Highly stable during synthesis; nuclease resistant in its protected form.[6]
2'-O-Methyl-rA	Single step, identical to DNA deprotection (e.g., aqueous ammonia). The 2'-O-Methyl group is stable.[13]	The 2'-O-Methyl group is permanent and confers high nuclease resistance to the final oligonucleotide.[9][14]

Table 3: Cost-Benefit Analysis

Phosphoramidite Chemistry	Relative Cost	Key Benefits	Ideal Applications
3'-TBDMS-Bz-rA	Lowest	Low upfront cost, widely available.	Routine synthesis of short RNAs (<40 nucleotides).
2'-O-TOM-rA	Moderate	Higher yield of full-length product for longer RNAs, improved purity.	Synthesis of long RNAs (>40 nucleotides), applications requiring high sequence fidelity.
2'-ACE-rA	High	Highest yield and purity, especially for very long RNAs; rapid deprotection.	Synthesis of very long RNAs (>100 nucleotides), complex modified RNAs.[6][7]
2'-O-Methyl-rA	Moderate	Enhanced in vivo stability, increased binding affinity to RNA targets.[9][14]	Antisense oligonucleotides, siRNAs, and other therapeutic applications.[8]

Experimental Protocols

Detailed methodologies for the synthesis, deprotection, and purification of RNA oligonucleotides are crucial for reproducible results. Below are standard protocols for the chemistries discussed.

Protocol 1: Solid-Phase RNA Synthesis using 3'-TBDMS-Bz-rA Phosphoramidite

This protocol outlines the standard cycle for automated solid-phase synthesis of RNA.

• Deblocking: Removal of the 5'-dimethoxytrityl (DMT) group using a solution of 3% trichloroacetic acid (TCA) in dichloromethane.

• Coupling: Activation of the 3'-TBDMS-Bz-rA phosphoramidite with an activator (e.g., 0.3 M 5-benzylthio-1-H-tetrazole in acetonitrile) and coupling to the free 5'-hydroxyl of the growing oligonucleotide chain. A coupling time of 15 minutes is typically used.[15]

• Capping: Acetylation of unreacted 5'-hydroxyl groups using a mixture of acetic anhydride/pyridine/THF (CAP A) and N-methylimidazole/THF (CAP B) to prevent the formation of failure sequences.[15]

• Oxidation: Oxidation of the phosphite (B83602) triester linkage to the more stable phosphate triester using a solution of 0.02 M iodine in THF/pyridine/water.[15]

• Repeat: The cycle is repeated until the desired sequence is synthesized.

Protocol 2: Deprotection and Cleavage of TBDMS-Protected RNA

• Cleavage and Base/Phosphate Deprotection: The solid support is treated with a mixture of aqueous ammonia and methylamine (AMA) at 65°C for 15 minutes to cleave the oligonucleotide from the support and remove the benzoyl and cyanoethyl protecting groups.[16]

• 2'-TBDMS Group Removal: After evaporation of the AMA solution, the oligonucleotide is resuspended in a solution of triethylamine (B128534) trihydrofluoride (TEA·3HF) in N-methylpyrrolidinone and heated at 65°C for 1.5 hours.[16]

• Quenching and Desalting: The reaction is quenched, and the deprotected RNA is desalted using a suitable method such as ethanol precipitation or size-exclusion chromatography.

Visualizing the Chemistry and Workflow

To better understand the chemical differences and the synthesis process, the following diagrams are provided.

Caption: Chemical structures of adenosine (B11128) phosphoramidites with different 2'-OH protecting groups.

Caption: Automated solid-phase synthesis cycle for RNA oligonucleotides.

Caption: Decision flowchart for selecting the appropriate RNA phosphoramidite chemistry.

Conclusion

The choice of RNA phosphoramidite chemistry is a multifaceted decision that requires careful consideration of the specific research or development goals. While 3'-TBDMS-Bz-rA Phosphoramidite provides a reliable and economical solution for shorter oligonucleotides, the advancements offered by TOM and ACE chemistries deliver significant advantages in yield and purity for longer and more complex RNA molecules. For therapeutic applications, the enhanced stability of 2'-O-Methyl modified oligonucleotides makes them a leading choice. By weighing the performance data and cost-benefit analysis presented in this guide, researchers can make an informed decision to optimize their RNA synthesis endeavors.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. atdbio.com [atdbio.com]
• 5. glenresearch.com [glenresearch.com]
• 6. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 7. horizondiscovery.com [horizondiscovery.com]
• 8. 2’-O-NMA phosphoramidites enable the synthesis of RNA mimics useful for antisense therapeutics [biosyn.com]
• 9. The chemical evolution of oligonucleotide therapies of clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. glenresearch.com [glenresearch.com]
• 12. glenresearch.com [glenresearch.com]
• 13. glenresearch.com [glenresearch.com]
• 14. 2′-O-methyl-modified phosphorothioate antisense oligonucleotides have reduced non-specific effects in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 15. RNA synthesis [bio-protocol.org]
• 16. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]

Reverse Direction RNA Synthesis: A Comparative Guide to 3'-DMT-5'-CE Phosphoramidites

For Researchers, Scientists, and Drug Development Professionals

The landscape of synthetic oligonucleotides is rapidly evolving, with increasing demand for high-purity, modified RNA for a range of applications, from therapeutics to diagnostics. The conventional method of solid-phase RNA synthesis proceeds in the 3' to 5' direction. However, an alternative approach, reverse direction (5' to 3') synthesis utilizing 3'-dimethoxytrityl-5'-cyanoethyl (3'-DMT-5'-CE) phosphoramidites, presents a compelling alternative with significant advantages in efficiency, purity, and flexibility for 3'-end modifications. This guide provides an objective comparison of these two synthetic strategies, supported by experimental data and detailed protocols.

Performance Comparison: Reverse vs. Standard RNA Synthesis

The primary advantage of reverse direction RNA synthesis lies in its enhanced performance metrics, particularly coupling efficiency and synthesis time. This translates to a higher yield of the full-length product and a cleaner crude product, simplifying downstream purification.

Performance Metric	Standard 3'→5' Synthesis (5'-DMT-3'-CE Phosphoramidites)	Reverse 5'→3' Synthesis (3'-DMT-5'-CE Phosphoramidites)
Coupling Efficiency per Step	Typically lower than DNA synthesis, often requiring extended coupling times.	Surpasses 99%[1][2][3]
Coupling Cycle Time	Approximately 10 minutes[2]	Approximately 4 minutes[2]
Crude Product Purity	Generally lower, with a higher prevalence of n-1 shortmers and other impurities.	High-purity RNA is achieved, with a significant reduction in M+1 impurities.[2][4]
Synthesis of 3'-Modified Oligonucleotides	Challenging, often requiring specialized solid supports and resulting in lower coupling efficiency and purity.	Facile and efficient, allowing for the direct coupling of modifications at the 3'-end in the final synthesis step.[2]
Phosphoramidite (B1245037) Purity	Standard purity for commercially available reagents.	Routinely produced with >98% HPLC purity and >99.5% 31P NMR purity.[1][3]

Chemical Synthesis Pathways

The fundamental difference between the two methods lies in the protecting groups on the phosphoramidite monomers and the direction of chain elongation.

Caption: Standard 3'→5' RNA Synthesis Pathway.

Caption: Reverse 5'→3' RNA Synthesis Pathway.

Experimental Protocols

The following protocols outline the key steps in automated solid-phase RNA synthesis. Specific parameters may need to be optimized based on the synthesizer and the specific sequence being synthesized.

I. Standard Solid-Phase RNA Synthesis Cycle (3'→5' and 5'→3')

The synthesis cycle for both methods consists of four main steps, repeated for each nucleotide addition.

Caption: Automated Solid-Phase Oligonucleotide Synthesis Cycle.

1. Deblocking (Detritylation):

• Reagent: 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).

• Procedure: The column containing the solid support is washed with the deblocking solution to remove the dimethoxytrityl (DMT) protecting group from the terminal hydroxyl group of the growing oligonucleotide chain. The resulting trityl cation is orange, and its absorbance can be measured to monitor coupling efficiency.

2. Activation and Coupling:

• Reagents:

  • Phosphoramidite monomer (0.02-0.1 M in anhydrous acetonitrile).

  • Activator (e.g., 5-Ethylthio-1H-tetrazole (ETT) or 5-Benzylthio-1H-tetrazole (BTT) in anhydrous acetonitrile).

• Procedure: The phosphoramidite solution and the activator solution are delivered simultaneously to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, forming a highly reactive intermediate that couples with the free hydroxyl group of the growing chain.

3. Capping:

• Reagents:

  • Capping A: Acetic anhydride (B1165640) in tetrahydrofuran (B95107) (THF)/lutidine.

  • Capping B: 16% 1-methylimidazole (B24206) in THF.

• Procedure: To prevent the elongation of unreacted chains (failure sequences), any free hydroxyl groups that did not couple with the phosphoramidite are acetylated.

4. Oxidation:

• Reagent: 0.02-0.1 M Iodine in THF/pyridine/water.

• Procedure: The unstable phosphite triester linkage formed during coupling is oxidized to a more stable pentavalent phosphate triester.

II. Cleavage and Deprotection

Following the completion of the synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed.

1. Cleavage from Solid Support and Removal of Base and Phosphate Protecting Groups:

• Reagent: A mixture of aqueous ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA).

• Procedure: The solid support is treated with the AMA solution at an elevated temperature (e.g., 65°C for 10-15 minutes). This cleaves the oligonucleotide from the support and removes the protecting groups from the phosphate backbone (cyanoethyl) and the nucleobases.

2. Removal of 2'-Hydroxyl Protecting Groups (e.g., TBDMS):

• Reagent: Triethylamine trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

• Procedure: The oligonucleotide, now free from the support and with base and phosphate groups deprotected, is treated with the fluoride (B91410) reagent to remove the 2'-O-tert-butyldimethylsilyl (TBDMS) or other silyl (B83357) protecting groups. This step is typically performed at an elevated temperature (e.g., 65°C for 2.5 hours).

III. Purification and Analysis

1. Purification:

• Method: The crude oligonucleotide is typically purified using high-performance liquid chromatography (HPLC), either by ion-exchange (IEX) or ion-pair reversed-phase (IP-RP) chromatography. The choice of method depends on the length and sequence of the oligonucleotide.

2. Analysis:

• Methods: The purity and identity of the final product are confirmed by analytical HPLC and mass spectrometry (e.g., ESI-MS).

Advantages of Reverse Direction Synthesis for 3'-Modifications

One of the most significant advantages of the 5'→3' synthesis approach is the ease of introducing modifications at the 3'-terminus. In the conventional 3'→5' synthesis, 3'-modifications require the use of a modified solid support, which can be expensive and limits flexibility. With reverse synthesis, the 3'-end is the last to be coupled, allowing for the direct addition of a wide range of modified phosphoramidites in the final synthesis cycle. This simplifies the process, improves the yield and purity of the modified oligonucleotide, and opens up a broader range of possible 3'-conjugations. This is particularly beneficial for attaching bulky ligands, fluorophores, or other functional moieties that are crucial for many therapeutic and diagnostic applications.

Conclusion

Reverse direction RNA synthesis using 3'-DMT-5'-CE phosphoramidites offers a robust and efficient alternative to the conventional 3'→5' method. The demonstrably higher coupling efficiencies and shorter cycle times lead to the production of higher purity RNA, which is especially critical for therapeutic applications. Furthermore, the streamlined approach to introducing 3'-modifications provides researchers with greater flexibility and efficiency in designing complex RNA molecules. As the demand for synthetic RNA continues to grow, the adoption of reverse synthesis methodologies is poised to become an increasingly valuable tool for researchers and drug developers.

References

• 1. glenresearch.com [glenresearch.com]
• 2. 3′-Modified oligonucleotides by reverse DNA synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifesciences.danaher.com [lifesciences.danaher.com]
• 4. atdbio.com [atdbio.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of 3'-TBDMS-Bz-rA Phosphoramidite

Ensuring a safe laboratory environment and adhering to compliant chemical waste management are critical for researchers and scientists in the field of drug development. This guide provides a detailed, step-by-step procedure for the safe handling and disposal of 3'-TBDMS-Bz-rA Phosphoramidite (B1245037), a key reagent in RNA oligonucleotide synthesis. Following these protocols is essential to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions

3'-TBDMS-Bz-rA Phosphoramidite and related phosphoramidites are hazardous substances that demand careful handling. These compounds are sensitive to moisture and can be harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[1]

Personal Protective Equipment (PPE): When handling this compound, wearing appropriate personal protective equipment is mandatory. This includes:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A laboratory coat

Handling:

• All handling of 3'-TBDMS-Bz-rA Phosphoramidite should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• Store the compound at –20 °C under an inert atmosphere, protected from moisture and light.[2][3]

Spill Response: In the event of a spill, absorb the material with an inert substance such as vermiculite (B1170534) or dry sand.[1] Collect the absorbed material into a sealed, appropriately labeled container for disposal.[1] The spill area should then be decontaminated with alcohol.[1] Prevent the chemical from entering drains or waterways.[1]

Step-by-Step Disposal Protocol

The primary and recommended method for the safe disposal of 3'-TBDMS-Bz-rA Phosphoramidite waste is a controlled deactivation process through hydrolysis.[1] This process converts the reactive phosphoramidite to a less reactive H-phosphonate species.[1] Following deactivation, the material must be disposed of as hazardous waste in accordance with all federal, state, and local regulations.[1][4]

Experimental Protocol for Deactivation

This protocol is designed for the deactivation of small quantities of expired or unused 3'-TBDMS-Bz-rA Phosphoramidite solid waste or residues in empty containers.

Materials:

• 3'-TBDMS-Bz-rA Phosphoramidite waste

• Anhydrous acetonitrile (B52724) (ACN)

• 5% (w/v) aqueous solution of sodium bicarbonate (NaHCO₃)

• Appropriately sealed and labeled hazardous waste container

• Stir plate and stir bar (optional, for larger quantities)

• Personal Protective Equipment (PPE) as listed above

Reagent/Material	Purpose	Concentration/Ratio
Anhydrous Acetonitrile (ACN)	To dissolve solid phosphoramidite waste for safe handling.	Minimal amount necessary for complete dissolution.
5% (w/v) Aqueous Sodium Bicarbonate (NaHCO₃)	Deactivating agent to facilitate hydrolysis and neutralize acidic byproducts.[1]	A 10-fold excess by volume compared to the phosphoramidite/ACN solution is recommended.
Deactivation Reaction Time	To ensure complete hydrolysis of the phosphoramidite.	A minimum of 24 hours at room temperature.[1]

Procedure:

• Preparation: All steps of this procedure must be performed within a certified chemical fume hood. Ensure all necessary PPE is worn correctly.[1]

• Dissolution:

  • For solid waste: Carefully dissolve the 3'-TBDMS-Bz-rA Phosphoramidite in a minimal amount of anhydrous acetonitrile.[1]

  • For empty containers: Rinse the container with a small volume of anhydrous acetonitrile to dissolve any remaining residue.[1]

• Quenching/Hydrolysis: Slowly and with stirring, add the acetonitrile solution of the phosphoramidite to the 5% aqueous sodium bicarbonate solution.[1] To ensure complete hydrolysis, a 10-fold excess of the bicarbonate solution by volume is recommended.[1]

• Reaction Time: Allow the resulting mixture to stir at room temperature for a minimum of 24 hours.[1] This ensures the complete hydrolysis of the reactive phosphoramidite.[1]

• Waste Collection: Transfer the deactivated aqueous mixture to a properly labeled hazardous waste container designated for aqueous chemical waste.[1] Do not overfill the container; a maximum of 90% capacity is a general rule.[5][6]

• Final Disposal: The sealed hazardous waste container must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.[1] Do not dispose of this waste down the drain or in regular trash.[4]

Disposal Workflow

Caption: Workflow for the safe deactivation and disposal of 3'-TBDMS-Bz-rA Phosphoramidite.

References

• 1. benchchem.com [benchchem.com]
• 2. 3′-TBDMS-Bz-rA Phosphoramidite | AxisPharm [axispharm.com]
• 3. DMT-2′O-TBDMS-rA (bz) 亚磷酰胺 | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. ethz.ch [ethz.ch]
• 6. Making sure you're not a bot! [oc-praktikum.de]

Personal protective equipment for handling 3'-TBDMS-Bz-rA Phosphoramidite

Essential Safety and Handling Guide for 3'-TBDMS-Bz-rA Phosphoramidite (B1245037)

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides critical safety protocols, operational procedures, and disposal plans for the handling of 3'-TBDMS-Bz-rA Phosphoramidite. This reagent is a key component in oligonucleotide synthesis and requires careful management due to its chemical reactivity and potential hazards. Adherence to these guidelines is essential for ensuring laboratory safety and procedural success.

Hazard Identification and Personal Protective Equipment (PPE)

3'-TBDMS-Bz-rA Phosphoramidite is classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact. Based on its hazard profile, the following personal protective equipment is mandatory.

Hazard Summary:

Hazard Statement	Description	GHS Pictogram
H302	Harmful if swallowed	GHS07: Harmful/Irritant
H315	Causes skin irritation	GHS07: Harmful/Irritant
H319	Causes serious eye irritation	GHS07: Harmful/Irritant
H335	May cause respiratory irritation	GHS07: Harmful/Irritant

Recommended Personal Protective Equipment (PPE):

Equipment	Specification	Purpose
Eye Protection	Chemical safety goggles or a face shield worn over safety glasses.[1][2]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile gloves underneath neoprene gloves).[1][2][3] Gloves must be inspected before use and disposed of properly after handling.[1]	Prevents skin contact, which can cause irritation.[4]
Body Protection	A flame-resistant lab coat must be worn.[1][2] Clothing should cover arms, legs, and feet.[1]	Protects skin from accidental spills and contamination.
Respiratory Protection	Not typically required if handled within a certified chemical fume hood or glovebox.[1] For situations with potential for dust or aerosol generation outside of these controls, use a NIOSH-approved respirator.	Prevents respiratory tract irritation.[4]

Operational Plan: Handling and Storage

Phosphoramidites are sensitive to moisture and air; therefore, all handling must be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and maintain reactivity.[5]

Storage:

• Store in a freezer at -20°C for long-term storage (up to 1 month) or -80°C for extended periods (up to 6 months).[6]

• Containers should be kept tightly sealed and stored under nitrogen.[1][6]

Handling Protocol:

• Preparation: All glassware must be thoroughly dried in an oven (e.g., 125°C overnight) and cooled under a stream of dry inert gas before use.[7]

• Inert Atmosphere: Conduct all manipulations of the solid phosphoramidite and its solutions in a certified chemical fume hood or a glovebox with a dry, inert atmosphere.[7][8]

• Reagent Preparation:

  • Allow the vial of phosphoramidite to warm to room temperature before opening to prevent condensation of atmospheric moisture.

  • Use anhydrous acetonitrile (B52724) (less than 10 ppm water) to dissolve the phosphoramidite to the desired concentration (e.g., 0.1 M).[9][10]

  • Transfer solvents and reagents using dry syringes or cannulas.[5][7]

• Use in Synthesis: The dissolved phosphoramidite is used in automated oligonucleotide synthesizers, which maintain an inert atmosphere throughout the synthesis cycle.[11]

Disposal Plan: Deactivation and Waste Management

Unused, expired, or contaminated 3'-TBDMS-Bz-rA Phosphoramidite and its empty containers are considered hazardous waste and must be disposed of following institutional and local regulations.[12][13] A deactivation step is required to hydrolyze the reactive phosphoramidite moiety before final disposal.[12]

Deactivation Protocol:

• Preparation: Perform all deactivation procedures within a certified chemical fume hood while wearing appropriate PPE.[12]

• Dissolution:

  • For solid waste, dissolve the phosphoramidite in a minimal amount of anhydrous acetonitrile.[12]

  • For empty containers, rinse with a small volume of anhydrous acetonitrile to dissolve any residue.[12]

• Hydrolysis (Quenching):

  • Slowly and with stirring, add the acetonitrile solution of the phosphoramidite to a 5% aqueous solution of sodium bicarbonate.[12] This neutralizes acidic byproducts and hydrolyzes the phosphoramidite.

  • Allow the mixture to stir at room temperature for at least 24 hours to ensure complete deactivation.[12]

• Waste Collection:

  • Transfer the resulting aqueous mixture to a properly labeled hazardous waste container designated for aqueous chemical waste.[12]

  • The container must be clearly labeled with its contents and associated hazards.[13]

• Final Disposal: The sealed hazardous waste container must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.[12][13] Do not pour down the drain.[12]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and disposing of 3'-TBDMS-Bz-rA Phosphoramidite.

Caption: Step-by-step workflows for the safe handling and disposal of 3'-TBDMS-Bz-rA Phosphoramidite.

This document is intended to provide essential guidance. Always consult the full Safety Data Sheet (SDS) for the specific product you are using and follow all institutional and regulatory safety protocols.

References

• 1. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
• 2. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 3. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. glenresearch.com [glenresearch.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Safely handling air-sensitive products [cleanroomtechnology.com]
• 9. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 10. lcms.cz [lcms.cz]
• 11. Phosphoramidite Considerations | Thermo Fisher Scientific - US [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. nipissingu.ca [nipissingu.ca]